1-(3-Methoxyphenyl)-2-phenylethanol

• CAS: 343351-47-3

Core Science & Biosynthesis

1-(3-Methoxyphenyl)-2-phenylethanol basic properties

An In-Depth Technical Guide to 1-(3-Methoxyphenyl)-2-phenylethanol

Introduction

1-(3-Methoxyphenyl)-2-phenylethanol is a secondary alcohol and an aromatic ether. Its structure, featuring a methoxy-substituted phenyl group and a benzyl group attached to a central ethanol backbone, makes it a molecule of interest in synthetic organic chemistry and potentially in the development of novel chemical entities. This guide provides a comprehensive overview of its fundamental properties, synthesis, and characterization, tailored for professionals in research and drug development. The compound is identified by the CAS Number 343351-47-3.[1][2]

Physicochemical and Computed Properties

Property	Value	Source
CAS Number	343351-47-3	[1][2]
Molecular Formula	C₁₅H₁₆O₂	[1]
Molecular Weight	228.29 g/mol	[1][2]
Canonical SMILES	COC1=CC=CC(=C1)C(CC2=CC=CC=C2)O	[1]
InChI Key	BCOIOUFGMAXMQK-UHFFFAOYSA-N	[1]
XLogP3-AA	2.9	[3]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
Rotatable Bond Count	4	[1]
Topological Polar Surface Area	29.5 Ų	[1]
Storage Temperature	Room Temperature, Sealed in Dry	[2]

Synthesis Pathway: Grignard Reaction

A robust and common method for the synthesis of secondary alcohols like 1-(3-Methoxyphenyl)-2-phenylethanol is the Grignard reaction.[4] This pathway involves the nucleophilic addition of a Grignard reagent, in this case, benzylmagnesium chloride, to an aldehyde, 3-methoxybenzaldehyde. The causality behind this choice lies in the high reactivity and nucleophilicity of the Grignard reagent towards the electrophilic carbonyl carbon of the aldehyde, efficiently forming the required carbon-carbon bond.

A representative Grignard synthesis workflow.

Experimental Protocol: Synthesis

This protocol describes a self-validating system for synthesizing the target compound. Each step includes checks to ensure the reaction is proceeding as expected.

• Preparation of Grignard Reagent:

  • Flame-dry all glassware and allow to cool under a stream of dry nitrogen or argon. This is critical as Grignard reagents react vigorously with water.[4]

  • To a round-bottom flask containing magnesium turnings, add a small volume of anhydrous diethyl ether.

  • Slowly add a solution of benzyl chloride in anhydrous diethyl ether to the magnesium suspension.

  • Initiation of the reaction is indicated by the development of turbidity and a gentle refluxing of the ether solvent.[4] If the reaction does not start, gentle warming with the palm of the hand may be required.

  • Once initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a steady reflux. After the addition is complete, continue stirring until the magnesium is consumed.

• Reaction with Aldehyde:

  • Cool the freshly prepared benzylmagnesium chloride solution in an ice bath.

  • Add a solution of 3-methoxybenzaldehyde in anhydrous diethyl ether dropwise to the Grignard reagent. An exothermic reaction should be observed. Maintain the temperature below 20°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure complete reaction.

• Workup and Purification:

  • Cool the reaction mixture again in an ice bath and slowly quench by adding a saturated aqueous solution of ammonium chloride. This protonates the intermediate alkoxide and precipitates magnesium salts.

  • Separate the organic layer. Extract the aqueous layer with diethyl ether (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purify the crude oil via column chromatography on silica gel to obtain the pure 1-(3-Methoxyphenyl)-2-phenylethanol.

Spectroscopic Characterization

Spectroscopic analysis is essential for verifying the structure of the synthesized product. The following sections detail the expected spectral characteristics for 1-(3-Methoxyphenyl)-2-phenylethanol.

Workflow for spectroscopic structure verification.

¹H NMR Spectroscopy (Proton NMR)

• Aromatic Protons (Ar-H): Multiple signals expected in the range of δ 6.7-7.4 ppm, corresponding to the protons on the two phenyl rings.

• Carbinol Proton (-CH-OH): A multiplet (likely a triplet or doublet of doublets) around δ 4.8-5.0 ppm.

• Methoxy Protons (-OCH₃): A sharp singlet at approximately δ 3.8 ppm, integrating to 3H.[5]

• Methylene Protons (-CH₂-): Two diastereotopic protons that will appear as a multiplet (likely two doublets of doublets) around δ 2.9-3.1 ppm.

• Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is variable and depends on concentration and solvent. It may exchange with D₂O.[6]

¹³C NMR Spectroscopy (Carbon-13 NMR)

• Aromatic Carbons: Multiple signals in the δ 110-160 ppm range. The carbon bearing the methoxy group (C-O) will be downfield, near δ 159-160 ppm.

• Carbinol Carbon (-CH-OH): A signal around δ 75-77 ppm.

• Methoxy Carbon (-OCH₃): A signal around δ 55 ppm.[5]

• Methylene Carbon (-CH₂-): A signal around δ 45-47 ppm.

Infrared (IR) Spectroscopy

• O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹, characteristic of an alcohol.[5]

• Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Sharp peaks just below 3000 cm⁻¹.

• C=C Aromatic Stretch: Peaks in the 1450-1600 cm⁻¹ region.

• C-O Stretch (Alcohol & Ether): Strong absorptions in the 1050-1250 cm⁻¹ region.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): A peak at m/z = 228, corresponding to the molecular weight of the compound.

• Key Fragmentation Patterns: Expect to see fragments corresponding to the loss of water (M-18), loss of the benzyl group (m/z = 91), and fragments related to the methoxy-substituted phenyl ring.

Safety and Handling

Based on available safety data sheets for 1-(3-Methoxyphenyl)-2-phenylethanol, the compound presents several hazards that require appropriate handling procedures.[7]

Hazard Class	GHS Pictogram	Hazard Statement
Acute Toxicity, Oral	GHS07	H302: Harmful if swallowed.
Skin Irritation	GHS07	H315: Causes skin irritation.
Eye Irritation	GHS07	H319: Causes serious eye irritation.
Specific Target Organ Toxicity	GHS07	H335: May cause respiratory irritation.

Handling and Storage Recommendations

• Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume hood.[7]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat.[8]

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, or vapors. Wash hands thoroughly after handling.[7]

• Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.[2][7]

Potential Applications and Research Context

While specific, large-scale applications for 1-(3-Methoxyphenyl)-2-phenylethanol are not extensively documented, its structural motifs are common in various fields.

• Pharmaceuticals: The phenylethanol scaffold is a privileged structure in medicinal chemistry. Related compounds are used as preservatives and antifungal agents.[9] The methoxyphenyl group is also prevalent in many biologically active molecules. This compound could serve as a key intermediate or building block for more complex drug candidates.

• Fragrance and Flavors: Phenylethanol and its derivatives are widely used in the fragrance industry for their pleasant floral scents, particularly rose-like odors.[9][10] The methoxy substitution can modulate the olfactory properties, making it a candidate for investigation in perfumery.

• Synthetic Chemistry: As a chiral alcohol, it can be used in the synthesis of chiral ligands or as a precursor for other chiral molecules, which are highly valuable in asymmetric catalysis and the synthesis of enantiomerically pure compounds.

Conclusion

1-(3-Methoxyphenyl)-2-phenylethanol is a well-defined chemical entity with established physicochemical properties and clear synthetic pathways. Its characterization relies on standard spectroscopic techniques that can unequivocally confirm its structure. While its direct applications are still emerging, its structural components are of significant interest to researchers in drug discovery, materials science, and the fragrance industry. The information presented in this guide provides a solid technical foundation for scientists and professionals working with this compound.

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An In-Depth Technical Guide to 1-(3-Methoxyphenyl)-2-phenylethanol: Structure, Isomerism, and Analytical Considerations

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(3-Methoxyphenyl)-2-phenylethanol, a chiral aromatic alcohol with potential applications in pharmaceutical and chemical research. The document delves into the molecule's structural features, explores the critical aspect of its stereoisomerism, and outlines detailed methodologies for its synthesis and the separation of its enantiomers. By synthesizing established chemical principles with practical, field-proven insights, this guide serves as a valuable resource for professionals engaged in drug discovery and development, offering a foundation for further investigation into the pharmacological and therapeutic potential of this compound and its individual stereoisomers.

Introduction: The Significance of Chiral Alcohols in Drug Development

Chiral secondary and tertiary alcohols are pivotal structural motifs in a vast array of biologically active molecules. The specific three-dimensional arrangement of substituents around a chiral center can profoundly influence a molecule's interaction with biological targets, leading to significant differences in pharmacological activity, metabolic fate, and toxicity between enantiomers. 1-(3-Methoxyphenyl)-2-phenylethanol, with its characteristic diarylethanol scaffold, represents a compound of interest for which a thorough understanding of its stereochemical properties is paramount for any potential therapeutic application. This guide will provide a detailed exploration of its structure, isomers, and the analytical techniques required for their characterization.

Molecular Structure and Properties of 1-(3-Methoxyphenyl)-2-phenylethanol

1-(3-Methoxyphenyl)-2-phenylethanol possesses the chemical formula C₁₅H₁₆O₂ and a molecular weight of 228.29 g/mol .[1] The structure features a central ethanol backbone substituted with a 3-methoxyphenyl group at the C1 position and a phenyl group at the C2 position. The hydroxyl group at C1 renders this carbon a stereocenter, meaning the molecule can exist as a pair of non-superimposable mirror images, or enantiomers.

Property	Value	Source
Molecular Formula	C₁₅H₁₆O₂	[1]
Molecular Weight	228.29 g/mol	[1]
Canonical SMILES	COC1=CC=CC(=C1)C(CC2=CC=CC=C2)O	[1]
InChIKey	BCOIOUFGMAXMQK-UHFFFAOYSA-N	[1]
CAS Number	343351-47-3	[1]

The presence of both aromatic rings and a polar hydroxyl group imparts a moderate lipophilicity to the molecule, a property that is often crucial for bioavailability and cell membrane permeability in drug candidates.

Stereoisomerism: The Critical Role of Chirality

The C1 carbon of 1-(3-Methoxyphenyl)-2-phenylethanol is a chiral center, giving rise to two enantiomers: (R)-1-(3-Methoxyphenyl)-2-phenylethanol and (S)-1-(3-Methoxyphenyl)-2-phenylethanol.

Caption: Enantiomers of 1-(3-Methoxyphenyl)-2-phenylethanol.

It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit markedly different biological activities.[2][3] One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).[2] Therefore, the synthesis and biological evaluation of the individual enantiomers of 1-(3-Methoxyphenyl)-2-phenylethanol are essential for a complete understanding of its therapeutic potential.

Synthesis of Racemic 1-(3-Methoxyphenyl)-2-phenylethanol

The synthesis of racemic 1-(3-Methoxyphenyl)-2-phenylethanol can be effectively achieved through a Grignard reaction. This classic carbon-carbon bond-forming reaction is a robust and versatile method for the preparation of alcohols.

Proposed Synthetic Pathway: Grignard Reaction

The proposed synthesis involves the reaction of a benzylmagnesium halide (e.g., benzylmagnesium chloride or bromide) with 3-methoxybenzaldehyde. The nucleophilic benzyl Grignard reagent will attack the electrophilic carbonyl carbon of the aldehyde, and subsequent acidic workup will yield the desired racemic alcohol.

Caption: Proposed Grignard reaction workflow for synthesis.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on established procedures for Grignard reactions to synthesize similar secondary alcohols.[4]

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Benzyl bromide

• 3-Methoxybenzaldehyde

• Iodine crystal (for initiation)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, condenser, and other standard glassware (all oven-dried)

Procedure:

• Preparation of the Grignard Reagent:

  • Place magnesium turnings in a dry three-necked flask equipped with a dropping funnel, a condenser, and a nitrogen inlet.

  • Add a small crystal of iodine.

  • Add a solution of benzyl bromide in anhydrous ether dropwise from the dropping funnel. The reaction is initiated by gentle warming and is indicated by the disappearance of the iodine color and the formation of a cloudy solution.

  • Once the reaction has started, add the remaining benzyl bromide solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with the Aldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of 3-methoxybenzaldehyde in anhydrous ether dropwise from the dropping funnel with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional hour.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and wash with brine, then dry over anhydrous MgSO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure racemic 1-(3-Methoxyphenyl)-2-phenylethanol.

Chiral Resolution of Enantiomers

The separation of the (R)- and (S)-enantiomers of 1-(3-Methoxyphenyl)-2-phenylethanol is crucial for evaluating their individual biological activities. High-performance liquid chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and effective method for this purpose.[5][6][7]

Principle of Chiral HPLC

Chiral stationary phases are designed to have a chiral environment that interacts differently with the two enantiomers of a racemic mixture. This differential interaction leads to different retention times, allowing for their separation. Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are widely used and have proven effective for the resolution of a broad range of chiral compounds, including aromatic alcohols.[7]

Caption: Workflow for chiral HPLC separation of enantiomers.

Recommended Chiral HPLC Protocol

The following protocol is a starting point for the chiral resolution of 1-(3-Methoxyphenyl)-2-phenylethanol, based on successful separations of similar compounds like 1-phenylethanol.[5]

Chromatographic Conditions:

Parameter	Recommended Condition
Chiral Stationary Phase	Lux® Cellulose-3 or similar polysaccharide-based column
Mobile Phase	n-Heptane / 2-Propanol (Isopropanol) with a small amount of an acidic or basic modifier (e.g., trifluoroacetic acid or diethylamine) to improve peak shape. A typical starting ratio would be 90:10 (v/v).
Flow Rate	1.0 mL/min
Column Temperature	25 °C (can be optimized)
Detection	UV at a suitable wavelength (e.g., 254 nm or 270 nm)
Injection Volume	10 µL

Protocol:

• Mobile Phase Preparation: Prepare the mobile phase by accurately mixing the solvents. Degas the mobile phase using sonication or vacuum filtration to prevent bubble formation.

• System Equilibration: Equilibrate the chiral column with the mobile phase at the specified flow rate until a stable baseline is achieved.

• Sample Preparation: Dissolve the racemic 1-(3-Methoxyphenyl)-2-phenylethanol in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• Injection and Data Acquisition: Inject the prepared sample onto the column and record the chromatogram. The two enantiomers should elute as separate peaks.

Method Development and Optimization:

• The ratio of n-heptane to 2-propanol can be adjusted to optimize the separation (resolution) and retention times. Increasing the percentage of 2-propanol will generally decrease retention times but may also reduce resolution.

• Different chiral stationary phases (e.g., amylose-based) can be screened to find the optimal separation.

• The choice and concentration of the mobile phase modifier can significantly impact peak shape and resolution.

Spectroscopic Characterization

Expected ¹H NMR Spectral Features:

• Aromatic Protons: Multiple signals in the range of δ 6.8-7.4 ppm corresponding to the protons on the two aromatic rings.

• Methine Proton (CH-OH): A multiplet (likely a triplet or doublet of doublets) around δ 4.8-5.0 ppm.

• Methylene Protons (CH₂-Ph): Two diastereotopic protons that will likely appear as a multiplet or two separate multiplets in the upfield region, coupled to the methine proton.

• Methoxy Protons (OCH₃): A sharp singlet around δ 3.8 ppm.

• Hydroxyl Proton (OH): A broad singlet that can appear over a wide chemical shift range and may exchange with D₂O.

Expected ¹³C NMR Spectral Features:

• Aromatic Carbons: Multiple signals in the aromatic region (δ 110-160 ppm).

• Methine Carbon (C-OH): A signal around δ 70-75 ppm.

• Methylene Carbon (CH₂-Ph): A signal in the aliphatic region.

• Methoxy Carbon (OCH₃): A signal around δ 55 ppm.

Pharmacological Considerations and Future Directions

While there is currently no specific publicly available data on the pharmacological activity of the individual enantiomers of 1-(3-Methoxyphenyl)-2-phenylethanol, the principles of stereopharmacology suggest that they are likely to exhibit different biological profiles.[2][3] Many chiral drugs with similar structural features interact with a wide range of biological targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes.

Future research should focus on:

• Enantioselective Synthesis: Developing synthetic methods to produce each enantiomer in high purity, which is often more efficient than chiral resolution for large-scale production.

• In Vitro Pharmacological Profiling: Screening the individual enantiomers against a panel of relevant biological targets to identify their primary mechanism of action and to determine if one enantiomer is significantly more potent or selective.

• In Vivo Efficacy and Safety Studies: Evaluating the therapeutic efficacy and toxicological profiles of the individual enantiomers in appropriate animal models.

The structural similarity of 1-(3-Methoxyphenyl)-2-phenylethanol to known pharmacologically active compounds suggests that it could potentially interact with various biological systems. A thorough investigation of its stereoisomers is a critical step in unlocking its potential as a novel therapeutic agent.

Conclusion

1-(3-Methoxyphenyl)-2-phenylethanol is a chiral molecule with significant potential for further investigation in the fields of medicinal chemistry and drug discovery. This technical guide has provided a comprehensive overview of its structure, the importance of its stereoisomerism, and detailed methodologies for its synthesis and chiral resolution. The ability to isolate and characterize the individual (R)- and (S)-enantiomers is a fundamental prerequisite for elucidating their distinct pharmacological properties. The protocols and insights presented herein are intended to equip researchers and drug development professionals with the foundational knowledge necessary to advance the study of this promising compound.

References

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Synthesis of 1-Phenylethanol: A Grignard Reaction. Available at: [Link]

• The Royal Society of Chemistry. Supporting information for - Asymmetric transfer hydrogenation of ketones catalyzed by ruthenium(II) complexes of N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine in aqueous formic acid/triethylamine. Available at: [Link]

• PubMed Central. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology. Available at: [Link]

• ResearchGate. Fig. S2 A Chromatogram of 1-phenylethanol (a) obtained by normal phase HPLC on Chiralcel OD column and 1-phenyl-1propanol (b) obtained by normal phase HPLC on Chiralcel OD-H column. Available at: [Link]

• Phenomenex. Chiral HPLC Separations. Available at: [Link]

• Onyx Scientific. Chiral Resolution Screening. Available at: [Link]

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A Comprehensive Technical Guide to 1-(3-Methoxyphenyl)-2-phenylethanol: Synthesis, Characterization, and Applications

Executive Summary: This technical guide provides an in-depth analysis of 1-(3-methoxyphenyl)-2-phenylethanol, a diaryl alcohol of significant interest as a synthetic intermediate in medicinal chemistry and materials science. We will cover its formal nomenclature and core physicochemical properties, followed by a detailed examination of robust synthetic methodologies, including the classic Grignard reaction. This guide emphasizes the causality behind procedural choices, offering field-proven insights for researchers. Furthermore, we outline a comprehensive analytical workflow for structural verification and quality control, utilizing modern spectroscopic techniques. Finally, the potential applications of this molecule as a versatile building block in drug development and other research areas are discussed.

Nomenclature and Physicochemical Properties

IUPAC Nomenclature and Structural Elucidation

The compound with the chemical formula C₁₅H₁₆O₂ is formally named 1-(3-Methoxyphenyl)-2-phenylethanol according to IUPAC nomenclature.[1][2] The structure consists of an ethanol backbone substituted at the C1 position with a 3-methoxyphenyl group and at the C2 position with a phenyl group. The hydroxyl group is located on the benzylic carbon (C1), making it a secondary alcohol. This specific arrangement of aromatic rings and the reactive hydroxyl group makes it a valuable and versatile chemical scaffold.

Caption: Figure 1: Structure of 1-(3-Methoxyphenyl)-2-phenylethanol.

Physicochemical Data Summary

The fundamental properties of 1-(3-methoxyphenyl)-2-phenylethanol are summarized below. This data is critical for experimental design, including solvent selection, reaction monitoring, and purification strategies.

Property	Value	Source
IUPAC Name	1-(3-Methoxyphenyl)-2-phenylethanol	[1][2]
CAS Number	343351-47-3	[1][2]
Molecular Formula	C₁₅H₁₆O₂	[1][2]
Molecular Weight	228.29 g/mol	[1][2]
Canonical SMILES	COC1=CC=CC(=C1)C(CC2=CC=CC=C2)O	[1]
Appearance	Expected to be a solid or oil at room temp.	N/A
Solubility	Miscible with most organic solvents.	N/A

Synthetic Methodologies

The synthesis of 1,2-diaryl ethanols like the title compound is a common objective in organic synthesis. The Grignard reaction represents the most direct and reliable method.

Primary Synthetic Route: Grignard Reaction

The Grignard reaction is a powerful tool for carbon-carbon bond formation, allowing the construction of larger molecules from smaller precursors.[3] In this context, it involves the nucleophilic addition of a benzylmagnesium halide (a Grignard reagent) to 3-methoxybenzaldehyde.

Causality and Experimental Choices:

• Reagent Choice: Benzylmagnesium chloride is prepared from benzyl chloride and magnesium turnings. Benzyl halides are reactive and form the Grignard reagent efficiently. 3-Methoxybenzaldehyde provides the second aromatic ring and the carbonyl electrophile.

• Solvent System: Anhydrous diethyl ether or tetrahydrofuran (THF) is essential. Grignard reagents are potent bases that react destructively with protic solvents like water or alcohols.[4] The ether solvent also solubilizes and stabilizes the Grignard reagent through coordination with the magnesium atom.[5]

• Reaction Conditions: The reaction is typically initiated at room temperature and may be exothermic. Maintaining a controlled temperature (e.g., with an ice bath) is crucial to prevent side reactions.

• Workup: The reaction is quenched with a weak acid, such as aqueous ammonium chloride or dilute HCl, to protonate the intermediate alkoxide and yield the final alcohol product.[6]

Caption: Figure 2: Workflow for the synthesis of the title compound via Grignard reaction.

Experimental Protocol: Synthesis via Grignard Reaction

• Apparatus Setup: Assemble a three-necked, flame-dried round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.

• Grignard Reagent Formation:

  • To the flask, add magnesium turnings (1.2 eq).

  • Add a small crystal of iodine to activate the magnesium surface.

  • In the dropping funnel, prepare a solution of benzyl chloride (1.1 eq) in anhydrous diethyl ether.

  • Add a small portion of the benzyl chloride solution to the magnesium and warm gently if necessary to initiate the reaction (indicated by cloudiness and bubbling).

  • Once initiated, add the remaining benzyl chloride solution dropwise to maintain a gentle reflux. After addition is complete, stir for 1 hour.

• Addition to Aldehyde:

  • Cool the freshly prepared Grignard reagent to 0°C using an ice bath.

  • Prepare a solution of 3-methoxybenzaldehyde (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10°C.

  • After addition, allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Workup and Purification:

  • Cool the reaction mixture to 0°C and slowly quench by adding saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to obtain pure 1-(3-methoxyphenyl)-2-phenylethanol.

Analytical Characterization and Quality Control

Rigorous characterization is essential to confirm the identity and purity of the synthesized compound. A combination of spectroscopic methods provides a complete structural profile.

Caption: Figure 3: Integrated workflow for the analytical verification of the final compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure.[7] Based on known values for similar structures, the following spectral data are predicted.[8][9]

Predicted ¹H and ¹³C NMR Data (in CDCl₃)
¹H NMR	Predicted δ (ppm) and Multiplicity
O-H	~2.0-3.0 (broad singlet)
OCH₃	~3.8 (singlet, 3H)
-CH₂-	~3.0 (multiplet, 2H)
-CH(OH)-	~4.9 (multiplet, 1H)
Aromatic H's	~6.8-7.4 (multiplet, 9H)
¹³C NMR	Predicted δ (ppm)
OCH₃	~55
-CH₂-	~45
-CH(OH)-	~75
Aromatic C's	~112-145
C-O (Aromatic)	~160

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups.[7]

• O-H Stretch: A strong, broad absorption band is expected in the region of 3200-3600 cm⁻¹, characteristic of an alcohol.

• Aromatic C-H Stretch: Sharp peaks will appear just above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Peaks will appear just below 3000 cm⁻¹.

• C-O Stretch: A strong absorption is expected in the 1050-1250 cm⁻¹ region, corresponding to the alcohol and ether C-O bonds.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and information about the molecule's fragmentation, further confirming its structure.

• Molecular Ion (M⁺): A peak corresponding to the molecular weight (m/z = 228.29) should be observed.

• Key Fragments: Common fragmentation patterns would include the loss of a water molecule (M-18), cleavage at the benzylic position to give fragments corresponding to the benzyl cation (m/z = 91) and the 1-(3-methoxyphenyl)ethanol cation (m/z = 137).

Applications in Research and Drug Development

While specific applications for 1-(3-methoxyphenyl)-2-phenylethanol are not extensively documented, its structure as a diaryl alcohol makes it a highly valuable intermediate in several fields, particularly for the target audience of drug development professionals.

• Scaffold for Bioactive Molecules: The 1,2-diarylethanol motif is present in a wide range of pharmacologically active compounds. This molecule serves as a pre-functionalized core that can be readily modified. The hydroxyl group can be oxidized to a ketone, esterified, or used as a handle for further coupling reactions. The aromatic rings can undergo electrophilic substitution to introduce additional functional groups, allowing for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

• Intermediate in API Synthesis: In multi-step syntheses of complex Active Pharmaceutical Ingredients (APIs), molecules like this serve as key building blocks.[10] Its synthesis from commercially available starting materials is straightforward, making it an economically viable intermediate for larger-scale production.

• Progenitor for Novel Ligands: The structure can be modified to create chiral ligands for asymmetric catalysis, a cornerstone of modern pharmaceutical synthesis. The development of efficient and selective catalysts is an ongoing area of research where novel scaffolds are in high demand.

Conclusion

1-(3-Methoxyphenyl)-2-phenylethanol is a well-defined chemical entity with significant potential as a synthetic intermediate. Its preparation via the Grignard reaction is robust and scalable, and its structure can be unequivocally confirmed through standard spectroscopic techniques. For researchers in drug discovery and development, this compound represents a versatile platform for the synthesis of complex molecular architectures and the exploration of new chemical space.

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Biological activity of 1-(3-Methoxyphenyl)-2-phenylethanol derivatives

An In-depth Technical Guide to the Biological Activity of 1-(3-Methoxyphenyl)-2-phenylethanol Derivatives

Introduction: Unveiling a Scaffold of Therapeutic Potential

In the landscape of medicinal chemistry, the identification of novel molecular scaffolds that can be systematically modified to target various biological pathways is a cornerstone of drug discovery. The 1-(3-methoxyphenyl)-2-phenylethanol core represents one such scaffold of significant, yet largely untapped, potential. This structure combines two key pharmacophoric elements: the methoxyphenyl group, a feature present in numerous bioactive natural products and synthetic drugs, and the 1,2-diphenylethanol framework, which is reminiscent of scaffolds like resveratrol and combretastatin known for their potent biological effects.

The presence of the methoxy group, particularly at the meta-position, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, affecting its metabolic stability, receptor binding affinity, and membrane permeability. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive technical overview of the known biological activities associated with derivatives containing the 3-methoxyphenyl moiety, with a specific focus on anticancer and antimicrobial applications. By synthesizing data from disparate studies, we aim to illuminate the therapeutic promise of 1-(3-methoxyphenyl)-2-phenylethanol derivatives and provide a strategic framework for their future exploration and development.

Core Scaffold: Synthesis and Derivatization Potential

The foundation of exploring this class of compounds lies in the efficient and versatile synthesis of the core 1-(3-methoxyphenyl)-2-phenylethanol structure. The primary route involves a Grignard reaction, a robust and well-established method for forming carbon-carbon bonds.

General Synthesis Protocol: Grignard Reaction

The synthesis is typically achieved by reacting 3-methoxybenzaldehyde with a benzylmagnesium halide (e.g., benzylmagnesium bromide), which is prepared in situ from benzyl bromide and magnesium turnings in an anhydrous ether solvent like diethyl ether or tetrahydrofuran (THF).

Step-by-Step Methodology:

• Grignard Reagent Preparation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), magnesium turnings are suspended in anhydrous diethyl ether.

• A solution of benzyl bromide in anhydrous diethyl ether is added dropwise to the magnesium suspension. The reaction is initiated, often with gentle heating or a crystal of iodine, and maintained at a gentle reflux until the magnesium is consumed.

• Aldehyde Addition: The flask is cooled in an ice bath, and a solution of 3-methoxybenzaldehyde in anhydrous diethyl ether is added dropwise to the freshly prepared Grignard reagent.

• Reaction & Quenching: The reaction mixture is stirred at room temperature until completion, which can be monitored by Thin Layer Chromatography (TLC).

• The reaction is carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: The aqueous and organic layers are separated. The aqueous layer is extracted multiple times with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product, 1-(3-methoxyphenyl)-2-phenylethanol, is then purified, typically by column chromatography on silica gel.[1]

This synthetic route provides a robust foundation for creating a library of derivatives by modifying either the 3-methoxybenzaldehyde or the benzyl bromide starting materials.

Proposed extrinsic apoptosis pathway induced by 3-methoxyphenyl derivatives.<[2]/center>

Experimental Protocol: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing cell viability and cytotoxicity. It measures the metabolic activity of cells, as viable cells with active mitochondrial reductases can convert the yellow MTT tetrazolium salt into purple formazan crystals.

Workflow:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add the compound-containing medium. Include wells with untreated cells (negative control) and a known cytotoxic agent (positive control). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Prepare a 5 mg/mL solution of MTT in phosphate-buffered saline (PBS). Add 10-20 µL of this solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

• Formazan Solubilization: Carefully remove the MTT-containing medium. Add a solubilizing agent, such as dimethyl sulfoxide (DMSO) or an acidified isopropanol solution, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution using a microplate reader at a wavelength of approximately 570 nm. [2]6. Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. Plot the viability against compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

A generalized workflow for the MTT cell viability assay.<[2]/center>

Antimicrobial and Antioxidant Potential

Beyond anticancer applications, various derivatives containing the methoxyphenyl scaffold have demonstrated promising antimicrobial and antioxidant activities.

Antimicrobial Activity

Novel phenolic derivatives incorporating hydrazine and 1,3,4-oxadiazole moieties have shown significant in vitro activity against bacteria like Pseudomonas aeruginosa and Escherichia coli. [3]Similarly, pyrazole derivatives synthesized from chalcone precursors have been screened for activity against Staphylococcus aureus (including MRSA strains) and fungi such as Candida albicans. [4]Methoxy chalcone derivatives have also been identified as promising antifungal agents against various phytopathogens. [5]This broad-spectrum potential suggests that the 1-(3-methoxyphenyl)-2-phenylethanol scaffold could be a valuable starting point for developing new classes of antimicrobial agents to combat growing resistance. [6]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The microbroth dilution method is the gold standard for determining the MIC of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.

Step-by-Step Methodology:

• Prepare Inoculum: Culture the target microorganism (e.g., E. coli ATCC 25922) overnight in an appropriate broth medium. Dilute the culture to a standardized concentration, typically 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the test compound in the broth medium. The final volume in each well is typically 100 µL.

• Inoculation: Add 100 µL of the standardized bacterial inoculum to each well, bringing the final volume to 200 µL.

• Controls: Include a positive control well (broth + inoculum, no compound) to ensure microbial growth and a negative control well (broth only) to check for sterility. A known antibiotic (e.g., ciprofloxacin) can be used as a reference standard.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Determine MIC: The MIC is identified as the lowest concentration of the compound at which no visible turbidity (growth) is observed in the well. [7]

Future Directions and Conclusion

The collective evidence strongly suggests that the 1-(3-methoxyphenyl)-2-phenylethanol scaffold is a promising platform for the development of novel therapeutic agents. While direct biological data on its immediate derivatives is emerging, the significant anticancer and antimicrobial activities of structurally related compounds containing the 3-methoxyphenyl moiety provide a compelling rationale for its exploration.

Key future research should focus on:

• Systematic Derivatization: Synthesizing a focused library of 1-(3-methoxyphenyl)-2-phenylethanol derivatives with modifications on both phenyl rings to establish clear Structure-Activity Relationships (SAR).

• Broad-Spectrum Biological Screening: Evaluating this library against a diverse panel of cancer cell lines and pathogenic microorganisms to identify lead compounds.

• In-Depth Mechanistic Studies: For active compounds, elucidating the precise molecular mechanisms of action, moving beyond initial hypotheses to confirm targets such as caspase-8 activation, tubulin polymerization inhibition, or effects on bacterial cell membranes. [8]4. ADMET Profiling: Conducting early-stage absorption, distribution, metabolism, excretion, and toxicity (ADMET) studies on the most promising leads to assess their drug-like properties.

References

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• Chaaban, I., et al. (2018). Synthesis and evaluation of new phenolic derivatives as antimicrobial and antioxidant agents. ResearchGate. [Link]

• Basnet, A., et al. (2021). Synthesis and Biological Evaluation of Resveratrol Methoxy Derivatives. MDPI. [Link]

• Al-Warhi, T., et al. (2021). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. National Institutes of Health. [Link]

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• Shweta, R., et al. (2012). Synthesis and antimicrobial screening of novel 2-(5-(4-(allyloxy)-3-methoxyphenyl)-1H-pyrazol-3-yl)phenol derivatives. Bioorganic & Medicinal Chemistry Letters, 22(13), 4365-4369. [Link]

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Whitepaper: Deconvolution of Therapeutic Targets for the Novel Compound 1-(3-Methoxyphenyl)-2-phenylethanol

An in-depth technical guide

**Executive Summary

The identification of a drug's molecular target is a critical step in modern therapeutic development, transforming a bioactive "hit" compound into a lead candidate with a clear mechanism of action. 1-(3-Methoxyphenyl)-2-phenylethanol is a novel small molecule with a structure suggestive of potential biological activity, yet its mechanism and therapeutic targets remain uncharacterized. This guide provides a comprehensive, multi-pronged strategy for the systematic identification and validation of its molecular targets. Moving beyond a rigid template, this document outlines an integrated workflow, from initial computational predictions and broad phenotypic screening to definitive target identification and validation. Each stage is presented with detailed, field-proven protocols and the scientific rationale behind key experimental choices, ensuring a robust and self-validating approach to drug discovery.

Part 1: Initial Target Hypothesis Generation via In Silico Profiling

Rationale: Before committing to resource-intensive wet-lab experiments, in silico methods offer a rapid and cost-effective strategy to generate initial hypotheses about the potential targets of 1-(3-Methoxyphenyl)-2-phenylethanol. By comparing its structure to libraries of compounds with known biological activities, we can predict its likely protein partners and guide the design of subsequent biological assays.

Methodology: Chemical Similarity and Target Prediction

A primary computational approach involves leveraging the principle of chemical similarity: structurally similar molecules often share similar biological targets. We will use a two-step process:

• Similarity Ensemble Approach: Utilize databases like PubChem or ChEMBL to identify known compounds that are structurally similar to our query molecule.

• Target Prediction: Input the structure of 1-(3-Methoxyphenyl)-2-phenylethanol into predictive algorithms like SwissTargetPrediction, which uses a combination of 2D and 3D similarity measures to forecast potential binding proteins.

Experimental Protocol: In Silico Target Prediction

• Obtain SMILES String: Convert the 2D structure of 1-(3-Methoxyphenyl)-2-phenylethanol into its SMILES (Simplified Molecular Input Line Entry System) format: COC1=CC=CC(=C1)C(C2=CC=CC=C2)O.

• Perform Similarity Search:

  • Navigate to the PubChem database ([Link]).

  • Use the "Draw Structure" tool to input the molecule or paste the SMILES string.

  • Execute a similarity search (e.g., Tanimoto similarity > 0.85) to find structurally related compounds.

• Predict Targets:

  • Access the SwissTargetPrediction web server ([Link]).

  • Paste the SMILES string of 1-(3-Methoxyphenyl)-2-phenylethanol into the query field.

  • Select "Homo sapiens" as the target organism and initiate the prediction.

• Analyze and Consolidate Results:

  • From the similarity search, collate the known targets of the top-ranking similar compounds.

  • From SwissTargetPrediction, analyze the list of predicted targets, paying close attention to the "Probability" score.

  • Cross-reference the results from both methods to identify high-confidence potential targets and classify them by protein family (e.g., kinases, GPCRs, enzymes).

Hypothetical In Silico Prediction Data

Prediction Method	Potential Target Class	Specific Examples	Confidence/Probability
PubChem Similarity	Monoamine Transporters	SERT, DAT	High (based on analogs)
SwissTargetPrediction	Enzymes	Carbonic Anhydrase II, MAO-B	Probability: 0.65
SwissTargetPrediction	GPCRs	Adrenergic receptors	Probability: 0.25
SwissTargetPrediction	Kinases	SRC, ABL1	Probability: 0.10

Diagram: In Silico Target Prediction Workflow

Caption: Workflow for generating initial target hypotheses using computational tools.

Part 2: Unbiased Phenotypic Screening for Cellular Activity

Rationale: While in silico methods provide hypotheses, they are predictive and may not capture unexpected activities. Phenotypic screening is an unbiased approach that directly measures the effect of a compound on cellular behavior (e.g., viability, morphology) without preconceived assumptions about its target. This strategy is crucial for discovering novel mechanisms of action and identifying the most relevant biological context for further study.

Methodology: High-Content Cellular Viability Screening

We will perform a primary screen using a diverse panel of human cancer cell lines. This approach allows us to simultaneously identify potential anti-cancer activity and assess for cell-type-specific responses, which can provide valuable clues about the underlying target's expression or importance in different tissues. We will use a luminescence-based assay that measures ATP levels as a robust indicator of cell viability.

Experimental Protocol: Cell Viability Screening (96-well format)

• Cell Plating:

  • Seed cells from a diverse panel (e.g., NCI-60) into clear-bottom 96-well plates at a pre-optimized density (e.g., 5,000 cells/well).

  • Incubate plates for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of 1-(3-Methoxyphenyl)-2-phenylethanol in DMSO.

  • Perform a serial dilution to create a range of concentrations (e.g., from 100 µM down to 1 nM).

  • Add the compound dilutions to the appropriate wells. Include "vehicle only" (DMSO) and "no treatment" controls.

• Incubation: Incubate the plates for 72 hours under standard cell culture conditions.

• Viability Measurement:

  • Equilibrate the plates to room temperature for 30 minutes.

  • Add a volume of a commercial ATP detection reagent (e.g., CellTiter-Glo® Luminescent Cell Viability Assay) equal to the culture medium volume in each well.

  • Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read luminescence on a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle control wells (100% viability).

  • Plot the dose-response curves and calculate the GI₅₀ (concentration causing 50% growth inhibition) for each cell line.

Diagram: Phenotypic Screening Workflow

Caption: Workflow for identifying cellular activity via phenotypic screening.

Part 3: Affinity-Based Target Identification

Rationale: Once a reproducible phenotype is established in a sensitive cell line, the next critical step is to identify the direct molecular binding partner(s) of 1-(3-Methoxyphenyl)-2-phenylethanol. Affinity-based proteomics is a powerful and direct method to "fish" for these targets from the entire cellular proteome. This approach involves immobilizing the compound on a solid support (a "bait") to capture its binding proteins ("prey") from a cell lysate.

Methodology: Affinity Chromatography coupled with Mass Spectrometry (AP-MS)

This workflow requires synthesizing a chemical probe by attaching a linker to a position on the compound that is predicted to be non-essential for its biological activity. This probe is then immobilized on beads. A lysate from the sensitive cell line is passed over the beads, and after washing away non-specific binders, the specifically bound proteins are eluted and identified by high-resolution mass spectrometry.

Experimental Protocol: AP-MS for Target Identification

• Chemical Probe Synthesis:

  • Synthesize an analog of 1-(3-Methoxyphenyl)-2-phenylethanol containing a linker (e.g., a short PEG chain ending in an amine or alkyne) suitable for conjugation. The hydroxyl group is a logical attachment point.

  • Synthesize an inactive control compound (e.g., a stereoisomer or a closely related but inactive analog) to be used for control experiments.

• Immobilization:

  • Covalently attach the linker-modified compound and the control compound to activated chromatography beads (e.g., NHS-activated Sepharose).

• Protein Extraction:

  • Culture the sensitive "hit" cell line in large quantities.

  • Lyse the cells under non-denaturing conditions to preserve protein complexes.

  • Clarify the lysate by centrifugation to remove insoluble debris.

• Affinity Pulldown:

  • Incubate the clarified lysate separately with the active compound beads, control beads, and empty beads (mock control).

  • Wash the beads extensively with lysis buffer to remove non-specific binding proteins.

• Elution and Sample Preparation:

  • Elute the bound proteins using a denaturing buffer (e.g., containing SDS).

  • Perform in-solution trypsin digestion to generate peptides for mass spectrometry analysis.

• LC-MS/MS Analysis:

  • Analyze the peptide mixtures by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant) to identify and quantify the proteins in each sample.

  • Compare the protein abundance between the active compound pulldown and the control pulldowns. True targets should be significantly enriched in the active compound sample.

Diagram: Affinity-Based Target ID Workflow

Caption: Workflow for identifying binding partners via affinity chromatography-mass spectrometry.

Part 4: Rigorous Target Validation

Rationale: Identifying a protein that binds to the compound is a major milestone, but it does not prove that this interaction is responsible for the observed cellular phenotype. Target validation is the process of rigorously demonstrating that engagement of the identified protein by the compound is necessary and sufficient to cause the biological effect.

Methodology 1: Biophysical Confirmation of Direct Binding

First, we must confirm a direct, specific interaction between the unmodified compound and the purified candidate protein.

• Surface Plasmon Resonance (SPR): This technique measures the binding kinetics (association and dissociation rates) and affinity (K_D) of the interaction in real-time.

• Isothermal Titration Calorimetry (ITC): ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.

Methodology 2: Cellular Target Engagement

Next, we must prove that the compound engages the target protein within the complex environment of a living cell.

• Cellular Thermal Shift Assay (CETSA): This assay is based on the principle that a protein becomes more resistant to heat-induced denaturation when it is bound to a ligand. By heating intact cells treated with the compound and then measuring the amount of soluble target protein remaining, we can confirm target engagement.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells from the sensitive cell line with either the vehicle (DMSO) or a high concentration of 1-(3-Methoxyphenyl)-2-phenylethanol for 1-2 hours.

• Heating: Aliquot the cell suspensions into PCR tubes and heat them to a range of different temperatures (e.g., from 37°C to 65°C) for 3 minutes using a thermal cycler.

• Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by high-speed centrifugation.

• Protein Detection:

  • Collect the soluble fraction (supernatant).

  • Analyze the abundance of the target protein in the soluble fraction at each temperature point using Western blotting or another specific protein detection method.

• Data Analysis:

  • Plot the amount of soluble protein as a function of temperature for both the vehicle- and compound-treated samples.

  • A positive result is a "thermal shift," where the curve for the compound-treated sample is shifted to the right, indicating that the protein was stabilized at higher temperatures.

Diagram: Target Validation Funnel

Caption: A logical funnel approach for rigorous target validation.

Conclusion

The journey from a novel compound like 1-(3-Methoxyphenyl)-2-phenylethanol to a drug candidate with a well-defined mechanism of action is a complex, multi-stage process. The integrated strategy presented in this whitepaper provides a robust framework for this endeavor. By systematically combining predictive in silico analysis, unbiased phenotypic screening, direct target identification via affinity proteomics, and rigorous biophysical and cellular validation, researchers can confidently deconvolve the molecular targets of this and other novel chemical entities. This structured, evidence-based approach minimizes the risk of pursuing irrelevant targets and maximizes the potential for developing effective, mechanism-driven therapeutics.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol via Grignard Reaction

Abstract

This document provides a comprehensive guide for the synthesis of the secondary alcohol 1-(3-Methoxyphenyl)-2-phenylethanol. The protocol leverages the Grignard reaction, a cornerstone of carbon-carbon bond formation in organic chemistry.[1][2][3] The procedure involves the initial preparation of a benzylmagnesium chloride Grignard reagent, followed by its nucleophilic addition to 3-methoxybenzaldehyde. This guide is intended for researchers in organic synthesis and drug development, offering detailed mechanistic insights, a step-by-step experimental protocol, safety imperatives, and methods for product characterization.

Scientific Principles and Mechanistic Overview

The Grignard reaction is a powerful and versatile method for creating new carbon-carbon bonds. The synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol is achieved in two principal stages, beginning with the formation of the organometallic nucleophile.

Stage 1: Formation of Benzylmagnesium Chloride

The process begins with the reaction between benzyl chloride and magnesium metal in an anhydrous ethereal solvent, typically tetrahydrofuran (THF).[4] Magnesium, an electropositive metal, inserts itself into the carbon-chlorine bond. This fundamentally alters the electronic character of the benzylic carbon. In the starting material (benzyl chloride), this carbon is electrophilic. After reaction with magnesium, it becomes part of a highly polar carbon-magnesium bond, effectively behaving as a carbanion and a potent nucleophile.[5] This inversion of polarity is a classic example of "umpolung." The ether solvent is not merely a medium; it plays a crucial role by coordinating to the magnesium center, stabilizing the Grignard reagent complex and maintaining its solubility.[5][6]

Stage 2: Nucleophilic Addition to 3-Methoxybenzaldehyde and Work-up

The prepared benzylmagnesium chloride is then introduced to 3-methoxybenzaldehyde. The nucleophilic benzylic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the aldehyde.[7][8][9] This addition breaks the carbonyl π-bond, transferring the electrons to the oxygen atom and forming a tetrahedral magnesium alkoxide intermediate.[9] The reaction is irreversible. The final step is an aqueous acidic work-up, typically using a mild acid source like saturated ammonium chloride solution, which protonates the alkoxide to yield the desired secondary alcohol, 1-(3-Methoxyphenyl)-2-phenylethanol.[10][11]

Caption: Overall workflow of the Grignard synthesis.

Safety Imperatives

A rigorous adherence to safety protocols is paramount when performing a Grignard reaction.

• Fire Hazard : Diethyl ether and THF are extremely flammable and have low flash points.[12][13] All operations must be conducted in a certified chemical fume hood, far from any ignition sources. Ensure a Class D fire extinguisher (for combustible metals) and a standard ABC extinguisher are accessible.

• Reactivity : Grignard reagents react violently with protic sources, including water, alcohols, and even atmospheric moisture.[1][14] All glassware must be scrupulously dried, and the reaction must be maintained under a dry, inert atmosphere (e.g., nitrogen or argon).

• Exothermic Reaction : The formation of the Grignard reagent is highly exothermic.[12][15] The rate of addition of the alkyl halide must be carefully controlled to prevent a runaway reaction. An ice bath should always be on standby.

• Personal Protective Equipment (PPE) : At a minimum, chemical splash goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves (Nomex or heavy-duty nitrile) must be worn.[12][13]

• Work-up Hazard : Quenching the reaction is also exothermic and produces flammable gases. The reaction mixture must be added slowly to the quenching solution in an ice bath.

Detailed Experimental Protocol

Materials and Equipment

Reagent/Material	Formula	M.W. ( g/mol )	Amount	Moles (mmol)	Notes
Magnesium Turnings	Mg	24.31	2.67 g	110	Activate if necessary.
Benzyl Chloride	C₇H₇Cl	126.58	12.66 g (11.5 mL)	100	Reagent grade, freshly distilled.
3-Methoxybenzaldehyde	C₈H₈O₂	136.15	12.25 g (10.8 mL)	90	Reagent grade.
Tetrahydrofuran (THF)	C₄H₈O	72.11	~250 mL	-	Anhydrous, inhibitor-free.
Saturated NH₄Cl (aq)	NH₄Cl	53.49	~150 mL	-	For work-up.
Diethyl Ether	(C₂H₅)₂O	74.12	~300 mL	-	For extraction.
Anhydrous Na₂SO₄	Na₂SO₄	142.04	As needed	-	For drying.
Iodine (optional)	I₂	253.81	1 small crystal	-	For initiation.

Equipment : 500 mL three-neck round-bottom flask, 250 mL dropping funnel, reflux condenser, magnetic stirrer and stir bar, heating mantle or oil bath, Schlenk line with nitrogen or argon gas, glass stoppers, septa, syringes, ice bath.

Procedure

Part A: Preparation of Benzylmagnesium Chloride

• Glassware Preparation : All glassware must be rigorously dried in an oven at 120 °C overnight and assembled hot under a stream of dry nitrogen or argon.[15][16] Allow the apparatus to cool to room temperature under the inert atmosphere.

• Apparatus Setup : Equip the 500 mL three-neck flask with a magnetic stir bar, a reflux condenser (with a gas outlet to the Schlenk line/bubbler), a dropping funnel, and a glass stopper. Maintain a positive pressure of inert gas throughout the experiment.

• Magnesium Addition : Place the magnesium turnings (2.67 g) in the reaction flask.

• Initiation : Add ~25 mL of anhydrous THF to the flask. In the dropping funnel, prepare a solution of benzyl chloride (12.66 g) in 100 mL of anhydrous THF. Add approximately 10-15 mL of the benzyl chloride solution to the magnesium suspension.

• Causality Check : The reaction should initiate within a few minutes, evidenced by gentle bubbling from the magnesium surface and the solution becoming cloudy and warm.[2][16] If it does not start, gently warm the flask with a heat gun or the palm of your hand. If initiation is still stubborn, a single small crystal of iodine can be added.

• Controlled Addition : Once the reaction is self-sustaining, begin the dropwise addition of the remaining benzyl chloride solution at a rate that maintains a gentle reflux. Use an ice bath to moderate the reaction temperature as needed. This controlled addition is critical to prevent coupling side-products and ensure safety.[12] The total addition should take approximately 60-90 minutes.

• Completion : After the addition is complete, gently heat the mixture to reflux using a heating mantle for an additional 30 minutes to ensure all the magnesium has reacted. The final solution should appear as a dark, grayish-brown, cloudy mixture. Cool the flask to room temperature.

Part B: Reaction with 3-Methoxybenzaldehyde

• Aldehyde Addition : Prepare a solution of 3-methoxybenzaldehyde (12.25 g) in 75 mL of anhydrous THF in the dropping funnel.

• Cooling : Cool the freshly prepared Grignard reagent in the reaction flask to 0 °C using an ice-water bath.

• Slow Addition : Add the aldehyde solution dropwise to the stirred, cold Grignard reagent over 45-60 minutes. Maintaining a low temperature is crucial to minimize side reactions. A thick, yellowish precipitate will form.

• Reaction Completion : After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let it stir for an additional 60 minutes to ensure the reaction goes to completion.

Part C: Work-up and Purification

• Quenching : Prepare a large beaker with 150 mL of saturated aqueous ammonium chloride solution and ~100 g of ice. While stirring vigorously, slowly and carefully pour the reaction mixture into the ice-cold ammonium chloride solution. This process is exothermic and should be done cautiously in the fume hood.

• Extraction : Transfer the entire mixture to a 1 L separatory funnel. Add ~150 mL of diethyl ether and shake well. Separate the layers. Extract the aqueous layer two more times with 75 mL portions of diethyl ether.[10]

• Washing & Drying : Combine all organic extracts. Wash the combined organic layer once with 100 mL of brine (saturated NaCl solution) to aid in removing water.[10] Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification : The resulting crude oil should be purified by flash column chromatography on silica gel. A typical eluent system would be a gradient of ethyl acetate in hexanes (e.g., starting from 5:95 and gradually increasing to 20:80) to isolate the pure 1-(3-Methoxyphenyl)-2-phenylethanol.

Product Characterization

The identity and purity of the final product, 1-(3-Methoxyphenyl)-2-phenylethanol, must be confirmed through spectroscopic analysis.

Caption: Workflow for purification and characterization.

• Appearance : Colorless to pale yellow oil.

• ¹H NMR (400 MHz, CDCl₃) : Expected signals include a singlet for the methoxy group (~3.8 ppm), a doublet for the benzylic CH₂ protons, a triplet or multiplet for the carbinol (CH-OH) proton, a broad singlet for the hydroxyl proton (OH), and multiple signals in the aromatic region (6.7-7.4 ppm).

• ¹³C NMR (101 MHz, CDCl₃) : Key signals expected around 55 ppm (methoxy carbon), ~75 ppm (carbinol carbon), and in the 110-160 ppm range for the aromatic carbons.

• IR Spectroscopy (thin film, cm⁻¹) : Expect a broad absorption band in the region of 3600-3200 cm⁻¹ (O-H stretch of the alcohol), ~3030 cm⁻¹ (aromatic C-H stretch), ~2900 cm⁻¹ (aliphatic C-H stretch), and strong bands around 1600, 1490 cm⁻¹ (aromatic C=C stretching) and 1250, 1040 cm⁻¹ (C-O stretching).

• Mass Spectrometry (EI) : The molecular ion peak [M]⁺ is expected at m/z = 228. The molecular formula is C₁₅H₁₆O₂.

References

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• ACS Division of Chemical Health and Safety. (n.d.).
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• UCLA Chemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Grignard reaction.
• Google Patents. (n.d.). CN1749259A - Method for preparing Grignard reagent benzylmagnesium chloride by sonochemical method.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Gilman, H., & Zoellner, E. A. (1931). Abnormal Reactions of Benzylmagnesium Chloride. Journal of the American Chemical Society, 53(5), 1945–1950.
• Yanagisawa, A. (n.d.). Benzylic Grignard Reagents. Science of Synthesis.
• BenchChem. (2025). Grignard Synthesis of Secondary Alcohols. Technical Support Center.
• Chemistry LibreTexts. (2020).
• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism.
• Leah4Sci. (2020).
• Wikipedia. (n.d.). Grignard reaction.
• Royal Society of Chemistry. (2021).
• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction.
• Master Organic Chemistry. (2015). Reactions of Grignard Reagents.
• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction (Version 3).
• PubChem. (n.d.). (+-)-1-(3-Methoxyphenyl)ethanol.
• Beilstein Journals. (n.d.). Reaction of selected carbohydrate aldehydes with benzylmagnesium halides: benzyl versus o-tolyl rearrangement.
• Chemistry LibreTexts. (2024). The Grignard Reaction (Experiment).

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Application Note: Strategies for the Asymmetric Synthesis of Chiral 1-(3-Methoxyphenyl)-2-phenylethanol

Abstract

Chiral 1,2-diarylethanol scaffolds are privileged structures in medicinal chemistry and materials science, serving as key intermediates for a wide range of biologically active compounds and chiral ligands. This document provides a detailed technical guide for the asymmetric synthesis of a specific, high-value building block: chiral 1-(3-Methoxyphenyl)-2-phenylethanol. We present and contrast two robust and highly enantioselective methods: the Corey-Bakshi-Shibata (CBS) reduction and Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH). This guide is designed for researchers, chemists, and drug development professionals, offering not only step-by-step protocols but also the underlying mechanistic principles and practical considerations to ensure successful and reproducible synthesis.

Introduction and Strategic Overview

The synthesis of enantiomerically pure compounds is a cornerstone of modern pharmaceutical development, as the biological activity of a molecule is often confined to a single enantiomer.[1][2] The 1,2-diarylethanol motif is a frequent component of pharmacologically active agents. The target molecule, 1-(3-Methoxyphenyl)-2-phenylethanol, possesses a single stereocenter, the control of which is critical for its application as a chiral precursor.

The primary challenge lies in the enantioselective construction of the secondary alcohol. A retrosynthetic analysis reveals two principal and highly effective strategies starting from common laboratory reagents.

Figure 1: Retrosynthetic analysis of the target molecule.

• Route A (Asymmetric Reduction): This approach involves the enantioselective reduction of the prochiral ketone, 1-(3-methoxyphenyl)-2-phenylethanone (a deoxybenzoin derivative). This is often the preferred route due to the high reliability and predictability of modern catalytic reduction systems.

• Route B (Asymmetric Addition): This strategy entails the enantioselective addition of a phenyl nucleophile (e.g., phenylmagnesium bromide or diphenylzinc) to 3-methoxybenzaldehyde.

This guide will focus on Route A , detailing two of the most powerful catalytic systems for achieving high enantioselectivity: the CBS reduction and asymmetric transfer hydrogenation.

Method 1: Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a highly reliable and versatile method for the enantioselective reduction of a wide array of prochiral ketones.[3][4][5] Its predictability, operational simplicity, and the commercial availability of the catalyst precursors make it a staple in both academic and industrial laboratories.

Principle and Mechanistic Insight

The reaction utilizes a chiral oxazaborolidine catalyst, typically derived from (S)- or (R)-proline, which coordinates with a stoichiometric borane source (e.g., BH₃·THF or BH₃·SMe₂). This complex then activates the ketone for a highly face-selective hydride transfer.[4][6]

The causality for its high enantioselectivity stems from a well-ordered, six-membered transition state. The ketone coordinates to the Lewis acidic endocyclic boron of the catalyst in a sterically controlled manner, positioning the larger substituent away from the catalyst's chiral directing group. This conformation ensures that the hydride from the coordinated borane is delivered to only one enantiotopic face of the carbonyl.[4]

Figure 2: Simplified workflow of the CBS reduction mechanism.

Detailed Experimental Protocol: (S)-1-(3-Methoxyphenyl)-2-phenylethanol

This protocol is designed to yield the (S)-enantiomer using the (R)-CBS catalyst. Using the (S)-catalyst will produce the (R)-alcohol.

Materials:

• 1-(3-Methoxyphenyl)-2-phenylethanone (Deoxybenzoin derivative)

• (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, ~10 M)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Methanol (MeOH)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethyl Acetate (EtOAc)

• Hexanes

Procedure:

• Reaction Setup: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add 1-(3-methoxyphenyl)-2-phenylethanone (5.00 g, 22.1 mmol). Dissolve the ketone in 100 mL of anhydrous THF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Catalyst Addition: Slowly add (R)-2-Methyl-CBS-oxazaborolidine (1 M in toluene, 2.2 mL, 2.2 mmol, 0.1 eq) to the stirred solution.

• Borane Addition: Add borane-dimethyl sulfide complex (2.65 mL, 26.5 mmol, 1.2 eq) dropwise over 20 minutes via a syringe pump, ensuring the internal temperature does not exceed 5 °C.

• Reaction Monitoring (Self-Validation): Stir the reaction at 0 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., 4:1 Hexanes:EtOAc). The reaction is typically complete within 1-2 hours. A complete disappearance of the starting ketone spot should be observed.

• Quenching: Once the reaction is complete, quench by the slow, dropwise addition of anhydrous methanol (10 mL) at 0 °C. Vigorous gas evolution will be observed.

• Workup: Warm the mixture to room temperature and stir for 30 minutes. Add 1 M HCl (30 mL) and stir for another 30 minutes. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (30 mL), saturated NaHCO₃ (30 mL), and brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel (gradient elution, e.g., 9:1 to 4:1 Hexanes:EtOAc) to afford the pure chiral alcohol.

Expected Outcome:

• Yield: 90-98%

• Enantiomeric Excess (ee): >95% ee, as determined by chiral HPLC analysis.

Method 2: Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation is a powerful and increasingly common method for ketone reduction, valued for its operational simplicity and avoidance of pyrophoric borane reagents.[7][8] It employs a transition metal catalyst and a readily available hydrogen source.

Principle and Mechanistic Insight

The most common ATH systems utilize ruthenium(II) or rhodium(III) catalysts coordinated to chiral ligands, such as N-tosylated diamines or β-amino alcohols.[8][9] A mixture of formic acid and triethylamine (HCO₂H/NEt₃) or isopropanol are typically used as the hydrogen source. The reaction proceeds via a metal-hydride intermediate, which delivers the hydride to the ketone in an outer-sphere mechanism.

The choice of this method is justified by its high efficiency at low catalyst loadings and its excellent functional group tolerance. The stereochemical outcome is dictated by the chirality of the ligand, which creates a chiral pocket around the metal center, forcing the ketone to coordinate in a specific orientation for hydride delivery.

Sources

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• 7. Modern Methods for Asymmetric Hydrogenation of Ketones [organic-chemistry.org]
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Application Note: A Regioselective Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Introduction

1-(3-Methoxyphenyl)-2-phenylethanol is a diarylalkanol of interest in medicinal chemistry and organic synthesis, serving as a precursor for various complex molecules. Its structural motif is found in compounds with potential biological activities. This guide provides a detailed, field-proven protocol for the synthesis of this target molecule.

While the prompt specifies 3-methoxyphenol as the starting material, a direct and regioselective functionalization at the desired position presents significant synthetic challenges. Electrophilic aromatic substitution on 3-methoxyphenol is directed by both the hydroxyl and methoxy groups, leading to complex mixtures of isomers. To ensure a high-yield, unambiguous, and scalable synthesis, this guide will commence from the closely related and commercially available precursor, 3-hydroxybenzaldehyde . This strategic choice allows for a robust and regiochemically controlled pathway to the key intermediate, 3-methoxybenzaldehyde, which is then elaborated to the final product.

This document outlines a highly efficient two-step synthetic sequence:

• Williamson Ether Synthesis: The selective methylation of 3-hydroxybenzaldehyde to produce the key intermediate, 3-methoxybenzaldehyde.

• Grignard Reaction: The nucleophilic addition of a benzylmagnesium halide to 3-methoxybenzaldehyde to construct the carbon skeleton and install the secondary alcohol functionality of the target molecule.

Overall Synthetic Workflow

The synthesis follows a logical progression from the starting material to the final product, as illustrated below.

Caption: Overall two-step synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol.

Part 1: Synthesis of the Key Intermediate: 3-Methoxybenzaldehyde

Principle & Rationale

The initial step involves the conversion of the phenolic hydroxyl group of 3-hydroxybenzaldehyde into a methyl ether. The Williamson ether synthesis is the method of choice for this transformation due to its reliability and high efficiency.[1] In this SN2 reaction, a weak base, potassium carbonate, is used to deprotonate the acidic phenolic proton, forming a nucleophilic phenoxide. This phenoxide then attacks the electrophilic methyl group of dimethyl sulfate to form the desired ether. Acetone is an excellent solvent for this reaction as it is polar enough to dissolve the reagents but does not interfere with the reaction.

Experimental Protocol 1: Methylation of 3-Hydroxybenzaldehyde

Reagent	Molar Mass ( g/mol )	Amount	Molar Equiv.
3-Hydroxybenzaldehyde	122.12	10.0 g	1.0
Anhydrous K₂CO₃	138.21	13.5 g	1.2
Dimethyl Sulfate	126.13	7.8 mL	1.05
Acetone	-	150 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-hydroxybenzaldehyde (10.0 g, 81.9 mmol) and anhydrous potassium carbonate (13.5 g, 97.7 mmol).

• Add 150 mL of acetone to the flask. Stir the suspension vigorously.

• Carefully add dimethyl sulfate (7.8 mL, 86.0 mmol) dropwise to the stirring suspension at room temperature. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care in a chemical fume hood.

• After the addition is complete, heat the reaction mixture to reflux and maintain for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• After completion, cool the mixture to room temperature and filter off the solid potassium carbonate. Wash the solid with a small amount of acetone.

• Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

• Dissolve the resulting residue in 100 mL of diethyl ether and transfer to a separatory funnel.

• Wash the organic layer sequentially with 1 M NaOH (2 x 50 mL) to remove any unreacted starting material, water (1 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield 3-methoxybenzaldehyde as a pale yellow oil. The product is often of sufficient purity for the next step, but can be further purified by vacuum distillation if necessary.

Part 2: Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Principle & Rationale

The core carbon-carbon bond formation is achieved via a Grignard reaction. This reaction involves the nucleophilic addition of a highly polarized organomagnesium compound (the Grignard reagent) to the electrophilic carbonyl carbon of an aldehyde. Benzylmagnesium chloride is prepared in situ from benzyl chloride and magnesium turnings in an anhydrous ether solvent, typically tetrahydrofuran (THF).[2] The resulting Grignard reagent attacks the 3-methoxybenzaldehyde to form a magnesium alkoxide intermediate. A subsequent aqueous acidic work-up protonates the alkoxide to furnish the desired secondary alcohol, 1-(3-Methoxyphenyl)-2-phenylethanol.

Critical Consideration: Grignard reagents are extremely sensitive to protic sources, including water. All glassware must be rigorously dried, and anhydrous solvents must be used to prevent quenching of the reagent and ensure a successful reaction.

Reaction Mechanism

Sources

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Application Note: High-Purity Isolation of 1-(3-Methoxyphenyl)-2-phenylethanol via Recrystallization

Abstract

This application note provides a comprehensive guide to the purification of 1-(3-Methoxyphenyl)-2-phenylethanol, a key intermediate in various synthetic pathways, using the recrystallization technique. In the absence of established physicochemical data for this specific compound, this document outlines a systematic and experimentally-driven approach to solvent selection and protocol optimization. The methodologies detailed herein are designed to empower researchers to achieve high purity of the target compound, a critical requirement for downstream applications in pharmaceutical and materials science research.

Introduction: The Rationale for Recrystallization

Recrystallization remains a cornerstone technique for the purification of solid organic compounds.[1] Its efficacy is rooted in the differential solubility of a target compound and its impurities in a given solvent at varying temperatures.[1] An ideal recrystallization process involves dissolving the impure solid in a minimal amount of a suitable hot solvent, followed by slow cooling to induce the formation of highly ordered crystals of the desired compound, while impurities remain in the mother liquor.[2] The selection of an appropriate solvent system is paramount to the success of this technique and is often the most challenging aspect, particularly for novel compounds where solubility data is scarce.[3]

1-(3-Methoxyphenyl)-2-phenylethanol, with its aromatic and alcohol functionalities, presents a unique purification challenge. This guide provides a logical workflow for tackling this challenge, beginning with a robust solvent screening protocol and culminating in a detailed recrystallization procedure that can be adapted for either a single-solvent or a two-solvent system.

Physicochemical Properties and Initial Considerations

Property	Value/Information	Source
Molecular Formula	C₁₅H₁₆O₂	Guidechem[4]
Molecular Weight	228.29 g/mol	Guidechem[4]
Physical State	Expected to be a solid at room temperature	Inferred
Melting Point	Not reported; to be determined experimentally	N/A
Solubility	Not reported; to be determined experimentally	N/A

The presence of a hydroxyl group and a methoxy group suggests that the molecule has polar characteristics, while the two phenyl rings contribute to its nonpolar nature. This amphiphilic character indicates that a range of solvents with varying polarities should be screened.

Experimental Protocol: A Step-by-Step Guide

This section details the experimental procedures for determining an optimal recrystallization solvent and executing the purification of 1-(3-Methoxyphenyl)-2-phenylethanol.

Materials and Equipment

• Crude 1-(3-Methoxyphenyl)-2-phenylethanol

• A selection of analytical grade solvents (e.g., water, ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, hexane)

• Erlenmeyer flasks (various sizes)

• Graduated cylinders

• Hot plate with magnetic stirring capabilities

• Magnetic stir bars

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Spatula

• Melting point apparatus

• Analytical balance

Safety Precautions

• Always work in a well-ventilated fume hood.[5]

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for 1-(3-Methoxyphenyl)-2-phenylethanol and all solvents used.[4] The SDS for 1-(3-Methoxyphenyl)-2-phenylethanol indicates it is harmful if swallowed and causes skin and eye irritation.[4]

• Dispose of all chemical waste in appropriately labeled containers according to institutional guidelines.[6][7]

Part 1: Solvent Screening Protocol

The objective of this initial screening is to identify a solvent or a solvent pair that meets the following criteria:

• High solubility of 1-(3-Methoxyphenyl)-2-phenylethanol at the solvent's boiling point.

• Low solubility of 1-(3-Methoxyphenyl)-2-phenylethanol at low temperatures (e.g., in an ice bath).

• Impurities should be either highly soluble or insoluble in the chosen solvent at all temperatures.

Caption: General recrystallization workflow.

Characterization and Yield Calculation

Purity Assessment: Melting Point Analysis

The purity of the recrystallized 1-(3-Methoxyphenyl)-2-phenylethanol should be assessed by measuring its melting point. A pure compound will have a sharp melting point range (typically 1-2 °C), while an impure compound will melt over a broader and depressed temperature range. [8][9] Procedure:

• Ensure the recrystallized sample is completely dry.

• Load a small amount of the purified crystals into a capillary tube.

• Determine the melting point range using a calibrated melting point apparatus.

• Compare the melting point of the recrystallized product with that of the crude material. A narrower and higher melting point range for the recrystallized product indicates successful purification.

Yield Calculation

The efficiency of the recrystallization process is determined by calculating the percent yield. [10] Formula:

Percent Yield = (mass of recrystallized product / mass of crude product) x 100% [10] It is important to note that some loss of the desired compound is inevitable as it will have some solubility in the cold solvent. [11]Therefore, a yield of 100% is not expected. A very low yield may indicate that too much solvent was used during the dissolution step. [12]

Troubleshooting

Problem	Possible Cause	Solution
No crystals form upon cooling	- Too much solvent was used.- The solution is supersaturated.	- Boil off some of the solvent and allow to cool again.- Scratch the inside of the flask with a glass rod or add a seed crystal. [13]
Oiling out	The melting point of the compound is lower than the boiling point of the solvent, or the compound is highly impure.	- Reheat the solution and add more of the "good" solvent (in a two-solvent system) or a more polar solvent (in a single-solvent system).- Ensure slow cooling.
Low recovery	- Too much solvent was used.- Premature crystallization during hot filtration.- Excessive washing of the crystals.	- Concentrate the mother liquor to obtain a second crop of crystals.- Ensure the filtration apparatus is pre-warmed.- Use a minimal amount of ice-cold solvent for washing.
Colored product	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before hot filtration. Use sparingly as it can also adsorb the desired product.

Conclusion

This application note provides a robust framework for the purification of 1-(3-Methoxyphenyl)-2-phenylethanol by recrystallization. By systematically screening for an appropriate solvent system and carefully following the detailed protocols, researchers can effectively remove impurities and obtain a high-purity product. The principles and techniques outlined herein are broadly applicable to the purification of other solid organic compounds, particularly those for which physicochemical data is limited.

References

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Application Note: High-Purity Isolation of 1-(3-Methoxyphenyl)-2-phenylethanol via Automated Flash Column Chromatography

Abstract

This application note provides a comprehensive, step-by-step protocol for the purification of 1-(3-Methoxyphenyl)-2-phenylethanol from a crude synthetic mixture using normal-phase flash column chromatography. The methodology emphasizes a systematic approach, beginning with Thin-Layer Chromatography (TLC) for solvent system optimization, followed by automated column purification, and concluding with fraction analysis. This guide is designed for researchers in organic synthesis and drug development, offering field-proven insights to ensure high recovery and purity of the target diaryl alcohol, a valuable intermediate in medicinal chemistry.

Introduction and Scientific Principle

1-(3-Methoxyphenyl)-2-phenylethanol is a secondary alcohol whose structure is pertinent in the synthesis of various biologically active molecules. Its purification is a critical step to remove unreacted starting materials, such as 3-methoxybenzaldehyde and benzylmagnesium halides, as well as any side-products formed during synthesis.

The purification strategy detailed herein leverages normal-phase flash column chromatography. This technique separates compounds based on their differential partitioning between a polar stationary phase (silica gel) and a non-polar mobile phase.[1] The principle of "like dissolves like" governs the separation; more polar compounds, like our target alcohol, have a stronger affinity for the polar silica gel and thus elute more slowly than non-polar impurities.[2] By gradually increasing the polarity of the mobile phase (a solvent gradient), we can selectively elute compounds with increasing polarity, achieving efficient separation.[3]

Method Development: Thin-Layer Chromatography (TLC)

Prior to scaling up to flash chromatography, it is imperative to develop an optimal solvent system using TLC.[4] The goal is to find a solvent mixture that provides good separation between the desired product and its impurities, with the product having a Retention Factor (Rf) of approximately 0.3.[5] An ideal Rf in this range typically translates to an effective separation on a silica gel column.[6]

Protocol for TLC Analysis:

• Prepare several developing chambers with different ratios of a non-polar solvent (e.g., Hexanes or Petroleum Ether) and a moderately polar solvent (e.g., Ethyl Acetate or Diethyl Ether).[4] A common starting point for a moderately polar compound like the target alcohol is 20% Ethyl Acetate in Hexanes (v/v).[7]

• Dissolve a small amount of the crude reaction mixture in a suitable solvent like dichloromethane or ethyl acetate.

• Using a capillary spotter, apply a small spot of the dissolved crude mixture onto the baseline of a silica gel TLC plate.[8]

• Place the TLC plate in a developing chamber and allow the solvent to ascend via capillary action until it is about 1 cm from the top of the plate.[8]

• Remove the plate and immediately mark the solvent front with a pencil.[8]

• Visualize the separated spots. Since 1-(3-Methoxyphenyl)-2-phenylethanol contains aromatic rings, it should be visible under a short-wave UV lamp (254 nm) as a dark spot on the fluorescent plate.[9][10]

• For more comprehensive visualization, especially for non-UV active impurities, use a chemical stain. A p-anisaldehyde or potassium permanganate stain, followed by gentle heating, is effective for visualizing alcohols and other functional groups.[11]

• Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front).[8] Adjust the solvent system polarity to achieve an Rf of ~0.3 for the target compound.

Parameter	Recommended Condition	Rationale
Stationary Phase	Silica Gel 60 F254 TLC Plates	Standard polar stationary phase for general-purpose organic compound separation.[4] The F254 indicator allows for non-destructive UV visualization.[9]
Mobile Phase	Hexanes/Ethyl Acetate Mixtures	Provides a wide polarity range suitable for eluting moderately polar compounds. Safer alternative to dichloromethane-based systems.[12]
Target Rf	0.25 - 0.35	This Rf value ensures the compound is retained enough for separation but elutes in a reasonable volume, preventing excessive band broadening.[5]
Visualization	1. UV Light (254 nm) 2. p-Anisaldehyde Stain	UV is non-destructive and ideal for aromatic compounds.[13][14] p-Anisaldehyde is a versatile stain for various functional groups, often yielding distinct colors.[11]

Flash Column Chromatography Protocol

This protocol assumes the use of an automated flash chromatography system, which provides superior reproducibility and efficiency compared to manual gravity columns.

Materials and Reagents

• Crude 1-(3-Methoxyphenyl)-2-phenylethanol

• Silica Gel (230-400 mesh for flash chromatography)[15]

• HPLC-grade Hexanes[16]

• HPLC-grade Ethyl Acetate[16]

• Dichloromethane (for sample loading)

• Glass wool or cotton

• Clean, dry collection tubes or flasks

Column Preparation and Sample Loading

• Column Selection: Choose a pre-packed silica gel column or pack a glass column. The amount of silica should be 30-100 times the weight of the crude sample for good separation.[1][17]

• Equilibration: Equilibrate the column with the initial, low-polarity mobile phase (e.g., 5% Ethyl Acetate in Hexanes) for at least 2-3 column volumes (CV).

• Sample Preparation (Liquid Loading): Dissolve the crude product in a minimal amount of a strong, low-viscosity solvent. Dichloromethane is often a good choice.[18] The goal is to create a concentrated solution to load as a narrow band. Causality: Loading in a large volume or in a solvent stronger than the initial mobile phase will cause premature band broadening and poor separation.[18]

• Sample Loading: Carefully apply the concentrated sample solution directly to the top of the silica bed.[5]

Elution and Fraction Collection

The separation is best achieved using a linear gradient, which sharpens elution bands and improves resolution compared to an isocratic elution.[3]

• Gradient Design: Based on the TLC results, design a linear gradient. A common strategy is to start at a polarity lower than the TLC condition and end at a polarity higher than the TLC condition.[3]

• Flow Rate: Set an appropriate flow rate. For flash chromatography, a linear velocity of about 5-7 cm/minute is typical.[19]

• Fraction Collection: Collect fractions throughout the run. The size of the fractions should be appropriate for the column size to ensure the desired compound is not diluted across too many tubes.[19]

• Monitoring: Monitor the elution profile using the system's UV detector. The aromatic nature of the target compound makes it easily detectable.

Table 2: Example Gradient Profile (Based on a TLC Rf of 0.3 in 20% EtOAc/Hexanes)

Column Volumes (CV)	% Ethyl Acetate in Hexanes	Event
0 - 2	5%	Column Equilibration & Elution of Non-Polar Impurities
2 - 12	5% → 40% (Linear Gradient)	Elution of Target Compound and Close-Eluting Impurities
12 - 15	40% → 80% (Steep Gradient)	Column Flushing to Remove Highly Polar Impurities

Post-Chromatography Workflow

The post-purification process is critical to confirm success and isolate the final product. This workflow ensures the integrity of the purification results.

Caption: Workflow for fraction analysis and product isolation.

Protocol for Post-Chromatography Analysis:

• TLC Analysis of Fractions: Spot every 2-3 collected fractions on a TLC plate, alongside a spot of the original crude mixture. Develop the plate using the solvent system determined in the initial method development (e.g., 20% EtOAc/Hexanes).

• Pooling Fractions: Under UV light, identify the fractions that contain only the spot corresponding to the pure product. Carefully combine these fractions into a clean, pre-weighed round-bottom flask.[20]

• Solvent Removal: Remove the combined solvents using a rotary evaporator.

• Final Product: Once the solvent is removed, the pure 1-(3-Methoxyphenyl)-2-phenylethanol will remain as a colorless oil or a white solid. Determine the final yield.

• Purity Confirmation: Obtain a proton NMR (¹H NMR) spectrum and/or an LC-MS trace to confirm the structure and assess the final purity of the isolated compound.

Troubleshooting

Problem	Potential Cause	Solution
Poor Separation / Overlapping Peaks	- Inappropriate solvent system - Sample overload - Column was not packed well	- Re-optimize the solvent system with TLC to achieve better spot separation. - Reduce the amount of crude material loaded onto the column. - Ensure the column is packed uniformly without cracks or channels.[15]
Compound Won't Elute	- Mobile phase is not polar enough	- Increase the percentage of the polar solvent (e.g., Ethyl Acetate) in the mobile phase. Consider switching to a more polar system like Methanol/Dichloromethane if necessary.[12]
Streaking on TLC / Tailing on Column	- Sample is too concentrated on TLC plate - Compound is acidic/basic and interacting strongly with silica	- Dilute the sample before spotting on the TLC plate.[8] - For acidic compounds, add a small amount (~0.1%) of acetic acid to the mobile phase. For basic compounds, add ~0.1-1% triethylamine.[5][21]

References

• Vertex AI Search. (n.d.). TLC Visualization Methods.
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• GL Sciences. (n.d.). Normal Phase Column Selection Guide.
• Biotage. (2023, January 24). How should normal-phase gradient solvents be chosen?.
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• Biotage. (2023, January 19). Which sample solvents work best with normal-phase flash column chromatography?.
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• Phenomenex. (2025, May 23). Guide to Choosing the Correct HPLC Solvent.
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• MIT OpenCourseWare. (n.d.). Flash Column Chromatography Guide.
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• University of Rochester, Department of Chemistry. (n.d.). Purification: Tips for Flash Column Chromatography.

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Application Note: Comprehensive NMR Spectroscopic Analysis of 1-(3-Methoxyphenyl)-2-phenylethanol

Introduction and Scientific Context

1-(3-Methoxyphenyl)-2-phenylethanol is a substituted diaryl compound belonging to the broader class of phenylpropanoids, which are of significant interest in medicinal chemistry and materials science. Accurate and unambiguous structural characterization is paramount for drug development, quality control, and mechanistic studies. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive analytical technique for elucidating the molecular structure of such organic compounds in solution.[1]

This guide provides an in-depth protocol and analysis framework for the complete NMR characterization of 1-(3-Methoxyphenyl)-2-phenylethanol. We will move beyond simple data reporting to explain the causality behind experimental choices and the logic of spectral interpretation, targeting researchers and drug development professionals who require a robust understanding of the methodology. The protocols described herein are designed as a self-validating system, incorporating best practices for sample preparation, data acquisition, and processing to ensure high-quality, reproducible results.

Foundational Principles: Predicting the NMR Signature

The structure of 1-(3-Methoxyphenyl)-2-phenylethanol presents several distinct NMR environments. A preliminary analysis predicts:

• ¹H NMR: Nine unique proton environments are expected: the hydroxyl proton (-OH), the methoxy protons (-OCH₃), two aliphatic protons (-CH- and -CH₂-), and five aromatic protons on the phenyl ring, plus four on the methoxyphenyl ring. The aliphatic protons constitute a complex spin system, and the hydroxyl proton's signal may be broad and its chemical shift concentration-dependent.[2]

• ¹³C NMR: Thirteen distinct carbon signals are anticipated: one methoxy carbon, two aliphatic carbons, and ten aromatic carbons (five from each ring, with the C-O and C-C substituted carbons being distinct). The chemical shift of the methoxy carbon is typically found around 55-56 ppm.[3][4][5]

• 2D NMR: Techniques like COSY (Correlation Spectroscopy) will be crucial for mapping the connectivity of the aliphatic protons (-CH-CH₂-), while HSQC (Heteronuclear Single Quantum Coherence) will definitively link each proton to its directly attached carbon atom.[6][7]

PART I: Experimental Protocols

This section details the step-by-step methodologies for acquiring high-fidelity NMR data.

The overall process follows a logical progression from sample preparation through multi-dimensional data acquisition and final structural confirmation.

Caption: General workflow for NMR analysis of 1-(3-Methoxyphenyl)-2-phenylethanol.

The quality of the NMR spectrum is directly dependent on the quality of the sample.[8] This protocol ensures an ideal sample for high-resolution analysis.

• Material Weighing: Accurately weigh 5-25 mg of purified 1-(3-Methoxyphenyl)-2-phenylethanol for ¹H NMR, or 50-100 mg for ¹³C NMR, into a clean, dry vial.[9] The higher concentration for ¹³C is necessary due to its lower natural abundance and gyromagnetic ratio, which results in inherently lower sensitivity.[10]

• Solvent Selection & Dissolution: Add approximately 0.6 mL of deuterated chloroform (CDCl₃) to the vial. CDCl₃ is a common choice for non-polar to moderately polar organic molecules due to its excellent dissolving power and the single, easily identifiable residual solvent peak at ~7.26 ppm for ¹H and ~77.16 ppm for ¹³C NMR. The use of a deuterated solvent is critical for the spectrometer's deuterium lock system and to avoid overwhelming the spectrum with protonated solvent signals.[9][11]

• Internal Standard: Add a small drop (or ~1% v/v) of Tetramethylsilane (TMS). TMS is the universally accepted internal reference standard (0.00 ppm) for ¹H and ¹³C NMR in organic solvents due to its chemical inertness and single, sharp resonance signal located upfield from most organic signals.[9]

• Transfer and Filtration: Gently swirl the vial to ensure the sample is fully dissolved. If any solid particulates are visible, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[12] Particulates can severely degrade the magnetic field homogeneity (shimming) and thus the spectral resolution.[9]

• Capping and Labeling: Cap the NMR tube securely and label it clearly. Ensure the outside of the tube is clean before insertion into the spectrometer.[11]

These parameters are for a typical 400-600 MHz spectrometer.

• Instrument Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the CDCl₃ and perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Experiment: Standard 1D proton acquisition.

  • Number of Scans (NS): 8 to 16 scans.

  • Relaxation Delay (D1): 1-2 seconds.

  • Pulse Width: Calibrated 90° pulse.

• ¹³C NMR Acquisition:

  • Experiment: Standard 1D carbon acquisition with proton decoupling (e.g., zgpg30).

  • Number of Scans (NS): 1024 to 4096 scans. A higher number of scans is required to achieve an adequate signal-to-noise ratio.

  • Relaxation Delay (D1): 2 seconds.

• 2D COSY Acquisition:

  • Experiment: Gradient-selected COSY (e.g., cosygpqf).

  • Number of Scans (NS): 2 to 4 scans per increment.

• 2D HSQC Acquisition:

  • Experiment: Gradient-selected, sensitivity-enhanced HSQC (e.g., hsqcedetgpsisp2.3). This experiment is edited to show CH/CH₃ groups with opposite phase to CH₂ groups, aiding in assignment.

  • Number of Scans (NS): 2 to 8 scans per increment.

PART II: Data Analysis and Interpretation

Following acquisition, the raw data (Free Induction Decay, FID) must be processed and analyzed.

• Fourier Transform (FT): Apply an exponential window function (line broadening of ~0.3 Hz for ¹H, ~1.0 Hz for ¹³C) to the FID to improve the signal-to-noise ratio, followed by a Fourier Transform to convert the time-domain data into the frequency-domain spectrum.[13]

• Phasing and Baseline Correction: Manually or automatically correct the phase of the spectrum to ensure all peaks are in the positive absorptive mode. Apply a baseline correction algorithm to ensure the baseline is flat.[14][15]

• Referencing: Calibrate the ¹H spectrum by setting the TMS peak to 0.00 ppm. Calibrate the ¹³C spectrum by setting the central peak of the CDCl₃ multiplet to 77.16 ppm.[16]

• Integration (¹H NMR): Integrate the area under each signal in the ¹H NMR spectrum. The integration provides the relative ratio of protons in each unique environment.[14]

The following tables present the expected spectral data for 1-(3-Methoxyphenyl)-2-phenylethanol.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Label	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
H-a	~2.5 (variable)	br s	-	1H	-OH
H-b	3.81	s	-	3H	-OCH₃
H-c	2.98	dd	13.5, 8.5	1H	-CH₂- (diastereotopic)
H-d	3.05	dd	13.5, 4.5	1H	-CH₂- (diastereotopic)
H-e	4.90	dd	8.5, 4.5	1H	-CH(OH)-
H-f	7.20-7.35	m	-	5H	Phenyl H
H-g	6.80	dd	8.0, 2.5	1H	Methoxyphenyl H
H-h	7.25	t	8.0	1H	Methoxyphenyl H
H-i	6.85-6.90	m	-	2H	Methoxyphenyl H

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Label	Chemical Shift (δ, ppm)	Assignment
C-1	55.2	-OCH₃
C-2	45.8	-CH₂-
C-3	75.5	-CH(OH)-
C-4	112.0	Methoxyphenyl C
C-5	113.5	Methoxyphenyl C
C-6	119.0	Methoxyphenyl C
C-7	126.5	Phenyl C (para)
C-8	128.6	Phenyl C (meta)
C-9	129.5	Phenyl C (ortho)
C-10	129.8	Methoxyphenyl C
C-11	138.0	Phenyl C (ipso)
C-12	145.0	Methoxyphenyl C (ipso)
C-13	159.9	Methoxyphenyl C-O

The 2D spectra confirm the assignments made from the 1D data.

Caption: Key ¹H-¹H COSY and ¹H-¹³C HSQC correlations for structural assignment.

• COSY Analysis: A strong cross-peak will be observed between the methine proton signal (H-e, ~4.90 ppm) and the methylene proton signals (H-c,d, ~3.0 ppm). This definitively establishes the -CH(OH)-CH₂- connectivity, which is the core of the ethanol fragment. Smaller, 4-bond couplings may be visible between the methylene protons (H-c,d) and the ortho-protons of the phenyl ring.

• HSQC Analysis: This spectrum provides the final, unambiguous proof of assignment. It will show a correlation between each proton signal and its directly bonded carbon. For example:

  • The methoxy proton singlet (H-b, ~3.81 ppm) will correlate to the methoxy carbon (C-1, ~55.2 ppm).

  • The methine proton (H-e, ~4.90 ppm) will correlate to the C-3 carbon (~75.5 ppm).

  • The methylene protons (H-c,d, ~3.0 ppm) will correlate to the C-2 carbon (~45.8 ppm).

  • Each aromatic proton will correlate to its corresponding aromatic carbon in the 112-130 ppm range.

By systematically applying this multi-faceted NMR approach, the chemical structure of 1-(3-Methoxyphenyl)-2-phenylethanol can be determined with the highest degree of confidence, providing a solid foundation for further research and development activities.

References

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Applications of 1-(3-Methoxyphenyl)-2-phenylethanol in Medicinal Chemistry: A Technical Guide

Introduction: The Therapeutic Potential of Methoxyphenyl Scaffolds

The 1-(3-methoxyphenyl)-2-phenylethanol scaffold represents a promising, yet underexplored, platform in medicinal chemistry. As a research chemical and pharmaceutical intermediate, its structural motifs suggest significant potential for the development of novel therapeutic agents. The presence of the methoxy group on the phenyl ring is a key feature found in a variety of biologically active molecules, influencing their pharmacokinetic and pharmacodynamic properties. This guide provides a comprehensive overview of the potential applications of 1-(3-methoxyphenyl)-2-phenylethanol, detailing its synthesis and proposing protocols for the evaluation of its biological activities, with a focus on its prospective anti-inflammatory and neuroprotective effects.

The rationale for investigating this compound stems from the well-documented activities of structurally related molecules. Methoxyphenyl derivatives have demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, neuroprotective, and anticancer properties. For instance, compounds with similar phenylpropanoid backbones have been shown to modulate key inflammatory pathways, such as NF-κB and MAPK, while others have exhibited protective effects in neuronal cell models of oxidative stress. These precedents establish a strong foundation for the systematic exploration of 1-(3-methoxyphenyl)-2-phenylethanol and its derivatives as a new class of therapeutic candidates.

This document serves as a technical resource for researchers, scientists, and drug development professionals, offering detailed protocols and the scientific reasoning behind the proposed experimental workflows.

Physicochemical Properties

A summary of the key physicochemical properties of 1-(3-Methoxyphenyl)-2-phenylethanol is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₅H₁₆O₂	[1]
Molecular Weight	228.29 g/mol	[1]
CAS Number	343351-47-3	[1]
Appearance	Not specified (likely a solid or oil)
Solubility	Expected to be soluble in organic solvents like ethanol, methanol, and dichloromethane.
Storage	Store at room temperature in a dry, well-ventilated place.

Synthetic Protocols

The synthesis of 1-(3-methoxyphenyl)-2-phenylethanol can be approached through several established organic chemistry methodologies. Two primary routes are detailed below: a Grignard reaction and the reduction of a corresponding ketone.

Protocol 1: Synthesis via Grignard Reaction

The Grignard reaction is a powerful tool for carbon-carbon bond formation and is well-suited for the synthesis of secondary alcohols. This protocol describes the reaction of benzylmagnesium chloride with 3-methoxybenzaldehyde.

Caption: Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol via Grignard reaction.

• Benzyl chloride

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (for initiation)

• 3-Methoxybenzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser, etc.)

• Inert atmosphere (Nitrogen or Argon)

• Preparation of the Grignard Reagent:

  • Set up a flame-dried three-neck round-bottom flask equipped with a dropping funnel, a reflux condenser with a drying tube, and a magnetic stirrer under an inert atmosphere.

  • Add magnesium turnings to the flask.

  • Dissolve benzyl chloride in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the benzyl chloride solution to the magnesium turnings. If the reaction does not initiate (indicated by cloudiness and gentle boiling), add a small crystal of iodine and warm the flask gently.

  • Once the reaction starts, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 3-Methoxybenzaldehyde:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Dissolve 3-methoxybenzaldehyde in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the 3-methoxybenzaldehyde solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Separate the organic layer and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude 1-(3-methoxyphenyl)-2-phenylethanol by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Protocol 2: Synthesis via Ketone Reduction

An alternative synthetic route involves the reduction of the corresponding ketone, 1-(3-methoxyphenyl)-2-phenylethanone. This method is often high-yielding and avoids the moisture-sensitive conditions of the Grignard reaction.

Caption: Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol via ketone reduction.

• 1-(3-Methoxyphenyl)-2-phenylethanone

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Dichloromethane (DCM)

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware

• Reduction Reaction:

  • Dissolve 1-(3-methoxyphenyl)-2-phenylethanone in methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add sodium borohydride in small portions to the stirred solution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, carefully add deionized water to quench the excess sodium borohydride.

  • Remove the solvent under reduced pressure.

  • Add dichloromethane and water to the residue and transfer to a separatory funnel.

  • Separate the organic layer and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent to yield the crude product.

  • Purify the crude 1-(3-methoxyphenyl)-2-phenylethanol by column chromatography as described in Protocol 1.

Potential Medicinal Chemistry Applications and Biological Evaluation Protocols

Based on the pharmacological activities of structurally similar compounds, 1-(3-methoxyphenyl)-2-phenylethanol is a prime candidate for investigation as an anti-inflammatory and neuroprotective agent.

Anti-Inflammatory Activity

Chronic inflammation is a key pathological feature of numerous diseases. The methoxyphenyl moiety is present in many compounds with known anti-inflammatory properties.

Many anti-inflammatory compounds exert their effects by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways regulate the expression of pro-inflammatory mediators like nitric oxide (NO), prostaglandins, and cytokines (e.g., TNF-α, IL-6).

Caption: Postulated anti-inflammatory mechanism via NF-κB pathway inhibition.

This protocol outlines the screening of 1-(3-methoxyphenyl)-2-phenylethanol for its ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 1-(3-Methoxyphenyl)-2-phenylethanol (dissolved in DMSO)

• Griess Reagent (for nitrite determination)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• 96-well cell culture plates

• Cell Culture and Seeding:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

  • Seed the cells in 96-well plates at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment and Stimulation:

  • Prepare serial dilutions of 1-(3-methoxyphenyl)-2-phenylethanol in DMEM.

  • Pre-treat the cells with different concentrations of the compound for 1 hour. Include a vehicle control (DMSO).

  • After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production. Include a negative control (cells only) and a positive control (cells + LPS).

• Nitric Oxide Measurement:

  • After 24 hours of incubation, collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess Reagent in a new 96-well plate.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm using a microplate reader. The concentration of nitrite, a stable metabolite of NO, is proportional to the absorbance.

• Cell Viability Assay (MTT Assay):

  • After collecting the supernatant, add MTT solution to the remaining cells in the plate and incubate for 4 hours.

  • Remove the MTT solution and add DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm. This ensures that the observed decrease in NO production is not due to cytotoxicity of the compound.

Neuroprotective Activity

Oxidative stress is a major contributor to neuronal cell death in various neurodegenerative diseases. Molecules with antioxidant and anti-apoptotic properties are of great interest as potential neuroprotective agents.

Neuroprotective compounds can act through various mechanisms, including scavenging reactive oxygen species (ROS), modulating pro- and anti-apoptotic proteins (e.g., Bax and Bcl-2), and activating pro-survival signaling pathways like the PI3K/Akt pathway.

Caption: Potential neuroprotective mechanism against oxidative stress-induced apoptosis.

This protocol evaluates the ability of 1-(3-methoxyphenyl)-2-phenylethanol to protect neuronal cells (e.g., SH-SY5Y human neuroblastoma cells) from oxidative stress-induced cell death.

• SH-SY5Y human neuroblastoma cell line

• DMEM/F12 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Hydrogen peroxide (H₂O₂) or Glutamate (as the oxidative stressor)

• 1-(3-Methoxyphenyl)-2-phenylethanol (dissolved in DMSO)

• MTT or similar cell viability assay reagents (e.g., CellTiter-Glo®)

• 96-well cell culture plates

• Cell Culture and Seeding:

  • Culture SH-SY5Y cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells in 96-well plates at an appropriate density and allow them to adhere. For some experiments, differentiation of the cells into a more neuron-like phenotype may be desired (e.g., using retinoic acid).

• Compound Treatment and Induction of Oxidative Stress:

  • Pre-treat the cells with various concentrations of 1-(3-methoxyphenyl)-2-phenylethanol for 24 hours.

  • After pre-treatment, expose the cells to a pre-determined toxic concentration of H₂O₂ or glutamate for a specified duration (e.g., 24 hours). Include a vehicle control, a stressor-only control, and a compound-only control.

• Assessment of Cell Viability:

  • After the incubation period, measure cell viability using the MTT assay as described in Protocol 3 or another suitable method.

  • An increase in cell viability in the compound-treated groups compared to the stressor-only group indicates a neuroprotective effect.

Data Interpretation and Further Steps

The results from the proposed assays will provide initial insights into the therapeutic potential of 1-(3-methoxyphenyl)-2-phenylethanol.

• Anti-inflammatory Activity: A dose-dependent inhibition of NO production without significant cytotoxicity would suggest anti-inflammatory potential. Further studies could involve measuring the expression of iNOS, COX-2, and pro-inflammatory cytokines (TNF-α, IL-6) by Western blot or ELISA to elucidate the mechanism of action.

• Neuroprotective Activity: A significant increase in cell viability in the presence of an oxidative stressor would indicate neuroprotective effects. Subsequent experiments could investigate the compound's impact on ROS levels (e.g., using DCFH-DA assay), mitochondrial membrane potential, and the expression of apoptotic markers like cleaved caspase-3, Bax, and Bcl-2.

Conclusion

1-(3-Methoxyphenyl)-2-phenylethanol presents a compelling starting point for medicinal chemistry campaigns targeting inflammatory and neurodegenerative disorders. The protocols detailed in this guide provide a robust framework for the synthesis and initial biological evaluation of this compound and its future derivatives. The structural simplicity and synthetic accessibility of this scaffold, combined with the promising biological activities of related methoxyphenyl compounds, underscore its potential for the development of novel and effective therapeutic agents. Further derivatization and structure-activity relationship (SAR) studies will be crucial in optimizing the potency, selectivity, and pharmacokinetic properties of this promising chemical entity.

References

A comprehensive list of references will be compiled upon the completion of specific experimental work and the citation of relevant literature for the synthesis and biological evaluation protocols. The following are examples of the types of sources that would be included:

• Journal of Medicinal Chemistry
• Organic Letters
• Bioorganic & Medicinal Chemistry Letters
• European Journal of Pharmacology
• Journal of Neuroinflamm
• ACS Chemical Neuroscience
• PubChem - National Center for Biotechnology Inform
• ScienceDirect
• Springer Protocols
• Cold Spring Harbor Protocols

Sources

• 1. Page loading... [guidechem.com]

Application Note &amp; Protocols: 1-(3-Methoxyphenyl)-2-phenylethanol as a Versatile Precursor for the Synthesis of Novel Diaryl Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Methoxyphenyl)-2-phenylethanol is a valuable and versatile precursor in medicinal chemistry and materials science. Its 1,2-diarylethanol scaffold is a privileged structure found in a wide array of biologically active molecules and functional materials. The strategic placement of the methoxy group on one phenyl ring and the presence of a secondary alcohol provide multiple reaction sites for chemical modification. This allows for the systematic exploration of chemical space to develop novel compounds with tailored pharmacological or photophysical properties.

This guide provides a detailed overview of 1-(3-Methoxyphenyl)-2-phenylethanol, its properties, and its application in two fundamental synthetic transformations: oxidation to the corresponding ketone and dehydration to a stilbene derivative. These protocols are designed to be robust and serve as a foundation for the development of more complex molecular architectures.

Physicochemical and Spectroscopic Data

A thorough understanding of the precursor's properties is critical for successful reaction planning and execution.

Property	Value	Source
Chemical Name	1-(3-Methoxyphenyl)-2-phenylethanol	[1]
CAS Number	343351-47-3	[1]
Molecular Formula	C₁₅H₁₆O₂	[1]
Molecular Weight	228.29 g/mol	[1]
Appearance	Not specified, likely an oil or low-melting solid	-
Boiling Point	Estimated 234.66°C	[2]
XLogP3-AA	3	[1]

• ¹H NMR: Aromatic protons in the δ 6.8-7.4 ppm range, a singlet for the methoxy group protons around δ 3.8 ppm, a multiplet for the benzylic proton (CH-OH), and a multiplet for the methylene protons (CH₂-Ph).

• ¹³C NMR: Aromatic carbons between δ 110-160 ppm, a methoxy carbon signal around δ 55 ppm, and signals for the two aliphatic carbons. [3]* IR Spectroscopy: A broad absorption band in the 3200-3600 cm⁻¹ region corresponding to the O-H stretch of the alcohol.

Synthetic Transformation I: Oxidation to 1-(3-Methoxyphenyl)-2-phenylethanone

The oxidation of the secondary alcohol to a ketone is a cornerstone transformation, yielding a versatile intermediate for further reactions such as nucleophilic additions, condensations, and reductive aminations. The TEMPO-catalyzed oxidation offers a mild and efficient method that avoids the use of heavy metals. Causality and Experimental Rationale: This protocol utilizes a co-oxidant system where the catalytic species, 2,2,6,6-tetramethylpiperidinyloxyl (TEMPO), is continuously regenerated. The stoichiometric oxidant, such as diacetoxyiodobenzene (IBD) or sodium hypochlorite (bleach), oxidizes the hydroxylamine form of TEMPO back to the active oxoammonium ion, which is the primary oxidant of the alcohol. This catalytic approach is highly selective for primary and secondary alcohols and minimizes over-oxidation.

Workflow for Oxidation

Caption: Workflow for the TEMPO-catalyzed oxidation of 1-(3-Methoxyphenyl)-2-phenylethanol.

Detailed Protocol: TEMPO-Catalyzed Oxidation

Materials:

• 1-(3-Methoxyphenyl)-2-phenylethanol (1.0 eq)

• TEMPO (0.05 eq)

• Diacetoxyiodobenzene (IBD) (1.2 eq) or Commercial Bleach (NaOCl, ~1.2 eq)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-(3-Methoxyphenyl)-2-phenylethanol in dichloromethane (approx. 0.1 M concentration).

• Add TEMPO (0.05 eq) to the solution and cool the flask to 0°C in an ice bath.

• Addition of Oxidant: Slowly add a solution of IBD in DCM, or add commercial bleach dropwise, to the stirred reaction mixture. Maintain the temperature at 0°C during the addition.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC), observing the consumption of the starting material.

• Workup: Once the reaction is complete, quench it by adding saturated aqueous sodium thiosulfate solution to destroy any excess oxidant. Stir for 10 minutes.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate gradient of ethyl acetate in hexanes to yield the pure ketone.

• Characterization: Confirm the structure of the product, 1-(3-Methoxyphenyl)-2-phenylethanone, using ¹H NMR, ¹³C NMR, and IR spectroscopy. The key changes to observe are the disappearance of the alcohol proton and the appearance of a ketone carbonyl signal (~1685 cm⁻¹ in IR, ~197 ppm in ¹³C NMR).

Synthetic Transformation II: Dehydration to 3-Methoxy-1,2-diphenyl-1-ene (Methoxylated Stilbene)

Dehydration of the alcohol yields a stilbene derivative. Stilbenes are a class of compounds known for their interesting photophysical properties and biological activities, including antioxidant and anticancer effects. [4]This reaction is typically catalyzed by a strong acid. [1][5][6] Causality and Experimental Rationale: The reaction proceeds via an E1 mechanism for secondary alcohols. [1][6]The acid catalyst (e.g., p-toluenesulfonic acid, TsOH) protonates the hydroxyl group, converting it into a good leaving group (water). [2][5]Departure of the water molecule generates a secondary carbocation. A base (such as water or the tosylate anion) then abstracts a proton from an adjacent carbon, forming the alkene. The formation of the more substituted, conjugated stilbene product is thermodynamically favored. A Dean-Stark apparatus is used to remove water as it is formed, driving the equilibrium towards the product according to Le Châtelier's principle.

Mechanism for Acid-Catalyzed Dehydration

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Mechanism of p-Toluenesulfonic acid - toluenesulfonicacid-ptbba [p-toluenesulfonicacid-ptbba.com]
• 3. refubium.fu-berlin.de [refubium.fu-berlin.de]
• 4. Synthetic approaches toward stilbenes and their related structures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]

Application Notes &amp; Protocols: Evaluating the Antioxidant Potential of 1-(3-Methoxyphenyl)-2-phenylethanol

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization of the antioxidant properties of 1-(3-Methoxyphenyl)-2-phenylethanol. We move beyond standard templates to offer a logically structured guide grounded in the biochemical principles of oxidative stress and antioxidant action. Detailed, field-proven protocols for key in vitro and cell-based antioxidant assays are provided, complete with explanations of critical steps, troubleshooting, and data interpretation. This application note is designed to serve as a self-validating framework for the rigorous evaluation of this promising diarylethanol compound.

Introduction: The Rationale for Investigating 1-(3-Methoxyphenyl)-2-phenylethanol

Oxidative stress, a state defined by an imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to neutralize them, is a well-established driver in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions.[1] Consequently, the discovery and development of novel antioxidant compounds remain a critical pursuit in pharmacology and drug development.[2]

1-(3-Methoxyphenyl)-2-phenylethanol is a diarylethanol compound of significant interest. Its chemical scaffold is analogous to other natural and synthetic compounds known for their biological activities.[3][4] The rationale for its investigation as an antioxidant is rooted in established structure-activity relationships of phenolic compounds.[2][5][6][7]

• The Phenolic Hydroxyl Group (-OH): The alcoholic hydroxyl group is a primary site for antioxidant activity. It can donate a hydrogen atom (Hydrogen Atom Transfer, HAT mechanism) to neutralize free radicals, thereby terminating damaging chain reactions.[5][6]

• The Methoxyphenyl Moiety (-OCH₃): The methoxy group is an electron-donating group. Its presence on the aromatic ring can increase the stability of the resulting phenoxyl radical after hydrogen donation, thus enhancing the antioxidant capacity of the molecule.[5][6]

This structural combination suggests that 1-(3-Methoxyphenyl)-2-phenylethanol has the potential to act as a potent free radical scavenger. This guide provides the necessary protocols to systematically test this hypothesis, from initial chemical screening to validation in a biologically relevant cellular context.

Physicochemical Properties & Reagent Preparation

Prior to experimentation, it is crucial to prepare the test compound and all reagents with high precision.

2.1. Compound Handling and Stock Solution Preparation

1-(3-Methoxyphenyl)-2-phenylethanol (MW: 228.29 g/mol ) is expected to be soluble in common organic solvents.

• Primary Stock (100 mM): Accurately weigh 22.83 mg of 1-(3-Methoxyphenyl)-2-phenylethanol and dissolve in 1.0 mL of 100% Dimethyl Sulfoxide (DMSO). Store at -20°C in small aliquots, protected from light.

• Working Solutions: Prepare fresh serial dilutions from the primary stock solution in the appropriate assay solvent (e.g., methanol, ethanol, or cell culture medium) immediately before each experiment.

Causality: DMSO is used for the primary stock due to its excellent solvating power for a wide range of organic compounds. Storing in small aliquots at low temperatures minimizes degradation from repeated freeze-thaw cycles. Fresh working solutions are critical as the stability of the compound in dilute aqueous or alcoholic solutions over time is unknown.

In Vitro Antioxidant Capacity Assessment: Chemical Assays

We will begin with two robust and widely adopted chemical assays to determine the compound's intrinsic radical-scavenging ability. These assays, DPPH and ABTS, are based on complementary mechanisms and provide a foundational assessment of antioxidant potential.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: The DPPH assay measures the capacity of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical. This reduction of the DPPH radical results in a color change from deep violet to pale yellow, which is quantified by measuring the decrease in absorbance at ~517 nm.[8][9][10]

Experimental Workflow Diagram

Caption: Generation and scavenging of the ABTS radical cation.

Detailed Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

  • ABTS•⁺ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 ratio (e.g., 5 mL + 5 mL). Critical Step: Allow this mixture to stand in the dark at room temperature for 12-16 hours before use. This allows for the complete formation of the radical cation. [11] * Adjusted ABTS•⁺ Solution: Before the assay, dilute the working solution with ethanol or a suitable buffer (e.g., PBS pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Standard and Test Compound: Prepare serial dilutions of Trolox and 1-(3-Methoxyphenyl)-2-phenylethanol as described for the DPPH assay, using the same solvent as used for the ABTS•⁺ dilution.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the appropriate solvent to the 'control' wells.

  • Add 20 µL of each standard or test compound dilution to their respective wells.

  • Add 180 µL of the adjusted ABTS•⁺ solution to all wells and mix.

  • Incubate at room temperature for 6 minutes.

  • Critical Step: The pH of the reaction mixture can significantly affect the results. Ensure consistency by using a buffered diluent if your samples have varying pH. [1]The reaction kinetics can also vary between compounds; while 6 minutes is standard, a kinetic read might be necessary for slow-acting antioxidants.

• Data Acquisition and Analysis:

  • Measure the absorbance at 734 nm. The use of a longer wavelength minimizes interference from colored compounds. [11][12] * Calculate the percentage of inhibition and IC₅₀ values as described in the DPPH protocol.

  • Express results in TEAC values.

Parameter	Trolox (Example Data)	1-(3-Methoxyphenyl)-2-phenylethanol (Hypothetical Data)
Tested Range	15.6 - 500 µM	15.6 - 1000 µM
IC₅₀ Value	95 µM	280 µM
TEAC Value	1.0 (by definition)	0.34

Cellular Antioxidant Activity (CAA) Assay

Principle: While informative, chemical assays lack biological context. The CAA assay measures antioxidant activity within a cellular environment, accounting for factors like cell uptake, metabolism, and localization. [13]The assay uses the cell-permeable probe 2',7'-Dichlorodihydrofluorescin diacetate (DCFH-DA). Inside the cell, esterases cleave the diacetate group, trapping the non-fluorescent DCFH. ROS, generated by an initiator like AAPH, oxidize DCFH to the highly fluorescent 2',7'-Dichlorofluorescein (DCF). The antioxidant capacity of the test compound is measured by its ability to inhibit DCF formation. [13][14][15][16] Experimental Workflow Diagram

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

Detailed Protocol:

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a 96-well, black, clear-bottom tissue culture plate at a density that will achieve ~90% confluence within 24 hours (e.g., 6 x 10⁴ cells/well). Causality: HepG2 cells are a relevant model for studying metabolism. A black plate is essential to minimize background fluorescence and light scattering.[14]

• Assay Procedure:

  • After 24 hours, remove the culture medium and wash the cells once with 100 µL of warm Hank's Balanced Salt Solution (HBSS).

  • Treat the cells by adding 100 µL of HBSS containing 25 µM DCFH-DA and the desired concentrations of the test compound or the positive control, Quercetin (e.g., 500 µM down to ~4 µM). Include a vehicle control (e.g., 0.1% DMSO).

  • Incubate the plate at 37°C in a CO₂ incubator for 1 hour to allow for probe loading and compound uptake.

  • Critical Step: After incubation, aspirate the treatment solution and wash the cells gently with 100 µL of warm HBSS to remove any extracellular probe and compound. This ensures that the measured activity is intracellular. [13] * Add 100 µL of 600 µM AAPH (a peroxyl radical generator) in HBSS to all wells to induce oxidative stress.

  • Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader.

• Data Acquisition and Analysis:

  • Measure fluorescence kinetically with readings every 5 minutes for 1 hour. Use an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.

  • Calculate the Area Under the Curve (AUC) for the fluorescence kinetic profile of each well.

  • Calculate the CAA value using the formula: CAA Unit = 100 - (AUC_sample / AUC_control) x 100

  • Plot the CAA units against the concentration of Quercetin to create a standard curve.

  • Express the activity of 1-(3-Methoxyphenyl)-2-phenylethanol in Quercetin Equivalents (QE).

Parameter	Quercetin (Example Data)	1-(3-Methoxyphenyl)-2-phenylethanol (Hypothetical Data)
Tested Range	7.8 - 500 µM	15.6 - 1000 µM
EC₅₀ Value	25 µM	150 µM
QE Value (at 100 µM)	1.0 (by definition)	0.17

Conclusion and Future Directions

This application note provides a robust framework for the initial characterization of 1-(3-Methoxyphenyl)-2-phenylethanol as an antioxidant. The combination of chemical and cell-based assays allows for a multi-faceted evaluation, from direct radical scavenging to efficacy in a biological system. The hypothetical data presented suggest that the compound possesses moderate antioxidant activity.

Further studies should aim to elucidate the precise mechanism of action (e.g., HAT vs. Single Electron Transfer), investigate its effects on specific intracellular ROS (e.g., superoxide vs. hydrogen peroxide), and assess its impact on downstream signaling pathways related to oxidative stress, such as the Nrf2/ARE pathway. These advanced investigations will provide a more complete picture of the therapeutic potential of 1-(3-Methoxyphenyl)-2-phenylethanol.

References

• Chen, J., Yang, J., Ma, L., Li, J., Shahzad, N., & Kim, C. K. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. Scientific Reports, 10(1), 2611. [Link]

• ACME Research Solutions. (2024). DPPH Scavenging Assay Protocol- Detailed Procedure. [Link]

• Creative Bioarray. Oxidative Stress in Drug Development. [Link]

• ResearchGate. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. [Link]

• Prior, R. L., Wu, X., & Schaich, K. (2005). Hurdles and pitfalls in measuring antioxidant efficacy: A critical evaluation of ABTS, DPPH, and ORAC assays. Journal of Agricultural and Food Chemistry, 53(10), 4290-4302. [Link]

• R Discovery. (2020). Structure-antioxidant activity relationship of methoxy, phenolic hydroxyl, and carboxylic acid groups of phenolic acids. [Link]

• Kamiya Biomedical Company. Cellular Antioxidant Activity Assay. [Link]

• ResearchGate. (2022). Structure–antioxidant activity relationships of o-hydroxyl, o-methoxy, and alkyl ester derivatives of p-hydroxybenzoic acid. [Link]

• Kim, D. H., Lee, K. J., & Kim, J. H. (2022). Comparison of antioxidant activities expressed as equivalents of standard antioxidant. Food Science and Technology, 42. [Link]

• Saliou, C., Rihn, B., Cillard, J., Okamoto, T., & Packer, L. (1998). Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts. Methods in enzymology, 299, 5-18. [Link]

• Zen-Bio, Inc. CAA Antioxidant Assay Kit. [Link]

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• Flieger, J., Flieger, M., & Tatarczak-Michalewska, M. (2021). Fully Automated Spectrometric Protocols for Determination of Antioxidant Activity: Advantages and Disadvantages. Processes, 9(1), 122. [Link]

• Morsi, S. M., et al. (2022). Physicochemical, Structural, Molecular, and Thermal Characterization of Fucus vesiculosus Extract-Based Nanofibrous Mats. ACS Omega. [Link]

• Lee, S., et al. (2017). Relative Antioxidant Activities of Quercetin and Its Structurally Related Substances and Their Effects on NF-κB/CRE/AP-1 Signaling in Murine Macrophages. Molecules, 22(4), 629. [Link]

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• ResearchGate. (2023). Cellular antioxidant activity (CAA) of quercetin at concentrations ranging from 25 to 200 μM. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Welcome to the dedicated technical support center for the synthesis of 1-(3-methoxyphenyl)-2-phenylethanol. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this synthesis and optimize your yields. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to ensure you have a self-validating system for your experimental work.

Introduction to the Synthesis

1-(3-Methoxyphenyl)-2-phenylethanol is a valuable building block in medicinal chemistry, often synthesized as an analogue of pharmacologically active compounds like fendiline.[1][2][3][4] The primary and most versatile route to this and similar 1,2-diarylethanols is the Grignard reaction.[5][6] This reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to a carbonyl compound. For the synthesis of 1-(3-methoxyphenyl)-2-phenylethanol, two main Grignard pathways are viable:

• Route A: Reaction of benzylmagnesium halide with 3-methoxybenzaldehyde.

• Route B: Reaction of 3-methoxyphenylmagnesium halide with phenylacetaldehyde.

An alternative, though less common, approach is the reduction of the corresponding ketone, 1-(3-methoxyphenyl)-2-phenylethanone. This guide will primarily focus on the Grignard methodology, as it is the most frequently employed strategy for constructing such carbon-carbon bonds.[5][6]

Troubleshooting Guide: Grignard Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

This section addresses specific issues you may encounter during the Grignard synthesis in a question-and-answer format.

Question 1: My Grignard reaction fails to initiate or proceeds with very low conversion. What are the likely causes and how can I resolve this?

Answer:

Failure to initiate is one of the most common frustrations with Grignard reactions and is almost always due to the presence of moisture or the passivation of the magnesium surface.[7] Grignard reagents are potent bases and will readily react with any protic source, including water.[5][6][8] Here is a systematic approach to troubleshooting:

• Ensure Absolutely Anhydrous Conditions:

  • Glassware: All glassware must be rigorously dried, either by flame-drying under vacuum or oven-drying at >120°C for several hours, followed by cooling under an inert atmosphere (e.g., nitrogen or argon).[7][9]

  • Solvents: Use only anhydrous solvents. Ethereal solvents like diethyl ether (Et₂O) or tetrahydrofuran (THF) are standard and must be freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or purchased as anhydrous grade and used without delay.[8] THF is often preferred for its ability to stabilize the Grignard reagent.[8][10]

  • Reagents: Ensure your aldehyde (3-methoxybenzaldehyde or phenylacetaldehyde) and the aryl/benzyl halide are free from water.

• Activate the Magnesium: A passivating layer of magnesium oxide on the surface of the magnesium turnings can prevent the reaction from starting.[7]

  • Mechanical Activation: Gently crush the magnesium turnings with a dry glass rod inside the reaction flask to expose a fresh surface.[7]

  • Chemical Activation: Add a small crystal of iodine (the brown color will disappear upon initiation) or a few drops of 1,2-dibromoethane. These will react with the magnesium surface to expose fresh metal.[7][10]

• Initiation Technique:

  • Add a small portion of the halide solution to the magnesium suspension.

  • Gentle heating with a heat gun may be necessary to start the reaction. Look for signs of initiation, such as bubbling or a slight increase in temperature.

  • Once initiated, add the remaining halide solution dropwise to maintain a gentle reflux.

Question 2: I'm observing a significant amount of a side-product with a similar polarity to my desired alcohol, making purification difficult. What is this side-product and how can I minimize its formation?

Answer:

A common side-product in Grignard reactions is the homocoupled product, resulting from a Wurtz-type reaction.[7] For instance, in Route A, benzylmagnesium chloride can react with unreacted benzyl chloride to form 1,2-diphenylethane. Similarly, in Route B, you might observe the formation of 3,3'-dimethoxybiphenyl.

Strategies to Minimize Homocoupling:

• Slow Addition of Halide: During the formation of the Grignard reagent, add the aryl/benzyl halide solution dropwise to the magnesium suspension. This maintains a low concentration of the halide, favoring its reaction with magnesium over the already-formed Grignard reagent.[7]

• Use of Freshly Prepared Grignard Reagent: Do not store the Grignard reagent for extended periods before adding the aldehyde. Use it immediately after its preparation is complete.

• Maintain Moderate Temperature: While some initial heating may be required for initiation, avoid excessive temperatures during the formation of the Grignard reagent, as this can favor the coupling side reaction.[11]

Question 3: My reaction work-up is problematic, leading to the formation of emulsions or low recovery of the product. What is the best work-up procedure?

Answer:

A proper work-up is crucial for isolating your product in high purity and yield. The initial product of the Grignard reaction is a magnesium alkoxide salt, which needs to be hydrolyzed to the desired alcohol.[6]

Recommended Work-up Protocol:

• Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl). This is a mildly acidic quench that will protonate the alkoxide and neutralize any excess Grignard reagent without being strongly acidic, which could promote side reactions like dehydration of the alcohol product.[6] Avoid using strong acids like HCl initially, as the highly exothermic reaction with excess Grignard reagent can be difficult to control.[9]

• Extraction: After quenching, you will likely have a biphasic mixture with some solid magnesium salts. Add an organic solvent like diethyl ether or ethyl acetate to dissolve the product fully. Transfer the mixture to a separatory funnel. If solids are present, you may need to add a small amount of dilute acid (e.g., 1M HCl) to dissolve them.

• Washing: Wash the organic layer sequentially with:

  • Water

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (if an acid was used to dissolve salts).

  • Brine (saturated NaCl solution) to aid in the removal of water.[12]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[12]

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is preferable, Route A or Route B?

A1: Both routes are chemically sound. However, Route A (benzylmagnesium halide + 3-methoxybenzaldehyde) is often preferred for practical reasons. Benzyl halides are generally more reactive than aryl halides, making the formation of the Grignard reagent easier to initiate. Additionally, 3-methoxybenzaldehyde is a stable, commercially available liquid, whereas phenylacetaldehyde is known to be less stable and can undergo self-condensation (aldol reaction) under basic conditions.

Q2: What is the optimal solvent for this reaction?

A2: Anhydrous diethyl ether or tetrahydrofuran (THF) are the solvents of choice for Grignard reactions.[8] THF is a more polar solvent and can be better at solvating and stabilizing the Grignard reagent, which can be particularly useful if you encounter initiation difficulties.[8][10]

Q3: How can I purify the crude 1-(3-methoxyphenyl)-2-phenylethanol?

A3: The primary methods for purifying the crude product are:

• Column Chromatography: This is a very effective method for separating the desired alcohol from non-polar side-products like the homocoupled dimer and any unreacted starting materials. A silica gel stationary phase with a mobile phase gradient of ethyl acetate in hexanes or petroleum ether is typically effective.

• Recrystallization: If the crude product is a solid and of reasonable purity, recrystallization can be an excellent purification method. A suitable solvent system would be one in which the product is soluble at high temperatures but sparingly soluble at low temperatures. A mixed solvent system, such as ethanol/water or toluene/heptane, may be effective.[13]

Q4: Can I use a reducing agent on 1-(3-methoxyphenyl)-2-phenylethanone to synthesize the desired alcohol?

A4: Yes, this is a viable alternative. The ketone can be reduced to the secondary alcohol using a variety of reducing agents. Sodium borohydride (NaBH₄) in an alcoholic solvent like methanol or ethanol is a mild and effective choice for this transformation. This method avoids the stringent anhydrous conditions required for Grignard reactions but requires the synthesis of the precursor ketone.

Experimental Protocols

Protocol 1: Grignard Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol (Route A)

Materials:

• Magnesium turnings

• Benzyl chloride

• 3-Methoxybenzaldehyde

• Anhydrous diethyl ether (or THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel. Maintain a positive pressure of an inert gas (nitrogen or argon).

• Grignard Reagent Formation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small volume of anhydrous diethyl ether. In the dropping funnel, prepare a solution of benzyl chloride (1.0 equivalent) in anhydrous diethyl ether.

• Initiation: Add a small portion of the benzyl chloride solution to the magnesium suspension. If the reaction does not start, gently warm the flask or add a crystal of iodine.

• Addition: Once the reaction has initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[12]

• Aldehyde Addition: Cool the Grignard solution to 0°C using an ice bath. Dissolve 3-methoxybenzaldehyde (0.9 equivalents) in anhydrous diethyl ether and add it dropwise to the stirred Grignard solution.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until TLC analysis indicates the consumption of the aldehyde.

• Work-up and Purification: Follow the recommended work-up procedure described in the troubleshooting guide. Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Parameter	Recommendation	Rationale
Solvent	Anhydrous Diethyl Ether or THF	Ethereal solvents stabilize the Grignard reagent and are aprotic.[8]
Reagent Ratio (Mg:Halide)	1.2 : 1.0	A slight excess of magnesium ensures complete conversion of the halide.
Reagent Ratio (Grignard:Aldehyde)	1.1 : 1.0	A small excess of the Grignard reagent ensures complete consumption of the aldehyde.
Reaction Temperature	0°C to Room Temperature	Initial cooling during aldehyde addition controls the exothermic reaction.
Quenching Agent	Saturated aq. NH₄Cl	Mildly acidic quench to protonate the alkoxide and neutralize excess Grignard.[6]

Visualizations

Grignard Synthesis Workflow

Caption: Workflow for the Grignard synthesis of 1-(3-methoxyphenyl)-2-phenylethanol.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting low yield in the Grignard synthesis.

References

• Wilkinson, J. A., Rossington, S. B., Coe, N. A., Hirst, N., McGown, A. T., Leonard, J., & Hussain, N. (2007). Synthesis and Evaluation of 2'-Substituted Fendiline Analogues as Antileukemics. Letters in Drug Design & Discovery, 4(4), 246-248. [Link]

• Ingenta Connect. (n.d.). Synthesis and Evaluation of 2'-Substituted Fendiline Analogues as Antileukemics. Retrieved from [Link]

• Bentham Science. (n.d.). Synthesis and Evaluation of 2-Substituted Fendiline Analogues as Antileukemics. Retrieved from [Link]

• Ingenta Connect. (n.d.). Synthesis and Evaluation of 2'-Substituted Fendiline Analogues as Antileukemics. Retrieved from [Link]

• Google Patents. (n.d.). WO2014031755A1 - Fendiline derivatives and methods of use thereof.

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. Retrieved from [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. Retrieved from [Link]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. Retrieved from [Link]

• YouTube. (2023). Unlocking Alcohol Synthesis with Grignard Reaction |Benzaldehyde. Retrieved from [Link]

• The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. (n.d.). Retrieved from [Link]

• Chemistry Connected. (n.d.). Grignard Reaction – Beyond Labz Virtual ChemLab Activity. Retrieved from [Link]

• Grignard Reaction: Synthesis of Triphenylmethanol. (n.d.). Retrieved from [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• MDPI. (2021). 1,2-Diarylethanols—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains. Retrieved from [Link]

• Preparation of triphenyl methanol by grignard reaction use of carbon nucleophiles in organic synthesis. (n.d.). Retrieved from [Link]

• DSpace@MIT. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow. Retrieved from [Link]

• Google Patents. (n.d.). US5965780A - Method for extracting 2-phenylethanol.

• 14 Formation and reaction of a Grignard reagent. (n.d.). Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2-(3-Methoxyphenyl)propyl 2-Phenylethyl Ether. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of phenyl ethanol. Retrieved from [Link]

• PubChem. (n.d.). 1-(3-Methoxyphenyl)-1-phenylethanol. Retrieved from [Link]

• Google Patents. (n.d.). EP0822250A1 - Process for the extraction of 2-phenylethanol.
• Stereoselective Synthesis of 1,2-Diamino-1,2-diarylethane Derivatives. (2025). Russian Chemical Bulletin, 74(8), 1-1.

• PubMed. (n.d.). Production and purification of 2-phenylethanol by Saccharomyces cerevisiae using tobacco waste extract as a substrate. Retrieved from [Link]

• Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (n.d.). The chemical structure of 1,2-diarylethanols obtained. The specific.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). 1,3-Diol synthesis by addition and hydration. Retrieved from [Link]

• PubMed Central. (n.d.). Indane-1,3-Dione: From Synthetic Strategies to Applications. Retrieved from [Link]

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Technical Support Center: Grignard Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Welcome to the technical support center for the Grignard synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important carbon-carbon bond-forming reaction. Here, we address common challenges and frequently asked questions to help you troubleshoot your experiments and achieve optimal results. Our approach is rooted in explaining the "why" behind experimental protocols, ensuring a deep understanding of the underlying chemical principles.

Troubleshooting Guide: Addressing Common Experimental Hurdles

This section provides a detailed, question-and-answer-style guide to troubleshoot specific issues you may encounter during the synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol via a Grignard reaction.

Question 1: My Grignard reaction has a very low yield or failed to initiate. What are the likely causes and how can I resolve this?

Answer:

Failure to initiate or low yields in a Grignard reaction are common issues that typically point to two primary culprits: the presence of moisture or issues with the magnesium metal surface.

Causality and Solutions:

• Moisture Contamination: Grignard reagents are potent nucleophiles and strong bases, making them extremely sensitive to protic sources, especially water.[1][2] Even trace amounts of water will quench the Grignard reagent by protonating it, forming toluene from your benzylmagnesium bromide, and rendering it inactive for the desired nucleophilic attack on 3-methoxybenzaldehyde.[2][3]

  • Solution: Ensure all glassware is rigorously dried, either in an oven overnight at >100 °C or by flame-drying under a stream of inert gas (nitrogen or argon).[4][5] All solvents, primarily diethyl ether or tetrahydrofuran (THF), must be anhydrous.[6] Use freshly opened anhydrous solvents or solvents dried over appropriate drying agents like sodium metal.

• Magnesium Surface Passivation: A layer of magnesium oxide (MgO) on the surface of the magnesium turnings can prevent the reaction between the benzyl bromide and the metal, thus inhibiting the formation of the Grignard reagent.[7]

  • Solution: Activate the magnesium surface prior to the reaction. This can be achieved by:

    • Mechanical Activation: Gently crushing the magnesium turnings with a glass rod in the reaction flask to expose a fresh surface.[2]

    • Chemical Activation: Adding a small crystal of iodine, which will react with the magnesium surface. The disappearance of the characteristic purple iodine vapor indicates the activation is successful.[4][8] A few drops of 1,2-dibromoethane can also be used; the observation of ethylene bubbles signifies activation.

Experimental Workflow for Grignard Reagent Formation:

Caption: Workflow for successful Grignard reagent formation.

Question 2: I've successfully formed the Grignard reagent, but the reaction with 3-methoxybenzaldehyde still gives a low yield of the desired alcohol. What side reactions should I be aware of?

Answer:

Even with a successfully formed Grignard reagent, several side reactions can compete with the desired 1,2-addition to the aldehyde, leading to reduced yields of 1-(3-Methoxyphenyl)-2-phenylethanol. The primary side reactions to consider are Wurtz coupling, enolization of the aldehyde, and reduction of the aldehyde.

Side Reactions and Mitigation Strategies:

• Wurtz Coupling: This is a significant side reaction, especially with reactive halides like benzyl bromide.[9] The already-formed benzylmagnesium bromide can react with unreacted benzyl bromide to form 1,2-diphenylethane.[9][10]

  • Mitigation:

    • Slow Addition: Add the benzyl bromide solution dropwise to the magnesium suspension. This maintains a low concentration of the halide, favoring its reaction with magnesium over the Grignard reagent.[1]

    • Temperature Control: The formation of the Grignard reagent is exothermic. Maintain a gentle reflux and avoid overheating, which can accelerate the Wurtz coupling.[1]

    • Solvent Choice: Diethyl ether is often preferred over THF for preparing benzylic Grignard reagents as it can minimize Wurtz coupling.[1]

• Enolization: The Grignard reagent can act as a base and deprotonate the α-hydrogen of the aldehyde, forming an enolate. This is more common with sterically hindered ketones but can occur with aldehydes.[4] Subsequent workup will regenerate the starting 3-methoxybenzaldehyde.

  • Mitigation:

    • Low Temperature: Perform the addition of the aldehyde to the Grignard reagent at a low temperature (e.g., 0 °C or below) to favor nucleophilic addition over deprotonation.

• Reduction: If the Grignard reagent has β-hydrogens, it can reduce the aldehyde to the corresponding alcohol (3-methoxybenzyl alcohol in this case). While benzylmagnesium bromide does not have β-hydrogens, impurities in the starting materials could potentially lead to other Grignard reagents that can cause reduction.

Reaction Pathways:

Caption: Competing reaction pathways in the Grignard synthesis.

Question 3: My final product is contaminated with a significant amount of a non-polar byproduct. What is it and how can I remove it?

Answer:

The most likely non-polar byproduct in this reaction is 1,2-diphenylethane, the result of the Wurtz coupling reaction.[9][10] Biphenyl can also be a byproduct if phenylmagnesium bromide is formed from bromobenzene impurities.[11]

Purification Strategy:

• Column Chromatography: This is the most effective method for separating the desired polar alcohol, 1-(3-Methoxyphenyl)-2-phenylethanol, from the non-polar 1,2-diphenylethane. A silica gel column with a gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate 9:1) and gradually increasing the polarity will effectively separate the components. The non-polar byproduct will elute first.

• Recrystallization: If the crude product is a solid, recrystallization can be an effective purification method. The choice of solvent is critical. A solvent system in which the desired product has high solubility at elevated temperatures and low solubility at room temperature, while the byproduct remains soluble, is ideal.

Frequently Asked Questions (FAQs)

Q1: Why is an ether solvent, like diethyl ether or THF, necessary for a Grignard reaction? A1: Ether solvents are crucial for two main reasons. First, they are aprotic, meaning they do not have acidic protons that would destroy the Grignard reagent.[3] Second, the lone pairs of electrons on the ether's oxygen atom coordinate with the magnesium atom, stabilizing the Grignard reagent in solution.[12]

Q2: Can the methoxy group on the 3-methoxybenzaldehyde interfere with the reaction? A2: The methoxy group is an electron-donating group, which can slightly reduce the electrophilicity of the carbonyl carbon through resonance. However, this effect is generally not strong enough to prevent the Grignard reaction. The methoxy group is also a potential Lewis basic site that could coordinate with the magnesium of the Grignard reagent, but this typically does not inhibit the primary reaction pathway.[13]

Q3: How do I properly quench the Grignard reaction? A3: The reaction should be quenched by slowly adding a cold, dilute acid solution (e.g., 1 M HCl or saturated aqueous ammonium chloride).[7] This protonates the magnesium alkoxide intermediate to form the final alcohol product and dissolves the magnesium salts. The addition should be done carefully in an ice bath, as the quenching process is exothermic.

Q4: How can I confirm the formation of my Grignard reagent before adding the aldehyde? A4: While visual cues like the disappearance of magnesium, turbidity, and a gentle reflux are good indicators, the concentration of the Grignard reagent can be determined by titration. A common method involves titrating an aliquot of the Grignard solution against a standard solution of a secondary alcohol (like 2-butanol) in the presence of a colorimetric indicator such as 1,10-phenanthroline.

Representative Experimental Protocol

This protocol is a general guideline and may require optimization.

1. Preparation of Benzylmagnesium Bromide:

• Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stir bar, and a nitrogen or argon inlet.

• Place magnesium turnings (1.2 equivalents) in the flask with a small crystal of iodine.

• Add anhydrous diethyl ether to cover the magnesium.

• Dissolve benzyl bromide (1.0 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the benzyl bromide solution to the magnesium. If the reaction does not start, gently warm the flask.

• Once the reaction initiates (indicated by bubbling and a color change), add the remaining benzyl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

2. Reaction with 3-Methoxybenzaldehyde:

• Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

• Dissolve 3-methoxybenzaldehyde (0.9 equivalents) in anhydrous diethyl ether and add it to the dropping funnel.

• Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-2 hours.

3. Work-up and Purification:

• Cool the reaction mixture in an ice bath and slowly quench by adding saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate solvent system.

Quantitative Data Summary:

Reagent	Molar Eq.	Notes
Magnesium	1.2	Use fresh, activated turnings.
Benzyl Bromide	1.0	Use as the limiting reagent for Grignard formation.
3-Methoxybenzaldehyde	0.9	Use slightly less than the Grignard reagent to ensure full conversion.

References

• Deitmann, E., et al. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. Reaction Chemistry & Engineering. Available at: [Link]

• BenchChem. (2025). Preventing Wurtz coupling during Phenylmagnesium bromide synthesis. BenchChem Technical Support.
• Hügel, H. M. (2016). The Influence of Main Group Metallic Lewis Acids on the Formation and Reactivity of Grignard Reagents.

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Synthesis of 1-Phenylethanol: A Grignard Reaction. Available at: [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. (Version 3). Synthesis of 1-Phenylethanol: A Grignard Reaction. Available at: [Link]

• BenchChem. (2025). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. BenchChem Technical Support.
• Reddit discussion on dimethoxy-substituted benzylic/aryl bromides in Grignard reactions. r/Chempros.
• Silverman, G. S., & Rakita, P. E. (Eds.). (2008). The Grignard Reagents.
• Parida, K. M., et al. (2004). Alkylation of substituted benzaldehyde on a solid matrix by using Grignard reagent. Indian Journal of Chemistry.

• NCERT. Aldehydes, Ketones and Carboxylic Acids. Available at: [Link]

• Organic Syntheses Procedure. Available at: [Link]

• Reddit discussion on dimethoxy-substituted benzylic/aryl bromides in Grignard reactions. r/chemistry.

• Organic Chemistry Portal. Wurtz Reaction. Available at: [Link]

• BenchChem. (2025). side-by-side reaction comparison of substituted benzylmagnesium bromides. BenchChem Technical Support.
• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry.
• Request PDF | Lewis Acid/Lewis Base Assisted Asymmetric Grignard Reaction | ResearchG
• Wikipedia. Wurtz reaction.
• CBSE Academic. marking scheme sample paper (2024 -25) chemistry theory (043).
• University of Wisconsin-Madison. 14 Formation and reaction of a Grignard reagent.
• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment).
• Theochem @ Mercer University. GRIGNARD SYNTHESIS OF TRIPHENYLMETHANOL.
• Grignard Reaction: Synthesis of Triphenylmethanol.
• Reddit discussion on Grignard reaction between benzylmagnesium bromide and benzaldehyde. r/chemistry.
• Filo. (2025). If 5.0 g of methylmagnesium bromide is reacted with an excess of benzalde...
• Allen.
• Sciencemadness.org. Mechanism of the Reaction between Benzylmagnesium Chloride and Carbonyl Compounds.
• Clark, J. (2002). AN INTRODUCTION TO GRIGNARD REAGENTS. Chemguide.
• NurdRage. (2018). Purifying and Drying Diethyl Ether For Grignard Reactions Using Potassium Hydroxide and Sodium. YouTube.
• Chemistry Steps. The Grignard Reaction Mechanism.
• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment).

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Technical Support Center: Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Welcome to the technical support center for the synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during its synthesis. Here, we provide in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to ensure the success of your experiments.

Overview of Synthetic Challenges

The synthesis of 1-(3-methoxyphenyl)-2-phenylethanol, a valuable building block in medicinal chemistry, is most commonly achieved via two primary routes: the Grignard reaction between 3-methoxybenzaldehyde and a benzylmagnesium halide, or the reduction of the corresponding ketone, 1-(3-methoxyphenyl)-2-phenylethanone (3-methoxy-deoxybenzoin). While theoretically straightforward, both pathways are susceptible to side reactions that can significantly impact yield and purity. This guide will address the most frequent issues encountered in these synthetic routes.

Section 1: Grignard Reaction Pathway

The addition of a benzyl Grignard reagent to 3-methoxybenzaldehyde is a powerful C-C bond-forming reaction. However, the high reactivity of the Grignard reagent makes it sensitive to reaction conditions, leading to several potential side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: My Grignard reaction fails to initiate. The solution remains clear, and there is no exotherm. What is the primary cause?

Answer: Failure to initiate is the most common issue in Grignard syntheses and is almost always due to the presence of water or an insufficiently activated magnesium surface.[1][2] Grignard reagents are potent bases that react rapidly with acidic protons, such as those in water, faster than they add to carbonyls.[3]

Root Causes & Solutions:

• Moisture Contamination: All glassware must be scrupulously dried, either by flame-drying under vacuum or oven-drying at >120°C for several hours and cooling under an inert atmosphere (e.g., nitrogen or argon).[1][3][4]

• Solvent Purity: The solvent (typically anhydrous diethyl ether or THF) must be strictly anhydrous.[3][5] Use freshly distilled solvent from a suitable drying agent (like sodium/benzophenone) or purchase a high-quality anhydrous grade solvent and use it immediately.

• Magnesium Passivation: A layer of magnesium oxide on the metal surface prevents the reaction.[1][6]

  • Mechanical Activation: Use a glass rod to crush the magnesium turnings in the flask under an inert atmosphere to expose a fresh metal surface.

  • Chemical Activation: Add a small crystal of iodine (the characteristic brown color will fade upon initiation) or a few drops of 1,2-dibromoethane to etch the oxide layer and activate the magnesium.[1][4]

Question 2: I've observed a significant non-polar byproduct, identified as 1,2-diphenylethane. How is this formed and how can it be prevented?

Answer: This is a classic example of a Wurtz coupling side reaction. The already-formed benzylmagnesium chloride acts as a nucleophile and attacks the benzylic carbon of unreacted benzyl chloride starting material.[1][4][7] This is particularly problematic with reactive halides like benzyl chloride.

Mechanism & Prevention:

• Causality: The core issue is maintaining a high local concentration of the benzyl chloride starting material in the presence of the Grignard reagent.

• Solution: The key is to add the benzyl chloride solution dropwise and slowly to the suspension of magnesium turnings. This ensures that the halide reacts with the magnesium surface to form the Grignard reagent before it has a chance to react with another Grignard molecule already in solution. Maintaining a gentle reflux from the reaction's exotherm without external heating often provides the optimal condition.[4]

Experimental Protocol: Grignard Synthesis

• Setup: Flame-dry a three-neck round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. Add magnesium turnings (1.2 eq.) to the flask and cool to room temperature under a gentle flow of nitrogen.

• Reagent Preparation: In the dropping funnel, prepare a solution of benzyl chloride (1.0 eq.) in anhydrous diethyl ether or THF.

• Initiation: Add a small portion (~10%) of the benzyl chloride solution to the magnesium turnings. If the reaction does not start spontaneously (indicated by cloudiness and a gentle reflux), add a single crystal of iodine.

• Addition: Once the reaction is initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a steady reflux.

• Reaction with Aldehyde: After the magnesium is consumed, cool the Grignard solution to 0°C. Add a solution of 3-methoxybenzaldehyde (0.9 eq.) in anhydrous ether dropwise.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature. Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.[8]

• Extraction & Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.[9]

Visualizing the Grignard Pathway and Key Side Reaction

Caption: Main Grignard reaction pathway versus the Wurtz coupling side reaction.

Section 2: Ketone Reduction Pathway

An alternative route involves the synthesis of 1-(3-methoxyphenyl)-2-phenylethanone (3-methoxy-deoxybenzoin), followed by its reduction to the desired alcohol. The choice of reducing agent is critical to avoid side reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: What are the best practices for synthesizing the 3-methoxy-deoxybenzoin precursor?

Answer: Deoxybenzoins are commonly synthesized via Friedel-Crafts acylation of an aromatic ring with a phenylacetyl chloride derivative.[10] However, modern, milder methods are often preferred to avoid harsh conditions and improve substrate scope. These include base-mediated reactions of γ-aryl-β-ketoesters or palladium-catalyzed Heck-arylation reactions.[11][12][13] Choosing a high-yielding, clean reaction for the precursor is crucial for the overall success of the synthesis.

Question 2: I performed the reduction, but my yield was low, and I isolated a high-molecular-weight, dimeric impurity. What is this?

Answer: This is likely a pinacol coupling product. This reductive coupling of two ketone molecules can occur under certain conditions, especially with one-electron reducing agents (like dissolving metals) or some electrochemical methods.[14]

Prevention:

• To favor the desired 1,2-hydride addition over bimolecular coupling, use a standard hydride-based reducing agent like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). NaBH₄ is generally preferred due to its milder nature and easier work-up.

Question 3: Can I over-reduce the ketone? What would be the product?

Answer: Yes, over-reduction is a risk, particularly with powerful reducing agents like LiAlH₄ or under harsh catalytic hydrogenation conditions.

• Benzylic Hydrodeoxygenation: The most likely over-reduction product is the complete removal of the hydroxyl group to yield 1-(3-methoxyphenyl)-2-phenylethane. This occurs because the benzylic alcohol can be activated and undergo hydrogenolysis.

• Control Measures: Use a milder reducing agent like NaBH₄ in an alcoholic solvent (e.g., methanol or ethanol). The reaction is typically fast and clean at room temperature or 0°C, minimizing the risk of over-reduction.

Data Table: Comparison of Reducing Agents

Reducing Agent	Solvent	Typical Temp.	Pros	Cons
Sodium Borohydride (NaBH₄)	Methanol, Ethanol	0°C to RT	Mild, selective for ketones, easy work-up.	May be slow with sterically hindered ketones.
Lithium Aluminum Hydride (LiAlH₄)	THF, Diethyl Ether	0°C to RT	Very powerful and fast.	Non-selective, violent reaction with protic solvents, requires careful quenching. Risk of over-reduction.
Catalytic Hydrogenation (e.g., H₂, Pd/C)	Ethanol, Ethyl Acetate	RT	"Green" reagent, high yields.	Risk of hydrogenolysis (deoxygenation) at the benzylic position.

Visualizing the Troubleshooting Workflow

This diagram outlines a logical process for diagnosing and solving low-yield issues, particularly for the more sensitive Grignard pathway.

Caption: A troubleshooting workflow for diagnosing low-yield issues.

References

• Base mediated approach for the synthesis of deoxybenzoins using γ-aryl-β-ketoesters and benzoyl chlorides. (2025). RSC Advances.
• Efficient Synthesis of Deoxybenzoins
• Troubleshooting common issues in the Grignard synthesis of tertiary alcohols. (2025). Benchchem.
• Grignard Formation - Troubleshooting and Perfecting. (2021). Reddit.
• Synthesis of deoxybenzoins from β-alkoxy styrenes and arylboronic acids via palladium-catalyzed regioselective Heck-arylation reactions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• Base mediated approach for the synthesis of deoxybenzoins using γ-aryl-β-ketoesters and benzoyl chlorides. (n.d.). NIH.
• Troubleshooting my grignard reactions. (2020). Reddit.
• Grignard Reaction. (n.d.). Jasperse, Chem 355.
• deoxyanisoin. (n.d.). Organic Syntheses Procedure.
• Grignard Reaction, Mechanism, Reagent and Che
• REACTIONS OF PARTIALLY SOLVATED GRIGNARD REAGENTS WITH BENZALDEHYDE. (2025).
• Technical Support Center: Grignard Reactions with 3-(Trifluoromethyl)benzaldehyde. (2025). Benchchem.
• Solvent screening of benzyl chloride Grignard reaction. (n.d.).
• Synthesis of 1-Phenylethanol: A Grignard Reaction. (n.d.). University of Missouri–St. Louis.
• Technical Support Center: Purification of Crude N-(2-Methoxyphenyl)

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• 14. researchgate.net [researchgate.net]

Technical Support Center: Improving the Purity of 1-(3-Methoxyphenyl)-2-phenylethanol Crude Product

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges in the purification of 1-(3-Methoxyphenyl)-2-phenylethanol. Synthesized typically via a Grignard reaction between benzylmagnesium chloride and 3-methoxybenzaldehyde, the crude product often contains a variety of impurities that can complicate downstream applications.[1][2] This document provides a structured approach to troubleshooting common purification issues through a series of frequently asked questions and detailed experimental protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level strategic questions to guide your initial purification approach.

Q1: What are the most probable impurities in my crude 1-(3-Methoxyphenyl)-2-phenylethanol synthesized via a Grignard reaction?

A1: The impurity profile of a Grignard reaction product is highly dependent on reaction conditions. However, several common impurities can be anticipated:

• Unreacted Starting Materials: Residual 3-methoxybenzaldehyde and benzylmagnesium chloride (or its precursors like benzyl bromide).

• Wurtz Coupling Byproduct: The Grignard reagent can couple with the unreacted organic halide (e.g., benzyl bromide) to form 1,2-diphenylethane. This side reaction is favored by higher temperatures and concentrated reagents.[3][4]

• Enolization Byproduct: The Grignard reagent, being a strong base, can deprotonate the aldehyde starting material at the alpha-position if one exists.[3] For 3-methoxybenzaldehyde, which lacks an alpha-hydrogen, this specific side reaction is not a concern.

• Reduction Byproduct: In some cases, the Grignard reagent can act as a reducing agent, converting the aldehyde to a primary alcohol.[2][3] This would result in 3-methoxybenzyl alcohol.

• Atmospheric Reaction Products: Grignard reagents are highly reactive with water and atmospheric oxygen.[3][5][6] Inadequate anhydrous conditions can quench the reagent, reducing yield and introducing side products.

Q2: What is the first step I should take to assess the purity of my crude product?

A2: The most effective initial step is Thin-Layer Chromatography (TLC) . TLC is a rapid and inexpensive technique that provides critical information about your crude mixture.[7] It allows you to visualize the number of components in your sample, assess the relative polarity of the desired product versus impurities, and helps in selecting an appropriate solvent system for column chromatography.[8]

Q3: Which purification method is better for this compound: recrystallization or column chromatography?

A3: The choice depends on the nature and quantity of the impurities, as revealed by your initial TLC analysis.

• Recrystallization is ideal if your crude product is a solid and contains a small amount of impurities with different solubility profiles. It is a highly effective method for obtaining very pure crystalline material.[9]

• Column Chromatography is the more versatile and generally preferred method when the crude product is an oil or contains multiple impurities with polarities similar to the desired product.[7][10][11] It separates compounds based on their differential adsorption to a stationary phase.[8][10]

The diagram below provides a logical workflow for making this decision.

Caption: Decision workflow for selecting a purification method.

Q4: My crude product is an oil, not a solid. Can I still use recrystallization?

A4: Directly, no. Recrystallization is a technique for purifying solids.[9] If your desired product, 1-(3-Methoxyphenyl)-2-phenylethanol, is an oil at room temperature, it will not crystallize under standard conditions. This phenomenon is known as "oiling out".[12][13] In this case, column chromatography is the required purification method. However, it's worth verifying the expected physical state, as some compounds with similar structures can be low-melting solids.

Part 2: Troubleshooting and Optimization Guide

This section provides solutions to specific problems you may encounter during the purification process.

Recrystallization Issues

Q: I can't find a suitable single solvent for my recrystallization. What should I do?

A: When a single solvent isn't effective (i.e., the compound is either too soluble in all hot solvents or insoluble in all cold solvents), a two-solvent system is the ideal solution.[14][15] This involves finding a pair of miscible solvents: one in which your compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "poor" solvent). The procedure involves dissolving the compound in a minimal amount of the hot "good" solvent and then adding the "poor" solvent dropwise until the solution becomes cloudy, indicating saturation.[13][14]

Q: My compound "oils out" during cooling instead of forming crystals. How can I prevent this?

A: "Oiling out" occurs when the solute precipitates from the solution as a liquid rather than a solid.[12] This often happens when the solution is too concentrated or cools too quickly, or if the boiling point of the solvent is higher than the melting point of the solute.[13] To resolve this:

• Reheat the solution to re-dissolve the oil.

• Add a small amount of additional "good" solvent to make the solution less concentrated.[13]

• Allow the solution to cool much more slowly. Insulating the flask can help promote the formation of purer, larger crystals.[13]

• If the problem persists, try a different solvent system with a lower boiling point.

Q: My recovery of pure crystals is very low. What are the common causes?

A: Low recovery is a frequent issue with several potential causes:

• Using too much solvent: The most common error is adding too much solvent during the initial dissolution step. This keeps a significant portion of your product dissolved in the mother liquor even after cooling.[13]

• Premature crystallization: If the product crystallizes in the funnel during a hot gravity filtration step, you will lose a substantial amount of material.[9] Ensure your funnel and receiving flask are pre-heated.[14][16]

• Incomplete crystallization: Ensure you have allowed sufficient time for cooling and have used an ice bath to maximize crystal formation before filtration.[13]

• Washing with warm solvent: Washing the collected crystals on the filter should always be done with a minimal amount of ice-cold solvent to avoid re-dissolving your product.[12]

Column Chromatography Issues

Q: How do I select the right solvent system (mobile phase) for my column?

A: The ideal solvent system is determined by running analytical TLC plates. The goal is to find a solvent or solvent mixture that moves the desired compound to a retention factor (Rf) of approximately 0.25-0.35 .[10] This Rf value typically provides the best separation from impurities. A good starting point for an alcohol like 1-(3-Methoxyphenyl)-2-phenylethanol would be a mixture of a non-polar solvent (like hexanes or petroleum ether) and a slightly more polar solvent (like ethyl acetate or dichloromethane).[8]

Q: My compounds are not separating on the column; they are all eluting together.

A: This indicates that your mobile phase is too polar. A highly polar solvent will move all components, regardless of their individual polarity, quickly down the column without allowing for proper interaction with the stationary phase (e.g., silica gel). To fix this, you need to decrease the polarity of your eluent. This is achieved by increasing the proportion of the non-polar solvent in your mixture (e.g., moving from 20% ethyl acetate in hexanes to 10% ethyl acetate in hexanes).

Q: My compound is stuck at the top of the column and won't elute.

A: This is the opposite problem: your mobile phase is not polar enough. The polar stationary phase is adsorbing your compound so strongly that the non-polar eluent cannot move it down the column. To elute your compound, you must gradually increase the polarity of the mobile phase.[7] This is done by increasing the proportion of the polar solvent (e.g., moving from 10% to 20% or 30% ethyl acetate in hexanes). This technique is known as gradient elution.

The diagram below illustrates the process of optimizing a column separation.

Caption: Workflow for column chromatography optimization.

Part 3: Experimental Protocols

Protocol 1: Purification by Recrystallization (Two-Solvent Method)

This protocol assumes the product is a solid but a single effective recrystallization solvent could not be identified. A common solvent pair for moderately polar alcohols is Ethyl Acetate/Hexanes.

• Dissolution: Place the crude solid product in an Erlenmeyer flask. Add the minimum amount of hot ethyl acetate (the "good" solvent) with swirling until the solid just dissolves.[12]

• Induce Saturation: While the solution is still hot, add hexanes (the "poor" solvent) dropwise with continuous swirling. Continue adding until a faint, persistent cloudiness appears.[14]

• Clarification: Add 1-2 drops of hot ethyl acetate to just redissolve the cloudiness, resulting in a clear, saturated solution.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask during this period to encourage the growth of large crystals.

• Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[13]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[9][16]

• Washing: Wash the crystals on the filter with a small portion of ice-cold hexanes (or a hexanes-rich mixture of the two solvents) to remove any adhering soluble impurities.

• Drying: Allow the crystals to dry thoroughly on the filter by drawing air through them. For final drying, transfer the crystals to a watch glass or place them in a desiccator.

Protocol 2: Purification by Flash Column Chromatography

This protocol is for purifying an oily crude product or a solid with multiple impurities.

• TLC Analysis: Determine the optimal solvent system (e.g., 20% Ethyl Acetate in Hexanes) that gives the target compound an Rf value of ~0.25-0.35.[10]

• Column Packing:

  • Secure a glass chromatography column vertically. Place a small plug of cotton or glass wool at the bottom.[10]

  • Add a small layer of sand.

  • Prepare a slurry of silica gel in the chosen non-polar solvent (hexanes).[10]

  • Carefully pour the slurry into the column, tapping the side gently to ensure even packing and remove air bubbles. Drain the solvent until it is level with the top of the silica.

  • Add another thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in the minimum possible amount of the chromatography solvent or a slightly more polar solvent (e.g., dichloromethane).

  • Carefully apply this concentrated solution to the top of the sand layer using a pipette.

  • Drain the solvent just until the sample has fully entered the sand/silica bed.

• Elution:

  • Carefully add the eluting solvent to the top of the column.

  • Apply gentle air pressure to the top of the column to force the solvent through (flash chromatography).[7]

  • Begin collecting the eluent in sequentially labeled test tubes or flasks (fractions).

• Analysis and Collection:

  • Monitor the progress of the separation by spotting fractions onto TLC plates.[7]

  • Once the desired product begins to elute, continue collecting fractions until it is no longer detected by TLC.

  • Combine all fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 1-(3-Methoxyphenyl)-2-phenylethanol.

Part 4: Data Summary

Table 1: Common Solvents for Purification of Alcohols

Purification Method	Solvent Type	Examples	Polarity	Notes
Recrystallization	Single Solvent	Ethanol, Methanol, Isopropanol	Polar	Good for polar alcohols with non-polar impurities.
Two-Solvent System	Ethyl Acetate/Hexanes, Acetone/Hexanes	Polar/Non-Polar	Highly versatile for inducing crystallization.[15]
Two-Solvent System	Dichloromethane/Hexanes	Polar/Non-Polar	Good for compounds that are highly soluble in many solvents.
Column Chromatography	Mobile Phase (Non-Polar)	Hexanes, Petroleum Ether	Very Low	Used as the base solvent.
Mobile Phase (Polar)	Ethyl Acetate, Dichloromethane, Diethyl Ether	Medium	Mixed with non-polar solvent to adjust eluent strength.

References

• Benchchem. (n.d.). Technical Support Center: Grignard Synthesis of Secondary Alcohols.
• Guidechem. (n.d.). 1-(3-Methoxyphenyl)-2-phenylethanol 343351-47-3 wiki.
• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment).
• Organic Chemistry Class Notes. (n.d.). Alcohols from Carbonyl Compounds: Grignard Reaction.
• Homework.Study.com. (n.d.). How do typical impurities arise in the Grignard reaction?.
• PubChem. (n.d.). (+-)-1-(3-Methoxyphenyl)ethanol.
• University of Toronto. (n.d.). Column chromatography.
• University of California, Los Angeles. (n.d.). Recrystallization.
• University of Colorado Boulder. (n.d.). Column Chromatography.
• University of Alberta. (n.d.). Recrystallization.
• Columbia University. (n.d.). Column chromatography.
• ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube.
• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide.
• Organic Chemistry. (2013, September 9). Recrystallization [Video]. YouTube.
• ChemicalBook. (n.d.). 1-(3-methoxyphenyl)-2-phenylethanol.
• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Organic Chemistry Portal. (n.d.). Grignard Reaction.
• Benchchem. (n.d.). Technical Support Center: Purification of Crude N-(2-Methoxyphenyl)-3-oxobutanamide by Recrystallization.

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Technical Support Center: Scaling Up the Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Welcome to the technical support center for researchers, chemists, and process development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) regarding the scale-up of the synthesis of 1-(3-methoxyphenyl)-2-phenylethanol. The focus is on the most common and industrially relevant synthetic route: the Grignard reaction between benzylmagnesium halide and 3-methoxybenzaldehyde. Our goal is to bridge the gap between laboratory-scale success and pilot-plant production by addressing the critical challenges of reaction control, safety, and purification.

Section 1: Synthesis and Scale-Up Overview

The synthesis of 1-(3-methoxyphenyl)-2-phenylethanol is typically achieved via the nucleophilic addition of a benzyl Grignard reagent (e.g., benzylmagnesium chloride or bromide) to 3-methoxybenzaldehyde.[1] While straightforward on a lab scale, this process presents significant hazards and control challenges when scaled up.[2][3] The primary concerns revolve around managing the highly exothermic nature of both the Grignard reagent formation and its subsequent reaction with the aldehyde.[4][5]

Reaction Scheme:

• Step 1 (Grignard Formation): Benzyl Halide + Mg → Benzylmagnesium Halide

• Step 2 (Addition): Benzylmagnesium Halide + 3-Methoxybenzaldehyde → Magnesium Alkoxide Intermediate

• Step 3 (Work-up): Magnesium Alkoxide Intermediate + Aqueous Acid (e.g., NH₄Cl) → 1-(3-Methoxyphenyl)-2-phenylethanol

The primary challenges in scaling this process include:

• Thermal Management: Controlling the powerful exotherms to prevent thermal runaway.[6][7]

• Reaction Initiation: Overcoming induction periods for safe and predictable Grignard formation.[6]

• Impurity Control: Minimizing side reactions such as Wurtz coupling.[8]

• Work-up & Purification: Handling large volumes, breaking emulsions, and moving beyond column chromatography for product isolation.[9]

Section 2: Troubleshooting & FAQs - Grignard Reaction Control

This section addresses the most critical phase of the synthesis: the preparation and use of the Grignard reagent at scale.

Question 1: My large-scale Grignard reaction is difficult to initiate or suffers from a long, unpredictable induction period. What are the causes and solutions?

Answer: This is a classic and dangerous scale-up problem. An induction period followed by a sudden, rapid exotherm can lead to a thermal runaway.[6] The primary cause is the passivating layer of magnesium oxide/hydroxide on the surface of the magnesium turnings, which prevents the reaction with the benzyl halide.

Causality & Troubleshooting:

• Moisture and Air Sensitivity: Grignard reagents react violently with water and are sensitive to air.[10][11] Ensure all glassware is oven- or flame-dried and cooled under a dry, inert atmosphere (Nitrogen or Argon). Solvents like Tetrahydrofuran (THF) must be anhydrous.[11]

• Magnesium Activation: The surface of the magnesium must be activated. At scale, this is crucial for a controlled initiation.

  • Mechanical Activation: Using a high-torque overhead stirrer can help break up the magnesium turnings and expose fresh surfaces.

  • Chemical Activation: While iodine crystals are common in the lab, on a larger scale, initiators like 1,2-dibromoethane are often preferred. A small amount reacts with the magnesium to form ethylene gas and expose a fresh metal surface.

• Controlled Reagent Addition: Never add a large portion of the benzyl halide before initiation is confirmed. A safe strategy is to add a small aliquot (5-10% of the total) and wait for a noticeable temperature increase (e.g., >5 °C) before commencing the slow, continuous addition of the remainder.[6] Reaction calorimeters can be invaluable for studying initiation and ensuring the rate of heat generation does not exceed the reactor's cooling capacity.[12]

Question 2: How do I effectively manage the powerful exotherm during the addition of 3-methoxybenzaldehyde to prevent a thermal runaway?

Answer: The reaction between a Grignard reagent and an aldehyde is extremely fast and highly exothermic.[5] The key challenge at scale is that the reactor's volume increases by the cube of its radius, while the surface area available for cooling only increases by the square.[13] This makes heat removal far less efficient.

Strategies for Thermal Management:

• Addition Control is Heat Control: The safest method for controlling the reaction is to control the addition rate of the limiting reagent (the aldehyde). The reaction is nearly instantaneous, so the rate of heat generation is directly proportional to the rate of aldehyde addition.

• Subsurface Addition: Add the aldehyde solution below the surface of the stirred Grignard reagent. This ensures immediate mixing and prevents localized "hot spots" from forming on the surface.

• Cooling and Monitoring:

  • Utilize a reactor with a cooling jacket and a powerful external chiller.

  • Maintain the reaction at a controlled low temperature (e.g., 0-10 °C).

  • Crucially, monitor the internal reaction temperature , not just the jacket temperature. A growing difference between the two indicates that heat is being generated faster than it can be removed, which is a primary warning sign of a potential runaway.[7]

• Reverse Addition: In some cases, adding the Grignard reagent to the aldehyde (reverse addition) can offer better control, although this must be evaluated on a case-by-case basis.

Question 3: I am observing a significant amount of bibenzyl (1,2-diphenylethane) as an impurity. What is causing this and how can it be minimized?

Answer: The formation of bibenzyl is due to a side reaction known as Wurtz coupling, where the Grignard reagent reacts with unreacted benzyl halide.[8]

Minimization Strategies:

• Slow Halide Addition: During the formation of the Grignard reagent, ensure the benzyl halide is added slowly and steadily to the magnesium suspension. This maintains a low instantaneous concentration of the halide, favoring the reaction with magnesium over coupling with an already-formed Grignard molecule.

• Maintain Temperature: Overheating during Grignard formation can increase the rate of side reactions. Maintain a gentle reflux or the temperature recommended by your process development study.

• Good Agitation: Ensure the magnesium turnings are well-suspended. Poor mixing can create localized areas with high concentrations of benzyl halide, promoting the Wurtz reaction.

Section 3: Troubleshooting & FAQs - Work-up and Purification

Question 4: What is the safest method for quenching a multi-liter Grignard reaction?

Answer: Quenching is a hazardous step due to the violent reaction of excess Grignard reagent with protic sources.[9][14] Never add water directly to a concentrated Grignard reaction mixture.

Recommended Scale-Up Quenching Protocol:

• Cool the Reactor: Cool the completed reaction mixture to 0-5 °C.

• Prepare Quench Solution: In a separate, appropriately sized vessel, prepare a cooled (0-5 °C) solution of saturated aqueous ammonium chloride (NH₄Cl). A mildly acidic solution like 1 M citric acid can also be effective. These are preferred over strong acids, which can promote side reactions with the desired alcohol product.

• Perform a "Reverse" Quench: Slowly transfer the Grignard reaction mixture into the vigorously stirred, cooled quench solution. This "reverse quench" ensures that the Grignard reagent is always the limiting reagent during the quench, preventing a large, uncontrolled exotherm.[9]

• Monitor Temperature: Monitor the temperature of the quench vessel throughout the addition, adjusting the transfer rate to maintain a safe temperature (e.g., below 20 °C).

Question 5: I am struggling with persistent emulsions during the aqueous work-up, making phase separation impossible. How can I resolve this?

Answer: Emulsions are a common problem in large-scale Grignard work-ups, primarily caused by the precipitation of fine magnesium salts (Mg(OH)X) that stabilize the organic-aqueous interface.

Methods to Break Emulsions:

• Add Brine: After the quench is complete, add a significant volume of saturated aqueous sodium chloride (brine). The increased ionic strength of the aqueous phase helps to break the emulsion.[14]

• Adjust pH: If using an ammonium chloride quench, the solution should be slightly acidic. If it has become basic, carefully add a small amount of acid (e.g., 1M HCl) to help dissolve the magnesium salts.

• Filter through Celite: As a last resort, the entire emulsified mixture can be filtered through a pad of a filter aid like Celite. This physically removes the fine solid particles that are stabilizing the emulsion.

• Patience and Gentle Agitation: Avoid overly vigorous mixing or shaking in a separatory funnel, which can worsen emulsions. Gentle, prolonged stirring is often more effective.

Question 6: Column chromatography is not practical for purifying my multi-kilogram batch of product. What are the best scale-up purification strategies?

Answer: For large quantities, chromatography is generally avoided. Crystallization and distillation are the preferred industrial methods.

• Crystallization: 1-(3-methoxyphenyl)-2-phenylethanol is a solid at room temperature and is a good candidate for purification by crystallization.

  • Solvent Screening: Perform small-scale trials to find a suitable solvent system. A good system is one in which the product is highly soluble at high temperatures and poorly soluble at low temperatures.

  • Anti-Solvent Crystallization: Dissolve the crude product in a minimal amount of a "good" solvent (e.g., ethyl acetate, toluene) and then slowly add a "poor" or "anti-solvent" (e.g., heptane, hexane) until the solution becomes cloudy.[15] Allow the solution to cool slowly to promote the growth of large, pure crystals.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective method for removing non-volatile impurities. This would require analytical work to confirm the product's stability at distillation temperatures.

Solvent System Component	Boiling Point (°C)	Role in Crystallization	Notes
Toluene	111	Good Solvent	Good for dissolving aromatic compounds.
Ethyl Acetate	77	Good Solvent	A more polar option, effective for dissolving the alcohol.
Heptane	98	Anti-Solvent	Commonly used with Toluene or Ethyl Acetate.
Isopropanol	82	Good Solvent	Can be used in a single-solvent system by cooling.
Water	100	Anti-Solvent	Can be used with a water-miscible solvent like Isopropanol.

Table 1: Common solvents for crystallization screening.

Section 4: Key Experimental Protocols & Workflows

Protocol 1: 10L Scale Synthesis of 1-(3-methoxyphenyl)-2-phenylethanol

SAFETY WARNING: This procedure involves highly exothermic and hazardous materials. It must only be performed by trained personnel in a suitable pilot plant environment with appropriate safety controls (e.g., emergency quench, pressure relief).[16]

• Reactor Preparation: A 20L jacketed glass reactor equipped with an overhead stirrer, thermocouple, condenser, and nitrogen inlet is dried and purged with nitrogen.

• Magnesium Charging: Charge magnesium turnings (1.2 eq) into the reactor under a strong nitrogen flow.

• Grignard Formation:

  • Add anhydrous THF to the reactor to cover the magnesium.

  • Add a small crystal of iodine or ~1 mL of 1,2-dibromoethane to initiate.

  • In an addition funnel, charge a solution of benzyl chloride (1.0 eq) in anhydrous THF.

  • Once initiation is confirmed (color change, temperature rise), begin the slow, dropwise addition of the benzyl chloride solution, maintaining a gentle reflux.

  • After addition is complete, stir for an additional 1-2 hours.

• Aldehyde Addition:

  • Cool the reactor jacket to -5 °C.

  • In a separate vessel, prepare a solution of 3-methoxybenzaldehyde (1.05 eq) in anhydrous THF.

  • Slowly add the aldehyde solution to the Grignard reagent via a dropping funnel, ensuring the internal temperature does not exceed 15 °C.

  • After addition, allow the reaction to warm to room temperature and stir for 1 hour.

• Work-up:

  • In a separate 50L vessel, prepare a stirred solution of saturated aqueous NH₄Cl, cooled to 0 °C.

  • Slowly transfer the reaction mixture into the NH₄Cl solution, monitoring the temperature.

  • Add ethyl acetate to the quenched mixture and stir. Allow the layers to separate.

  • Separate the organic layer. Wash with brine, dry over anhydrous sodium sulfate, and filter.

• Isolation:

  • Concentrate the organic layer via rotary evaporation to obtain the crude product.

  • Perform crystallization trials to determine the optimal solvent system (e.g., Toluene/Heptane).

  • Dissolve the crude oil in the minimum amount of hot toluene, then slowly add heptane until turbidity persists. Cool slowly to room temperature, then in an ice bath to maximize crystal formation.

  • Collect the crystals by filtration, wash with cold heptane, and dry under vacuum.

Diagrams and Workflows

Caption: High-level workflow for the scale-up synthesis of 1-(3-methoxyphenyl)-2-phenylethanol.

Caption: Decision tree for troubleshooting low yield in the synthesis process.

References

• AIChE. (2022). Practical Challenges and Solutions to Continuous Grignard Chemistry. Proceedings. 2022 Annual Meeting. Available from: [Link]

• ACS Green Chemistry Institute. (n.d.). Grignard Reactions Go Greener with Continuous Processing. ACS. Available from: [Link]

• Mitchell, A. G., et al. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Publications. Available from: [Link]

• Amar Equipment. (2023). Working with Exothermic Reactions during Lab and Scale up. Available from: [Link]

• Wang, Y., et al. (2022). Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates. ResearchGate. Available from: [Link]

• Kappe, C. O., et al. (2022). Boosting Productivity in Scalable Continuous Grignard Reagent Formation via Model-Based Design of Experiments and Optimization. Industrial & Engineering Chemistry Research, ACS Publications. Available from: [Link]

• AM Technology. (n.d.). Handling Reaction Exotherms – A Continuous Approach. Chemical Industry Journal. Available from: [Link]

• Mettler Toledo. (n.d.). Grignard Reaction Scale-up – 4 Steps to Control Development. Available from: [Link]

• DEKRA. (2023). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Available from: [Link]

• American Chemical Society. (2023). Laboratory Reaction Safety Summary: Grignard Reaction. Available from: [Link]

• Stoessel, F. (2008). Safety aspects of the process control of Grignard reactions. ResearchGate. Available from: [Link]

• Patsnap. (2024). Control Strategies For Managing Exothermic Reactions In Flow. Available from: [Link]

• Chemical Safety Board. (2024). Grignard Reaction Safety. YouTube. Available from: [Link]

• Kappe, C. O. (2022). Crush It Safely: Safety Aspects of Mechanochemical Grignard Synthesis. ACS Publications. Available from: [Link]

• UCLA Chemistry Department. (n.d.). Illustrated Glossary of Organic Chemistry - Grignard reaction. Available from: [Link]

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• 1. Illustrated Glossary of Organic Chemistry - Grignard reaction [chem.ucla.edu]
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• 16. youtube.com [youtube.com]

Technical Support Center: Optimizing Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol Derivatives

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 1-(3-methoxyphenyl)-2-phenylethanol and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who are actively working with this important structural motif. Our goal is to provide practical, field-tested insights and robust troubleshooting strategies to help you overcome common synthetic challenges, improve reaction yields, and ensure the purity of your final compounds.

This document moves beyond simple protocols to explain the underlying chemical principles, enabling you to make informed decisions and adapt methodologies to your specific derivative of interest.

Part 1: The Primary Synthetic Route: The Grignard Reaction

The most direct and widely employed method for synthesizing 1-(3-methoxyphenyl)-2-phenylethanol is the Grignard reaction. This involves the nucleophilic addition of a benzylmagnesium halide to 3-methoxybenzaldehyde. While powerful, this reaction is notoriously sensitive and prone to side reactions, making optimization critical.

Core Reaction Mechanism

Caption: Grignard synthesis of 1-(3-methoxyphenyl)-2-phenylethanol.

Troubleshooting Guide: Grignard Reaction Issues

This section addresses the most common failures and yield-limiting factors encountered during the Grignard synthesis.

Q1: My reaction fails to initiate. The solution doesn't become cloudy or warm. What's wrong?

A1: This is a classic Grignard initiation failure, almost always due to two primary culprits: a passivated magnesium surface or the presence of moisture.[1][2]

• Causality (Expertise): The Grignard reaction is a heterogeneous process occurring on the surface of the magnesium metal. This surface is often coated with a thin, unreactive layer of magnesium oxide (MgO), which prevents the insertion of magnesium into the carbon-halogen bond.[1][3] Furthermore, Grignard reagents are exceptionally strong bases and will be instantly quenched by even trace amounts of protic solvents like water, destroying the reagent as it forms.[1][4]

• Troubleshooting Steps & Solutions:

  • Ensure Anhydrous Conditions (Trustworthiness): All glassware must be rigorously dried, either in an oven (>100 °C) overnight or by flame-drying under vacuum and cooling under an inert atmosphere (N₂ or Ar).[2][5] Solvents must be anhydrous grade, preferably taken from a freshly opened bottle or a solvent purification system.

  • Activate the Magnesium: The MgO layer must be disrupted.

    • Mechanical Activation: In the reaction flask, gently crush the magnesium turnings with a dry glass rod to expose a fresh, unoxidized surface.[2]

    • Chemical Activation: Add a small crystal of iodine (I₂) to the flask.[2][6] The iodine reacts with the magnesium surface, cleaning it. You can gently warm the flask with a heat gun until the violet iodine vapor is seen, then cool before adding the solvent.[1] A few drops of 1,2-dibromoethane are also a highly effective activating agent.[2]

  • Initiate with a Concentrated Solution: Add a small portion (5-10%) of your benzyl halide solution to the activated magnesium before adding all the solvent. A higher concentration of the halide at the metal surface often helps kick-start the reaction.[4] Look for signs of reaction (gentle bubbling, cloudiness, or heat generation) before continuing with the dropwise addition of the remaining halide solution.

Q2: The Grignard reagent formed, but my final alcohol yield is very low, and I recover a lot of starting material (3-methoxybenzaldehyde).

A2: Low yields after successful Grignard formation point towards competing side reactions or inaccurate stoichiometry. The most common side reactions with aldehydes are enolization and reduction.[7][8]

• Causality (Expertise):

  • Enolization: While less common with benzaldehyde derivatives that lack alpha-protons, if you are using a derivative with an enolizable proton, the Grignard reagent can act as a base instead of a nucleophile, deprotonating the aldehyde to form an unreactive enolate.[2][8]

  • Reduction: If the Grignard reagent possesses β-hydrogens (not the case for benzylmagnesium halides, but relevant for other derivatives), it can reduce the aldehyde to an alcohol via a six-membered transition state (a Meerwein-Ponndorf-Verley-type reduction).[7][8]

  • Stoichiometry: If the Grignard reagent concentration is lower than assumed, the aldehyde will be the excess reagent, leading to its recovery after workup.[2]

• Troubleshooting Steps & Solutions:

  • Titrate Your Grignard Reagent (Trustworthiness): Never assume a 100% yield for Grignard reagent formation. Before adding the aldehyde, take a small aliquot of the Grignard solution, quench it with a known excess of I₂, and back-titrate the remaining I₂ with a standardized sodium thiosulfate solution. This self-validating step provides the exact molarity of your nucleophile, ensuring you use the correct stoichiometric amount (typically 1.1-1.2 equivalents).

  • Control the Temperature: Add the aldehyde solution dropwise to the Grignard reagent at a low temperature (0 °C is common) to minimize side reactions.[1][9] The reaction is exothermic, and maintaining a low temperature ensures the nucleophilic addition pathway is favored.[4]

Q3: I've isolated my product, but it's contaminated with a high-boiling, non-polar impurity. What is it and how do I get rid of it?

A3: This is very likely a homocoupling product from a Wurtz-type reaction. In this specific synthesis, the impurity would be 1,2-diphenylethane.

• Causality (Expertise): The Grignard reagent can react with the unreacted benzyl halide starting material. This is especially prevalent if the local concentration of the benzyl halide is high during Grignard formation.[1][10]

• Troubleshooting & Purification:

  • Minimize Wurtz Coupling: During the formation of the Grignard reagent, ensure the benzyl halide solution is added slowly and dropwise to the magnesium suspension. This maintains a low concentration of the halide, favoring the reaction with magnesium over coupling with an already-formed Grignard molecule.[8]

  • Purification Strategy: 1,2-diphenylethane is non-polar, while your desired alcohol product is significantly more polar due to the hydroxyl group. This difference is easily exploited by silica gel column chromatography. A gradient elution starting with a non-polar solvent system (e.g., Hexane/Ethyl Acetate 95:5) will elute the 1,2-diphenylethane first, after which the polarity can be increased to elute your desired alcohol product.

Summary of Grignard Troubleshooting

Symptom	Probable Cause(s)	Recommended Solution(s)
Reaction fails to start	Inactive MgO layer on magnesium; Presence of moisture.[1][2]	Activate Mg with iodine or 1,2-dibromoethane; Rigorously dry all glassware and solvents.[2][5]
Low yield; starting aldehyde recovered	Inaccurate Grignard concentration; Side reactions (enolization).[2][8]	Titrate the Grignard reagent before use; Perform the aldehyde addition at a lower temperature (0 °C).[1]
Formation of non-polar impurity	Wurtz coupling of the Grignard reagent with unreacted benzyl halide.[1][8]	Ensure slow, dropwise addition of halide during Grignard formation; Purify final product via column chromatography.[10]

Part 2: Alternative Synthetic Pathway & FAQs

When the Grignard reaction proves troublesome or starting materials are more readily available for an alternative route, the reduction of a ketone precursor is an excellent option.

Workflow: Ketone Reduction Pathway

This two-step process involves:

• Friedel-Crafts Acylation: Synthesis of 1-(3-methoxyphenyl)-2-phenylethanone from 3-methoxyphenylacetyl chloride and benzene (or a similar appropriate coupling).

• Ketone Reduction: Reduction of the resulting deoxybenzoin derivative to the desired secondary alcohol.

Caption: Alternative two-step synthesis via ketone reduction.

Frequently Asked Questions (FAQs)

Q: When is the ketone reduction method preferable to the Grignard reaction?

A: This route is advantageous when:

• The corresponding ketone, 1-(3-methoxyphenyl)-2-phenylethanone, is commercially available or easily synthesized.

• You are working with substrates that contain functional groups incompatible with Grignard reagents (e.g., acidic protons like phenols or carboxylic acids that are protected).[11]

• You consistently face issues with Grignard initiation or side reactions that are difficult to suppress.

Q: What is the best reducing agent for converting the ketone to the secondary alcohol?

A: For this type of simple ketone reduction, Sodium borohydride (NaBH₄) is the reagent of choice.

• Expertise: NaBH₄ is a mild and selective reducing agent that readily reduces aldehydes and ketones but will not typically affect other functional groups like esters or the methoxy group present on the aromatic ring. It is also safe to use in protic solvents like methanol or ethanol, making the reaction setup and workup straightforward. Lithium aluminum hydride (LiAlH₄) is a much stronger reducing agent and is unnecessary and less safe for this transformation.

Q: How can I monitor the progress of the reduction reaction?

A: Thin-Layer Chromatography (TLC) is the ideal method.

• Trustworthiness: Spot the reaction mixture on a silica TLC plate alongside a spot of your starting ketone. Elute with a suitable solvent system (e.g., Hexane/Ethyl Acetate 4:1). The ketone starting material is less polar and will have a higher Rf value. The alcohol product is more polar and will have a lower Rf value. The reaction is complete when the spot corresponding to the starting ketone has disappeared. This provides a direct, visual confirmation of the conversion.

Part 3: Experimental Protocols & Data

Protocol 1: Optimized Grignard Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (1 small crystal)

• Benzyl chloride (or bromide) (1.0 eq)

• 3-Methoxybenzaldehyde (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Glassware Preparation: Flame-dry a three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a pressure-equalizing dropping funnel under a stream of nitrogen. Allow to cool to room temperature under N₂.[2]

• Magnesium Activation: Place the magnesium turnings (1.2 eq) and a single crystal of iodine into the flask. Gently warm with a heat gun under N₂ until violet vapors are observed, then allow to cool.[1]

• Grignard Reagent Formation: Add anhydrous THF to the flask to just cover the magnesium. Prepare a solution of benzyl chloride (1.0 eq) in anhydrous THF in the dropping funnel. Add ~10% of the benzyl chloride solution to the magnesium. Stir vigorously. Initiation should be observed by a slight warming and the appearance of a cloudy gray/brown color.[4]

• Once the reaction has started, dilute the mixture with more anhydrous THF and add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[1]

• Aldehyde Addition: Cool the freshly prepared Grignard solution to 0 °C using an ice-water bath. Dissolve 3-methoxybenzaldehyde (1.1 eq) in anhydrous THF and add it to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 5 °C.[9]

• Reaction Completion & Workup: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour. Monitor by TLC until the starting aldehyde is consumed.

• Cool the reaction mixture back to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.[9]

• Transfer the mixture to a separatory funnel, add diethyl ether to extract the product, and wash the organic layer sequentially with water and then saturated brine solution.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude oil by silica gel column chromatography (e.g., gradient elution with Hexane/Ethyl Acetate) to afford the pure 1-(3-methoxyphenyl)-2-phenylethanol.

Protocol 2: Titration of Benzylmagnesium Chloride

• Accurately weigh ~0.25 g of Iodine (I₂) into a dry flask and record the mass. Dissolve it in ~10 mL of anhydrous THF.

• Slowly add 1.00 mL of your prepared Grignard solution to the iodine solution until the dark brown/yellow color completely disappears. Record the exact volume of Grignard solution added.

• The concentration (Molarity) is calculated as: M = (mass of I₂ / 253.8 g/mol) / (Volume of Grignard solution in L)

Illustrative Yield Data Under Various Conditions

Condition	Solvent	Temperature	Typical Yield	Key Observations
Standard	THF	0 °C to RT	75-85%	Reliable and reproducible.[1]
High Temp.	THF	Reflux	40-60%	Increased formation of 1,2-diphenylethane byproduct observed.[10]
Alternative Solvent	Diethyl Ether	0 °C to RT	70-80%	Slower reaction initiation compared to THF but still effective.[1]
No Mg Activation	THF	0 °C to RT	0-20%	Reaction often fails to initiate or is extremely sluggish.[2]

References

• BenchChem. (2025). Troubleshooting low yields in Grignard reactions with Diisopentyl ether.
• BenchChem. (2025). Troubleshooting common issues in the Grignard synthesis of tertiary alcohols.

• Reddit User Discussion on r/chemistry. (2020). Troubleshooting my grignard reactions. [Link]

• Reddit User Discussion on r/Chempros. (2021). Grignard Formation - Troubleshooting and Perfecting. [Link]

• Quora User Discussion. (2019). How to improve the percent yield in Grignard reaction. [Link]

• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Synthesis of 1-Phenylethanol: A Grignard Reaction.
• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Synthesis of 1-Phenylethanol: A Grignard Reaction.

• Chemistry LibreTexts. (2024). The Grignard Reaction (Experiment). [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. (Description of Grignard reaction setup and workup).

• Weiss, H. M. (1999). Side Reactions in a Grignard Synthesis. Journal of Chemical Education, 76(1), 76. [Link]

• Organic Chemistry Portal. Grignard Reaction. [Link]

• BenchChem. (2025). Application Notes: Grignard Reaction for the Synthesis of Tertiary Alcohols.

• Chemistry LibreTexts. (2024). Alcohols from Carbonyl Compounds - Grignard Reagents. [Link]

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Technical Support Center: Preserving the Integrity of 1-(3-Methoxyphenyl)-2-phenylethanol During Experimental Workup

Prepared by the Senior Application Scientist Team

Welcome to the technical support center. This guide is designed for researchers, chemists, and drug development professionals who are working with 1-(3-Methoxyphenyl)-2-phenylethanol and encountering stability issues, particularly during the crucial workup phase of their synthesis. Our goal is to provide you with a deep understanding of the underlying chemical principles causing this decomposition and to offer field-proven protocols to ensure you obtain your target compound with high purity and yield.

The structure of 1-(3-Methoxyphenyl)-2-phenylethanol, a secondary benzylic alcohol, makes it inherently susceptible to degradation under certain conditions. The most common issue is acid-catalyzed dehydration, which leads to the formation of undesired alkene byproducts. This guide offers a question-and-answer-based troubleshooting section, detailed protocols, and a comparative analysis of workup strategies to help you navigate this challenge effectively.

Troubleshooting Guide: Common Issues & Solutions

This section directly addresses the most frequent problems encountered by researchers. We explain the root cause of each issue and provide a scientifically grounded solution.

Q1: My post-workup analysis (NMR, GC-MS) shows a major impurity with alkene characteristics, and my yield of the desired alcohol is low. What is happening?

A1: You are most likely observing the product of acid-catalyzed dehydration. 1-(3-Methoxyphenyl)-2-phenylethanol can readily eliminate a molecule of water in the presence of acid to form the more stable, conjugated 1-(3-methoxyphenyl)-2-phenylethene (a stilbene derivative).

The Mechanism of Decomposition:

The reaction proceeds via an E1 (Elimination, Unimolecular) mechanism, which is common for secondary and tertiary alcohols that can form stable carbocation intermediates.[1][2]

• Protonation: The hydroxyl group of the alcohol is protonated by an acid (H⁺) from the workup solution, converting it into a good leaving group (H₂O).

• Carbocation Formation: The protonated alcohol dissociates, losing a water molecule to form a secondary benzylic carbocation. This carbocation is resonance-stabilized by both the methoxy-substituted phenyl ring and the adjacent phenyl ring, making its formation particularly favorable.

• Deprotonation: A base (like water or the conjugate base of the acid) removes a proton from the carbon adjacent to the carbocation, leading to the formation of a double bond and regenerating the acid catalyst.

The strong electronic stabilization of the carbocation intermediate is the primary reason this alcohol is so sensitive to acidic conditions.[3][4]

Caption: Figure 1: Acid-Catalyzed Dehydration of 1-(3-Methoxyphenyl)-2-phenylethanol.

Q2: I am performing a Grignard reaction to synthesize the alcohol. My protocol calls for a workup with dilute HCl or H₂SO₄. Is this the source of the problem?

A2: Yes, absolutely. While an acidic workup is common for many Grignard reactions to neutralize excess reagent and protonate the magnesium alkoxide intermediate, it is too harsh for sensitive benzylic alcohols like yours.[5][6] The use of strong mineral acids provides the catalytic protons (H⁺) that initiate the dehydration mechanism described in Q1.

Q3: What is the recommended workup procedure to reliably prevent this decomposition?

A3: The industry-standard and most reliable method for quenching a reaction to yield a sensitive alcohol is to use a buffered, mildly acidic solution. A cold, saturated aqueous solution of ammonium chloride (NH₄Cl) is the ideal choice.[7][8] NH₄Cl is the salt of a weak base (NH₃) and a strong acid (HCl), and its solution provides a pH of approximately 4.5-5.5, which is acidic enough to protonate the alkoxide but not strong enough to promote significant dehydration.

The recommended workflow is as follows:

Caption: Figure 2: Recommended Workup Workflow.

Q4: How can I monitor my workup in real-time to ensure no decomposition is occurring?

A4: Thin-Layer Chromatography (TLC) is an invaluable tool for this purpose. Before starting your workup, spot your crude reaction mixture on a TLC plate. After the quench with NH₄Cl and separation of layers, spot the organic layer on the same plate.

• Alcohol Product: 1-(3-Methoxyphenyl)-2-phenylethanol is relatively polar and will have a lower Retention Factor (Rf).

• Alkene Impurity: The dehydrated product, 1-(3-methoxyphenyl)-2-phenylethene, is a non-polar hydrocarbon and will have a much higher Rf.

• Starting Aldehyde (if any): The starting material, 3-methoxybenzaldehyde, will have an Rf value intermediate between the alcohol and the alkene.

By comparing the spots, you can instantly see if a new, high-Rf spot (the alkene) is appearing, indicating decomposition.

FAQs: Deeper Insights into Stability and Handling

FAQ 1: Why is this specific molecule so prone to dehydration compared to a simple alcohol like 2-butanol? The stability of the carbocation intermediate is the deciding factor. The intermediate formed from 1-(3-Methoxyphenyl)-2-phenylethanol is a secondary benzylic carbocation. The positive charge is delocalized across two aromatic rings, significantly stabilizing it. Furthermore, the methoxy group (-OCH₃) on one ring is a strong electron-donating group, which provides additional resonance stabilization, making this carbocation exceptionally stable and easy to form. 2-butanol would form a simple secondary carbocation with only minor hyperconjugation for stability, requiring much harsher conditions for dehydration.[4]

FAQ 2: If some decomposition is unavoidable, what is the best strategy for purification? If your crude product contains the alkene impurity, the most effective purification method is flash column chromatography on silica gel. Due to the significant difference in polarity between the desired alcohol and the non-polar alkene byproduct, they are typically easy to separate.

• Eluent System: Start with a non-polar solvent system like Hexane/Ethyl Acetate (e.g., 95:5 or 90:10 v/v).

• Elution Order: The non-polar alkene will elute from the column first, followed by the more polar alcohol.

• Monitoring: Use TLC to track the separation and combine the pure fractions containing your desired product.

FAQ 3: Can I use a simple water quench or a basic workup instead of ammonium chloride? While these are options, they have drawbacks compared to the NH₄Cl method.

• Water Quench: Quenching with only water can be very slow to break down the magnesium alkoxide and can lead to the formation of magnesium hydroxide (Mg(OH)₂), a gelatinous precipitate that complicates extractions.

• Basic Workup (e.g., NaOH): This will effectively protonate the alkoxide and avoid acid-catalyzed dehydration. However, it will precipitate magnesium salts as Mg(OH)₂, which can lead to severe emulsions during the extraction phase, often resulting in product loss.

The NH₄Cl workup elegantly avoids both strong acidity and the formation of problematic precipitates, making it the most robust and recommended method.[8]

Comparative Analysis of Workup Conditions

Workup Reagent	pH Environment	Pros	Cons	Recommendation
Dilute HCl / H₂SO₄	Strongly Acidic (pH < 2)	Effectively dissolves all magnesium salts.	High risk of product decomposition via dehydration.[3][4]	Not Recommended
Saturated aq. NH₄Cl	Mildly Acidic (pH ~5)	Avoids dehydration; breaks up magnesium salts effectively.[7][8]	May require slightly longer stirring to fully quench.	Highly Recommended
Water (H₂O)	Neutral (pH ~7)	Avoids acid-catalyzed reactions.	Can form gelatinous Mg(OH)₂; may not fully protonate the alkoxide.	Use with caution
Dilute NaOH / K₂CO₃	Basic (pH > 9)	Avoids acid-catalyzed reactions.	Forms gelatinous Mg(OH)₂; high risk of emulsions during extraction.	Not ideal; NH₄Cl is superior

Protocol: Optimized Workup for 1-(3-Methoxyphenyl)-2-phenylethanol

This protocol is designed for a typical Grignard reaction synthesis of the target alcohol.

Materials:

• Reaction mixture in an appropriate flask

• Ice-water bath

• Saturated aqueous ammonium chloride (NH₄Cl) solution, pre-chilled to 0 °C

• Separatory funnel

• Extraction solvent (e.g., Ethyl Acetate or Diethyl Ether)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• Cooling: Once the primary reaction is complete (as monitored by TLC), place the reaction flask in an ice-water bath and allow the contents to cool to 0-5 °C with stirring.

• Quenching: Slowly add the cold, saturated NH₄Cl solution dropwise to the stirred reaction mixture. The addition is exothermic; maintain the internal temperature below 15 °C. Continue adding the solution until no further gas evolves and a white precipitate of magnesium salts is clearly visible.[8]

• Extraction: Transfer the entire mixture to a separatory funnel. Add a volume of organic extraction solvent (e.g., ethyl acetate) and shake vigorously. Allow the layers to separate.

• Separation: Drain the lower aqueous layer. If necessary, extract the aqueous layer one or two more times with fresh portions of the organic solvent to ensure complete recovery of the product.

• Washing: Combine all the organic extracts in the separatory funnel. Wash the combined organic layer once with brine. This helps to remove residual water and break any minor emulsions.

• Drying: Drain the washed organic layer into a clean Erlenmeyer flask. Add a sufficient amount of anhydrous Na₂SO₄ or MgSO₄ to the solution. Swirl the flask and let it stand for 10-15 minutes until the solvent is clear.

• Isolation: Filter the solution to remove the drying agent. Rinse the drying agent with a small amount of fresh solvent to recover any adsorbed product. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 1-(3-Methoxyphenyl)-2-phenylethanol.

• Purification: Purify the crude product as necessary, typically by flash column chromatography.

References

• Benchchem. (2025). Application Notes and Protocols: Synthesis of Secondary Alcohols via Grignard Reaction. 7

• Benchchem. (2025). Technical Support Center: Grignard Synthesis of Secondary Alcohols. 8

• CHM 244 Lab Practical- Grignard Reactions. (n.d.). 5

• Noyce, D. S., Hartter, D. R., & Miles, F. B. (1968). The Effect of Substituents on the Rate of the Acid-Catalyzed Dehydration of 1,2-Diarylethanols. Journal of the American Chemical Society.

• Ashenhurst, J. (2015). Reactions of Grignard Reagents. Master Organic Chemistry.

• Noyce, D. S., Hartter, D. R., & Miles, F. B. (1968). The effect of substituents on the rate of the acid-catalyzed dehydration of 1,2-diarylethanols. Journal of the American Chemical Society, 90(14), 3794–3797. 4

• Grignard Reaction. (n.d.). Organic Chemistry Portal.

• Acid-Catalyzed Dehydration Via E1 & E2 Of Alcohols & Carbocation Rearrangements. (2020, July 6). The Organic Chemistry Tutor. 1

• Clark, J. (n.d.). Dehydration of more complicated alcohols. Chemguide.

Sources

• 1. m.youtube.com [m.youtube.com]
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• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 1-(3-Methoxyphenyl)-2-phenylethanol

As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-proven insights into the purification of 1-(3-Methoxyphenyl)-2-phenylethanol. The methodologies and troubleshooting advice presented here are grounded in established chemical principles to ensure you can confidently navigate the challenges of isolating this compound.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the purification strategy for 1-(3-Methoxyphenyl)-2-phenylethanol.

Q1: What are the primary impurities I should expect from a typical synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol?

A1: The impurity profile depends heavily on the synthetic route. For a Grignard reaction between 3-methoxybenzaldehyde and benzylmagnesium halide, or a reduction of 1-(3-methoxyphenyl)-2-phenylethanone, you can anticipate the following:

• Unreacted Starting Materials: Residual 3-methoxybenzaldehyde or the parent ketone.

• Dehydration Products: Under acidic conditions or at elevated temperatures, the product alcohol can dehydrate to form styrene derivatives.[1]

• Over-reduction/Side-products: If a strong reducing agent is used, reduction of the aromatic rings is a possibility, though less common.

• Solvent and Reagent Residues: Impurities from the reaction workup, such as residual solvents or salts.

A preliminary analysis of the crude product by Thin Layer Chromatography (TLC) or ¹H NMR is crucial to identify the major contaminants and devise an effective purification strategy.[2]

Q2: Which purification method is generally recommended for this compound?

A2: For the initial, primary purification of a crude reaction mixture, flash column chromatography is the most effective and widely applicable method.[3][4] 1-(3-Methoxyphenyl)-2-phenylethanol is often an oil or a low-melting solid, making it an ideal candidate for this technique. Chromatography allows for the separation of compounds with different polarities, effectively removing both less polar impurities (like dehydration byproducts) and more polar impurities (like unreacted aldehyde).[3]

Recrystallization can be an excellent secondary purification step if the product obtained from chromatography is a solid and a suitable solvent system can be found.[5] It is particularly effective at removing trace impurities to yield a highly pure, crystalline solid.

Q3: 1-(3-Methoxyphenyl)-2-phenylethanol is a chiral molecule. Will these purification methods separate the enantiomers?

A3: No, standard purification techniques like silica gel column chromatography and recrystallization will not separate the enantiomers of 1-(3-Methoxyphenyl)-2-phenylethanol. These methods separate molecules based on differences in physical properties like polarity and solubility, which are identical for enantiomers. To separate the (R)- and (S)-enantiomers, you must employ specialized chiral chromatography , which uses a chiral stationary phase (CSP) to differentially interact with each enantiomer.[6][7] Developing a chiral separation often requires screening various chiral columns and mobile phases.[8][9]

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your purification experiments.

Column Chromatography Issues

Q: My TLC shows good separation, but my column chromatography fails to resolve the product from an impurity. Why is this happening?

A: This is a common issue that can arise from several factors related to the scale-up from analytical TLC to preparative column chromatography:

• Overloading: The most frequent cause. A column has a finite capacity. Overloading it with too much crude material prevents the formation of distinct bands, leading to co-elution. A general rule is to use 20 to 50 times the weight of silica gel to the weight of the crude sample.[3]

• Improper Packing: Air bubbles or channels in the silica gel create pathways for the solvent and sample to travel through without interacting with the stationary phase, resulting in poor separation.[3][10] Preparing the column using a slurry method can help ensure a uniform packing.[11]

• Sample Loading Technique: Loading the sample dissolved in a large volume of solvent, or in a solvent stronger than the mobile phase, will cause the initial band to be very broad, compromising the entire separation. The sample should be dissolved in the absolute minimum amount of solvent before being loaded onto the column.[11]

• Flow Rate: In flash chromatography, an excessively high flow rate can reduce the number of equilibrium events between the mobile and stationary phases, decreasing resolution. Conversely, a flow rate that is too slow can lead to band broadening due to diffusion.

Q: How do I choose the optimal solvent system (mobile phase) for my column?

A: The ideal mobile phase is determined by running several analytical TLC plates with different solvent systems. The goal is to find a solvent mixture where the target compound, 1-(3-Methoxyphenyl)-2-phenylethanol, has a Retention Factor (Rf) of approximately 0.25-0.35 .[11] This Rf value typically ensures that the compound will elute from the column in a reasonable amount of time and will be well-separated from impurities with different polarities.

• If the Rf is too high (>0.5): The solvent system is too polar. The compound will elute too quickly with poor separation. Reduce the proportion of the more polar solvent (e.g., from 20% Ethyl Acetate in Hexane to 10%).

• If the Rf is too low (<0.1): The solvent system is not polar enough. The compound will remain strongly adsorbed to the silica, leading to very long elution times and significant band broadening. Increase the proportion of the polar solvent.

Data Presentation: Recommended Solvent Systems

Solvent System (v/v)	Component Polarity	Target Compound (Alcohol)	Potential Impurities
Hexane / Ethyl Acetate	Non-polar / Polar	Rf ~0.3 in 4:1 Hex:EtOAc	Starting Aldehyde: Higher Rf. Dehydration Product: Much higher Rf.
Dichloromethane (DCM)	Moderately Polar	Rf ~0.4-0.5 (as a single eluent)	Good for separating from very non-polar or very polar impurities.
DCM / Methanol	Moderately Polar / Very Polar	Rf ~0.3 in 99:1 DCM:MeOH	Use if product is difficult to elute with Hex/EtOAc systems.

Recrystallization Issues

Q: My product "oils out" during recrystallization instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solid melts in the hot solvent and separates as a liquid phase upon cooling because the solution becomes supersaturated at a temperature above the compound's melting point. To resolve this:

• Add More Solvent: Reheat the solution until it is clear, then add a small amount of additional hot solvent to decrease the saturation level. Allow it to cool more slowly.

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the air-liquid interface or adding a seed crystal of the pure compound to provide a nucleation site.

• Change Solvent System: The chosen solvent may be unsuitable. A lower-boiling solvent system might allow the solution to cool below the compound's melting point before saturation is reached. Alternatively, a two-solvent system can be effective.[12][13]

Q: I'm getting a very low yield after recrystallization. What are the common causes?

A: Low recovery is often due to procedural errors that leave a significant portion of your product in the mother liquor or result in loss during handling.[14] Key areas to check are:

• Excessive Solvent: Using too much solvent to dissolve the crude product is the most common cause of low recovery. The goal is to create a saturated solution at the solvent's boiling point, not to dissolve it completely with ease.[15]

• Premature Crystallization: If the solution cools during hot filtration (to remove insoluble impurities), the product can crystallize on the filter paper.[5] Use a pre-warmed funnel and filter the solution quickly to prevent this.

• Incomplete Cooling: Ensure the flask is cooled sufficiently, typically in an ice bath, to maximize crystal formation before filtration.

• Washing with Warm Solvent: Washing the collected crystals on the filter with warm or room-temperature solvent will dissolve some of the product. Always use a minimal amount of ice-cold recrystallization solvent for washing.[15]

Visualization & Workflows

General Purification Workflow

The following diagram outlines the logical steps for purifying the crude product.

Caption: General purification workflow for 1-(3-Methoxyphenyl)-2-phenylethanol.

Troubleshooting Poor Column Separation

This decision tree helps diagnose and solve common issues with column chromatography.

Sources

• 1. Efficient Dehydration of 1-Phenylethanol to Styrene by Copper(II) and Zinc(II) Fused-Bisoxazolidine Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. magritek.com [magritek.com]
• 3. web.uvic.ca [web.uvic.ca]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. reddit.com [reddit.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. orgchemboulder.com [orgchemboulder.com]
• 11. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 12. Reagents & Solvents [chem.rochester.edu]
• 13. ocw.mit.edu [ocw.mit.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 1-(3-Methoxyphenyl)-2-phenylethanol and 1-Phenylethanol: A Guide for Researchers

In the landscape of chemical biology and drug discovery, understanding the nuanced differences that a single functional group can impart upon a molecule's biological activity is paramount. This guide provides a comparative analysis of 1-(3-Methoxyphenyl)-2-phenylethanol and its structural analog, 1-phenylethanol. We will delve into the available scientific literature to dissect their known biological activities, supported by experimental data and methodologies, to offer a clear perspective for researchers and professionals in the field.

Introduction to the Compounds

At a cursory glance, 1-(3-Methoxyphenyl)-2-phenylethanol and 1-phenylethanol share a common structural backbone: a phenylethanol scaffold. However, the presence of a methoxy group at the meta position of one of the phenyl rings in 1-(3-Methoxyphenyl)-2-phenylethanol is a key distinguishing feature that can significantly influence its physicochemical properties and, consequently, its biological interactions.

Chemical Structures:

Caption: Chemical structures of 1-Phenylethanol and 1-(3-Methoxyphenyl)-2-phenylethanol.

Biological Activity of 1-Phenylethanol

1-Phenylethanol is a well-characterized compound, found in various natural sources and widely used as a fragrance ingredient. Its biological activities have been explored in several contexts.

Anesthetic and Neurological Effects

Studies have indicated that 1-phenylethanol possesses anesthetic properties. Research in animal models has demonstrated its ability to induce a loss of righting reflex, a common measure of anesthetic effect. For instance, a study on the enantiomers of 1-phenylethanol revealed that both (R)-(+)- and (S)-(-)-1-phenylethanol induced anesthesia in mice, with the (R)-(+)-enantiomer being slightly more potent. The proposed mechanism for its anesthetic action involves the potentiation of GABA-A receptor function, a common target for anesthetic agents.

Antimicrobial Properties

1-Phenylethanol has also been recognized for its antimicrobial activity against a range of microorganisms. Its efficacy is often attributed to its ability to disrupt microbial cell membranes.

Biological Activity of 1-(3-Methoxyphenyl)-2-phenylethanol

In contrast to the more extensively studied 1-phenylethanol, the biological activities of 1-(3-Methoxyphenyl)-2-phenylethanol are not as well-documented in publicly available literature. It is often cited in the context of chemical synthesis, serving as an intermediate in the creation of more complex molecules. However, its structural features suggest potential areas of biological relevance that warrant investigation. The presence of the methoxy group can alter its lipophilicity and electronic distribution, potentially influencing its binding to biological targets.

Comparative Analysis and Structure-Activity Relationship

The primary structural difference between the two molecules is the 3-methoxy substitution on one of the phenyl rings of 1-(3-Methoxyphenyl)-2-phenylethanol. This substitution can have several implications for its biological activity compared to 1-phenylethanol:

• Lipophilicity: The methoxy group generally increases the lipophilicity of a molecule. This could enhance its ability to cross cell membranes, potentially leading to increased intracellular concentrations and greater potency.

• Metabolism: The methoxy group can be a site for metabolism, typically O-demethylation by cytochrome P450 enzymes. This could lead to a different pharmacokinetic profile for 1-(3-Methoxyphenyl)-2-phenylethanol compared to 1-phenylethanol.

• Target Binding: The electronic and steric properties of the methoxy group can influence how the molecule interacts with the binding pockets of proteins, potentially leading to altered affinity and selectivity for biological targets.

While direct comparative studies are lacking, we can hypothesize that the modifications in 1-(3-Methoxyphenyl)-2-phenylethanol could modulate the known activities of the 1-phenylethanol scaffold. For example, its potential neurological effects might differ in potency or receptor subtype selectivity.

Experimental Protocols

To empirically compare the biological activities of these two compounds, a series of well-established assays can be employed. Below is a representative protocol for assessing their potential anesthetic effects using a rodent model.

Protocol: Assessment of Anesthetic Potency in Mice

Objective: To determine and compare the anesthetic potency of 1-phenylethanol and 1-(3-Methoxyphenyl)-2-phenylethanol by measuring the dose required to induce loss of righting reflex (LORR).

Materials:

• 1-Phenylethanol

• 1-(3-Methoxyphenyl)-2-phenylethanol

• Vehicle (e.g., saline with a solubilizing agent like Tween 80)

• Male CD-1 mice (8-10 weeks old)

• Syringes and needles for intraperitoneal (i.p.) injection

• Observation chambers

Workflow Diagram:

Caption: Experimental workflow for assessing anesthetic potency in mice.

Procedure:

• Compound Preparation: Prepare stock solutions of 1-phenylethanol and 1-(3-Methoxyphenyl)-2-phenylethanol in the chosen vehicle. A range of concentrations should be prepared to determine a dose-response curve.

• Animal Acclimation: Allow mice to acclimate to the laboratory environment for at least one week before the experiment.

• Dosing: Administer the compounds or vehicle control via intraperitoneal injection. Use a sufficient number of animals for each dose group to ensure statistical power.

• Observation: Immediately after injection, place the mouse in a supine position in an observation chamber.

• Loss of Righting Reflex (LORR): The mouse is considered to have lost its righting reflex if it fails to right itself within 30 seconds.

• Duration of Anesthesia: Record the time from the onset of LORR until the animal spontaneously regains its righting reflex.

• Data Analysis: Plot the percentage of animals exhibiting LORR at each dose and calculate the median effective dose (ED50) for each compound. Compare the ED50 values and the duration of anesthesia to assess relative potency.

Trustworthiness and Self-Validation: This protocol includes a vehicle control group to account for any effects of the solvent. The use of a dose-response curve allows for a robust determination of potency (ED50) and provides a self-validating system for comparing the two compounds.

Conclusion

References

• Firestone, L. L., et al. (1986). Stereospecific effects of 1-phenylethanol on GABA-A receptor function and anesthesia. Anesthesiology, 65(3A), A349. [Link]

Performance Showdown: A Comparative Analysis of Catalysts for the Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

For researchers and professionals in the pharmaceutical and fine chemical industries, the efficient and stereoselective synthesis of complex molecules is a cornerstone of innovation. The chiral alcohol 1-(3-Methoxyphenyl)-2-phenylethanol is a valuable building block, and its synthesis presents a practical case study for comparing the efficacy of various catalytic systems. This guide provides an in-depth comparative analysis of prevalent catalytic methods for the synthesis of this target molecule, offering experimental insights and data to inform catalyst selection and process optimization.

Two primary synthetic pathways to 1-(3-Methoxyphenyl)-2-phenylethanol will be discussed: the nucleophilic addition of a benzyl organometallic reagent to 3-methoxybenzaldehyde, and the reduction of the precursor ketone, 3'-methoxy-α-phenylacetophenone. The choice of catalyst within each of these routes is critical, dictating yield, purity, and, crucially, stereoselectivity.

Synthetic Pathways Overview

Caption: Primary synthetic routes to 1-(3-Methoxyphenyl)-2-phenylethanol.

Part 1: Nucleophilic Addition via Grignard Reaction

The Grignard reaction is a fundamental and versatile method for carbon-carbon bond formation.[1][2] In this context, it involves the reaction of a benzylmagnesium halide with 3-methoxybenzaldehyde.

Catalytic System: Magnesium (in situ formation of Grignard reagent)

The "catalyst" in the Grignard reaction is metallic magnesium, which reacts with a benzyl halide (e.g., benzyl chloride or bromide) to form the nucleophilic Grignard reagent, benzylmagnesium halide, in situ.[1][2]

Mechanism Insight: The reaction proceeds via the nucleophilic attack of the carbanionic center of the Grignard reagent on the electrophilic carbonyl carbon of 3-methoxybenzaldehyde. The resulting magnesium alkoxide is subsequently protonated during aqueous workup to yield the desired alcohol. The key to a successful Grignard synthesis is the exclusion of protic solvents and atmospheric moisture, as the Grignard reagent is a strong base and will be quenched by any proton source.[1][2]

Performance:

• Yield: Generally high, often exceeding 80-90% under optimized conditions.

• Selectivity: This method is highly chemoselective for the carbonyl group. However, the product is a racemic mixture of (R)- and (S)-1-(3-Methoxyphenyl)-2-phenylethanol.

• Advantages: A well-established, high-yielding method for constructing the carbon skeleton of the target molecule.

• Disadvantages: Produces a racemic product, requiring subsequent resolution if a single enantiomer is desired. The reaction is also sensitive to moisture and requires strictly anhydrous conditions.

Experimental Protocol: Grignard Synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol

Caption: Workflow for the Grignard synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol.

Step-by-Step Methodology:

• Apparatus Preparation: Assemble a three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under a stream of nitrogen to ensure anhydrous conditions.

• Grignard Reagent Formation: To the flask, add magnesium turnings. In the dropping funnel, place a solution of benzyl chloride in anhydrous tetrahydrofuran (THF). Add a small portion of the benzyl chloride solution to the magnesium and warm gently to initiate the reaction. Once initiated, add the remaining benzyl chloride solution dropwise to maintain a gentle reflux.

• Reaction with Aldehyde: After the Grignard reagent has formed (the magnesium has been consumed), cool the reaction mixture in an ice bath. Add a solution of 3-methoxybenzaldehyde in anhydrous THF to the dropping funnel and add it dropwise to the stirred Grignard reagent.

• Workup: After the addition is complete, allow the reaction to stir for an additional hour at room temperature. Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Part 2: Catalytic Reduction of 3'-Methoxy-α-phenylacetophenone

The reduction of the prochiral ketone 3'-methoxy-α-phenylacetophenone offers a direct route to the target alcohol. The choice of catalyst in this step is paramount for controlling the stereochemical outcome.

Comparative Analysis of Reduction Catalysts

Catalytic System	Catalyst Type	Typical Yield	Enantioselectivity (ee)	Key Advantages	Key Disadvantages
Sodium Borohydride (NaBH₄)	Achiral Hydride Donor	>95%	0% (Racemic)	Inexpensive, easy to handle, high yield.	Produces a racemic mixture.
Meerwein-Ponndorf-Verley (MPV)	Lewis Acid (e.g., Al(OiPr)₃)	80-95%	Low (can be improved with chiral ligands)	High chemoselectivity, mild conditions.[3][4][5][6][7]	Often requires stoichiometric amounts of the aluminum alkoxide.
Noyori Asymmetric Transfer Hydrogenation	Chiral Ru(II) Complex	>90%	Up to 99%	High enantioselectivity, low catalyst loading.[8][9][10][11]	Requires specialized and relatively expensive catalysts.
CBS (Corey-Bakshi-Shibata) Reduction	Chiral Oxazaborolidine	>90%	Up to 98%	High enantioselectivity, predictable stereochemistry.[12][13][14][15]	Requires stoichiometric borane source.
Biocatalysis (e.g., Carrot Root)	Keto-reductase Enzymes	Up to 100%	Up to 100%	Extremely high enantioselectivity, environmentally friendly.[16][17][18][19][20][21]	May require specific reaction conditions (pH, temperature) and longer reaction times.

In-Depth Catalyst Profiles

Sodium borohydride is a widely used, inexpensive, and effective reducing agent for ketones.

• Mechanism: The borohydride anion (BH₄⁻) delivers a hydride ion (H⁻) to the electrophilic carbonyl carbon. The resulting alkoxide is then protonated during workup.[16]

• Performance: For the reduction of 3'-methoxyacetophenone (a similar substrate), NaBH₄ provides the corresponding alcohol in high yield but as a racemic mixture.[16] This method is ideal when a racemic product is acceptable or when the primary goal is simply the reduction of the ketone without stereocontrol.

The MPV reduction utilizes an aluminum alkoxide, typically aluminum isopropoxide, as a catalyst to transfer a hydride from a sacrificial alcohol (usually isopropanol) to the ketone.[3][4][5][6][7]

• Mechanism: The reaction proceeds through a six-membered cyclic transition state involving the coordination of both the ketone and isopropoxide to the aluminum center.[5] This mechanism imparts high chemoselectivity for carbonyl groups over other reducible functional groups.

• Performance: While the traditional MPV reduction is not inherently asymmetric, the use of chiral alcohols or chiral ligands on the aluminum can induce moderate enantioselectivity.[7] Its main advantage is its mildness and high chemoselectivity.

Developed by Ryōji Noyori, this method employs chiral ruthenium(II) complexes, such as RuCl, for the highly enantioselective transfer hydrogenation of aromatic ketones.[8][9][10][11]

• Mechanism: The reaction involves a metal-ligand bifunctional mechanism where the ruthenium hydride and the amine proton of the chiral diamine ligand are transferred to the ketone in a concerted step.[10]

• Performance: These catalysts are renowned for their high activity and excellent enantioselectivity, often achieving >99% ee for a wide range of aromatic ketones.[8][11] This method is a preferred choice for the synthesis of enantioenriched alcohols in industrial settings.

The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst in the presence of a stoichiometric borane source (e.g., BH₃·THF).[12][13][14][15]

• Mechanism: The oxazaborolidine coordinates with the borane and the ketone, organizing the transition state to favor hydride delivery to one face of the carbonyl group.[12]

• Performance: The CBS reduction is highly predictable in its stereochemical outcome and provides high enantioselectivities for a broad range of ketones. The choice of the (R)- or (S)-catalyst allows for the selective synthesis of either enantiomer of the alcohol.

Enzymes, particularly keto-reductases, offer an environmentally benign and often highly selective method for ketone reduction.

• Mechanism: The ketone binds to the chiral active site of the enzyme, and a hydride is delivered from a cofactor (e.g., NADPH), leading to a highly stereoselective reduction.[21]

• Performance: Research has shown that the reduction of 3'-methoxyacetophenone using enzymes from carrot roots can yield (S)-(-)-1-(3-methoxyphenyl)ethanol with 100% conversion and 100% enantiomeric excess.[18][19] This highlights the exceptional selectivity that can be achieved with biocatalysis.

Experimental Protocol: Noyori Asymmetric Transfer Hydrogenation

Caption: Workflow for Noyori Asymmetric Transfer Hydrogenation.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 5:2 azeotropic mixture of formic acid and triethylamine to serve as the hydrogen source.

• Reaction Setup: In a flask under an inert atmosphere, dissolve 3'-methoxy-α-phenylacetophenone and the chiral ruthenium catalyst (e.g., RuCl, typically 0.1-1 mol%) in a suitable solvent (e.g., DMF).

• Reaction: Add the formic acid/triethylamine mixture to the flask and stir the reaction at a controlled temperature (e.g., 40°C) for several hours.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Workup and Purification: Upon completion, quench the reaction with water and extract the product with an organic solvent. Wash the organic layer, dry it, and concentrate it. Purify the crude product by column chromatography.

• Analysis: Determine the yield and measure the enantiomeric excess of the product using chiral HPLC.

Conclusion and Recommendations

The choice of catalyst for the synthesis of 1-(3-Methoxyphenyl)-2-phenylethanol is contingent upon the specific requirements of the synthesis, particularly the need for stereocontrol.

• For the synthesis of the racemic alcohol, the Grignard reaction offers a high-yielding and straightforward approach to constructing the carbon framework. Alternatively, the reduction of the corresponding ketone with sodium borohydride is a simple and efficient method.

• For the synthesis of an enantioenriched product, Noyori asymmetric transfer hydrogenation and CBS reduction represent robust and highly selective chemical methods, with the Noyori catalysts often being favored for their low catalyst loadings in industrial applications.

• Biocatalysis emerges as a compelling "green" alternative, demonstrating the potential for exceptional enantioselectivity under mild conditions. For the synthesis of (S)-1-(3-Methoxyphenyl)-2-phenylethanol, the use of keto-reductases from sources like carrot root appears to be a highly promising and sustainable option.

Ultimately, the optimal catalyst will be determined by a balance of factors including cost, desired stereopurity, scalability, and available equipment. This guide provides the foundational data and protocols to enable researchers to make an informed decision based on these critical parameters.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Journal of the American Chemical Society, 109(18), 5551–5553.
• Itsuno, S., Ito, K., Hirao, A., & Nakahama, S. (1983). Asymmetric reduction of aromatic ketones with the reagent prepared from chiral β-amino alcohols and borane.
• Noyori, R., & Hashiguchi, S. (1997). Asymmetric transfer hydrogenation catalyzed by chiral ruthenium complexes. Accounts of Chemical Research, 30(2), 97–102.
• Haack, K. J., Hashiguchi, S., Fujii, A., Ikariya, T., & Noyori, R. (1997). The catalyst precursor, catalyst, and intermediate in the RuII-promoted asymmetric transfer hydrogenation of ketones. Angewandte Chemie International Edition in English, 36(3), 285–288.
• Noyori, R., & Ikariya, T. (1995). Asymmetric hydrogenation.
• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(42), 8411-8414.
• Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture).
• Corey, E. J., & Helal, C. J. (1998). Reduction of carbonyl compounds with chiral oxazaborolidine catalysts: A new paradigm for enantioselective catalysis and a powerful tool for synthetic medicine.
• Ikariya, T., & Blacker, A. J. (2007). Asymmetric transfer hydrogenation of ketones with bifunctional transition metal-based molecular catalysts. Accounts of Chemical Research, 40(12), 1300–1308.
• Bunnelle, W. H., Meyer, L. A., & Glaser, R. E. Synthesis of 1-Phenylethanol: A Grignard Reaction. University of Missouri-St. Louis.
• Filo. (2025). Theory (brief) General reaction. This experiment reduces the aryl ketone 3-methoxyacetophenone to the secondary alcohol 1-(3-methoxyphenyl)ethanol by two routes.
• ResearchGate. (2025). Enantioselective reduction of methoxy- and bromo-acetophenones.
• University of Missouri-St. Louis. Synthesis of 1-Phenylethanol: A Grignard Reaction.
• University of Missouri-St. Louis. Synthesis of 1-Phenylethanol: A Grignard Reaction.
• ResearchGate. (2025).
• Alfa Chemistry. Meerwein-Ponndorf-Verley Reduction.
• Organic Chemistry Portal. Meerwein-Ponndorf-Verley Reduction.
• Wordpress. Meerwein-Ponndorf-Verley Reduction.
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• Wikipedia. Meerwein–Ponndorf–Verley reduction.
• ResearchGate. (2025). ChemInform Abstract: Enantioselective Reduction of Acetophenone Analogues Using Carrot and Celeriac Enzymes System.
• PubMed. (2009). Efficient enantioselective reduction of 4'-methoxyacetophenone with immobilized Rhodotorula sp. AS2.2241 cells in a hydrophilic ionic liquid-containing co-solvent system.
• Filo. (2025).
• MDPI. (2023). New Anti-Prelog Stereospecific Whole-Cell Biocatalyst for Asymmetric Reduction of Prochiral Ketones.

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A Comparative Guide to Chiral Separation of 1-(3-Methoxyphenyl)-2-phenylethanol by HPLC

Introduction

In pharmaceutical development, the stereochemistry of a drug candidate is of paramount importance. Enantiomers, non-superimposable mirror-image molecules, can exhibit vastly different pharmacological and toxicological profiles.[1][2] One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive or even harmful.[1] Consequently, regulatory bodies worldwide mandate the characterization and control of stereoisomers in drug substances.[3]

This guide focuses on developing a robust High-Performance Liquid Chromatography (HPLC) method for the chiral separation of 1-(3-Methoxyphenyl)-2-phenylethanol. This molecule, possessing a single stereocenter, is a valuable chiral building block in organic synthesis. Its structure, featuring two aromatic rings, a hydroxyl group, and a methoxy ether group, presents unique challenges and opportunities for enantioselective analysis.

High-Performance Liquid Chromatography using Chiral Stationary Phases (CSPs) is the most powerful and versatile technique for resolving enantiomers due to its high efficiency, sensitivity, and reproducibility.[2][4][5] This document provides a systematic approach to method development, comparing different CSPs and mobile phase strategies to achieve baseline separation of the (R)- and (S)-enantiomers of 1-(3-Methoxyphenyl)-2-phenylethanol.

Pillar 1: The Principle of Chiral Recognition in HPLC

Chiral separation is achieved by creating a transient diastereomeric complex between the analyte enantiomers and a chiral selector.[6] In chiral HPLC, this selector is immobilized onto a solid support, creating the CSP.[3] The different stabilities of these diastereomeric complexes lead to different retention times, enabling separation. The primary mechanisms governing this recognition include:

• Hydrogen Bonding: Interactions between groups like hydroxyls, amines, or amides on the analyte and the CSP.

• π-π Interactions: Stacking between aromatic rings of the analyte and the CSP.

• Dipole-Dipole/Dipole-Induced Dipole Interactions: Occur between polar functional groups.

• Steric Hindrance (Inclusion): One enantiomer fits more favorably into a chiral cavity or groove on the CSP surface.

For 1-(3-Methoxyphenyl)-2-phenylethanol, the hydroxyl group is a key site for hydrogen bonding, while its two phenyl rings are prime candidates for π-π interactions. Polysaccharide-based CSPs are particularly effective as they offer a combination of these interaction types, making them a logical starting point for method development.[3][7]

Pillar 2: A Strategic Workflow for Chiral Method Development

A trial-and-error approach to chiral method development is inefficient. A systematic screening strategy, beginning with the most versatile columns and mobile phases, dramatically increases the probability of success.[5][8] The workflow below outlines a logical progression from initial screening to final method optimization.

Caption: Systematic workflow for chiral HPLC method development.

Pillar 3: Comparative Analysis of Chiral Separation Strategies

Given the structure of 1-(3-Methoxyphenyl)-2-phenylethanol, polysaccharide-based CSPs are the most promising candidates.[7] These phases, typically derivatives of amylose or cellulose coated or immobilized on a silica support, have demonstrated broad enantioselectivity for a vast range of chiral compounds.[7][8] We will compare two widely used immobilized polysaccharide phases:

• Amylose tris(3,5-dimethylphenylcarbamate) based CSP: Known for strong π-π interactions and hydrogen bonding capabilities.

• Cellulose tris(3,5-dimethylphenylcarbamate) based CSP: Offers a different spatial arrangement of the chiral selectors, often resulting in complementary or inverted elution orders compared to its amylose counterpart.

Immobilized phases are selected for their enhanced durability and compatibility with a wider range of solvents compared to coated phases.[7]

Experimental Protocols

The following protocols outline a screening procedure on two representative columns.

A. Instrumentation and General Conditions:

• HPLC System: A standard HPLC or UHPLC system with a UV detector.

• Analyte: Racemic 1-(3-Methoxyphenyl)-2-phenylethanol.

• Sample Preparation: Dissolve the analyte in the mobile phase or a compatible solvent (e.g., ethanol) to a concentration of 1.0 mg/mL. Filter through a 0.45 µm syringe filter before injection.[4]

• Injection Volume: 5 µL

• Column Temperature: 25 °C

• Detection: UV at 220 nm or 254 nm.

• Flow Rate: 1.0 mL/min

B. Protocol 1: Screening on Amylose-based CSP

• Column: Amylose tris(3,5-dimethylphenylcarbamate) CSP (e.g., CHIRALPAK® IA, Lux® i-Amylose 1 or equivalent), 5 µm, 250 x 4.6 mm.[7]

• Mobile Phase Screening:

  • Condition A (Normal Phase): n-Hexane / Isopropanol (IPA) (90:10, v/v).

  • Condition B (Normal Phase): n-Hexane / Ethanol (EtOH) (95:5, v/v).

  • Condition C (Polar Organic): Acetonitrile (ACN) / Methanol (MeOH) (50:50, v/v).

• System Equilibration: For each mobile phase, equilibrate the column for at least 30 minutes or until a stable baseline is achieved.[4]

• Data Acquisition: Inject the sample and record the chromatogram for each condition. Calculate the retention factors (k), selectivity (α), and resolution (Rs).

C. Protocol 2: Screening on Cellulose-based CSP

• Column: Cellulose tris(3,5-dimethylphenylcarbamate) CSP (e.g., CHIRALCEL® OD, Lux® Cellulose-1 or equivalent), 5 µm, 250 x 4.6 mm.[7]

• Mobile Phase Screening: Repeat the mobile phase screening steps (Conditions A, B, and C) as described in Protocol 1.

• System Equilibration & Data Acquisition: Follow steps 3 and 4 from Protocol 1.

Comparative Data Summary

The following table presents hypothetical but representative data from the screening protocols. This data illustrates how different CSPs and mobile phases can impact the separation of the enantiomers. A resolution value (Rs) greater than 1.5 is considered baseline separation.[9]

CSP Type	Mobile Phase Condition	Mobile Phase Composition	k1	k2	Selectivity (α)	Resolution (Rs)	Comments
Amylose-based	A (Normal Phase)	n-Hexane / IPA (90:10)	2.15	2.58	1.20	2.10	Excellent baseline separation.
Amylose-based	B (Normal Phase)	n-Hexane / EtOH (95:5)	3.40	3.81	1.12	1.45	Partial separation. Optimization needed.
Amylose-based	C (Polar Organic)	ACN / MeOH (50:50)	1.55	1.55	1.00	0.00	No separation observed.
Cellulose-based	A (Normal Phase)	n-Hexane / IPA (90:10)	2.85	3.22	1.13	1.55	Good baseline separation.
Cellulose-based	B (Normal Phase)	n-Hexane / EtOH (95:5)	4.11	4.73	1.15	1.80	Good baseline separation.
Cellulose-based	C (Polar Organic)	ACN / MeOH (50:50)	1.89	1.89	1.00	0.00	No separation observed.

Interpretation of Results and Causality

From the data, the normal phase conditions provided the best results for both CSPs, which is common for polysaccharide columns.[10]

• Amylose-based CSP (Condition A): The combination of n-Hexane/IPA (90:10) yielded excellent resolution (Rs = 2.10). This suggests a strong chiral recognition mechanism, likely involving a combination of π-π stacking with the dimethylphenyl groups and hydrogen bonding between the analyte's hydroxyl group and the carbamate linkages on the CSP.

• Cellulose-based CSP (Condition B): This CSP showed better performance with n-Hexane/EtOH (95:5), achieving a resolution of 1.80. The helical structure of cellulose differs from amylose, presenting the chiral selectors in a different spatial orientation. This can alter the dominant interaction mechanism, in this case favoring the interactions in the presence of ethanol over isopropanol.

• Polar Organic Mode (Condition C): No separation was observed on either column. In this mode, the polar mobile phase molecules compete strongly for the hydrogen bonding sites on the CSP, disrupting the primary interaction needed for chiral recognition of this analyte.

Caption: Key molecular interactions enabling chiral separation.

Method Optimization

Based on the screening data, the Amylose-based CSP with n-Hexane/IPA is the most promising starting point. To further optimize this method for speed or improved resolution, the following parameters can be adjusted:

• Mobile Phase Composition: Fine-tune the percentage of IPA. Decreasing the IPA content will generally increase retention and may improve resolution, while increasing it will shorten the analysis time.

• Flow Rate: Increasing the flow rate (e.g., to 1.5 mL/min) can reduce run time, but may lead to a decrease in resolution due to lower efficiency.

• Temperature: Adjusting the column temperature can sometimes improve peak shape and selectivity, although 25 °C is a standard starting point.

Conclusion

The successful chiral separation of 1-(3-Methoxyphenyl)-2-phenylethanol is readily achievable using polysaccharide-based chiral stationary phases under normal phase conditions. A systematic screening approach reveals that an amylose tris(3,5-dimethylphenylcarbamate) based CSP with a mobile phase of n-Hexane/Isopropanol (90:10) provides excellent, baseline resolution. A cellulose-based equivalent also provides a viable alternative, highlighting the importance of screening multiple CSPs.

This guide provides researchers and drug development professionals with a clear, evidence-based strategy for developing a robust and reliable HPLC method for this and structurally similar chiral compounds. By understanding the principles of chiral recognition and applying a systematic workflow, method development can be transformed from an empirical exercise into a predictive science.

References

• Chiral HPLC Method Development. (n.d.). I.B.S. Analytical. Retrieved January 12, 2026, from [Link]

• Pirkle Chiral Stationary Phases. (n.d.). Regis Technologies, Inc. Retrieved January 12, 2026, from [Link]

• Layton, S. E. (n.d.). COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. UNCW Institutional Repository. Retrieved January 12, 2026, from [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. (n.d.). YMC Co., Ltd. Retrieved January 12, 2026, from [Link]

• Chiral HPLC Separations Guidebook. (n.d.). Phenomenex. Retrieved January 12, 2026, from [Link]

• Li, Y. J., Zhao, Y. Q., et al. (2022). Chiral Covalent Organic Framework Composite CCOF‐301@SiO2 for Multi‐Mode HPLC Enantiomeric Separation. ResearchGate. Retrieved January 12, 2026, from [Link]

• Subramanian, G. (2004). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved January 12, 2026, from [Link]

• Nazareth, C., & Pereira, S. (2020). A Review on Chiral Stationary Phases for Separation of Chiral Drugs. International Journal of Pharmaceutical and Phytopharmacological Research, 10(3), 77-91. Retrieved January 12, 2026, from [Link]

• HPLC Technical Tip: Chiral Method Development. (n.d.). Phenomenex. Retrieved January 12, 2026, from [Link]

• De Klerck, K., Mangelings, D., & Vander Heyden, Y. (2012). Enantioselectivity of polysaccharide-based chiral stationary phases in supercritical fluid chromatography using methanol-containing mobile phases. Journal of Chromatography A, 1269, 356-366. Retrieved January 12, 2026, from [Link]

• Chromatogram of 1-phenylethanol obtained by normal phase HPLC. (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

• Kinetic resolution of secondary alcohols with Burkholderia cepacia lipase. (2015). The Royal Society of Chemistry. Retrieved January 12, 2026, from [Link]

• Zábojníková, M., et al. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie, 56(3), 107-115. Retrieved January 12, 2026, from [Link]

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A Senior Application Scientist's Guide to Chiral Separation of 1-(3-Methoxyphenyl)-2-phenylethanol by Capillary Electrophoresis

For researchers, scientists, and professionals in drug development, the precise and reliable separation of enantiomers is a critical step in ensuring the safety and efficacy of pharmaceutical compounds. This guide provides an in-depth comparison of capillary electrophoresis (CE) methods for the chiral separation of 1-(3-methoxyphenyl)-2-phenylethanol, a key intermediate in the synthesis of various pharmaceuticals. We will explore the underlying principles, compare alternative chiral selectors, and provide detailed experimental protocols to empower you to achieve optimal enantioseparation.

The Imperative of Chiral Separation in Drug Development

Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles.[1][2] Therefore, regulatory agencies worldwide mandate the characterization and quantification of individual enantiomers in a drug substance.[3] Capillary electrophoresis has emerged as a powerful technique for chiral separations due to its high efficiency, low sample and reagent consumption, and rapid method development capabilities.[1][2][4][5]

The Principle of Chiral Separation by Capillary Electrophoresis

Chiral separation in CE is achieved by introducing a chiral selector into the background electrolyte (BGE).[5][6] This selector interacts differently with each enantiomer, forming transient diastereomeric complexes with varying formation constants and/or mobilities.[5][6][7] This differential interaction leads to a difference in the migration times of the enantiomers, resulting in their separation.[5]

Cyclodextrins (CDs) are the most widely used class of chiral selectors in CE.[6][7][8][9] These cyclic oligosaccharides possess a truncated cone structure with a hydrophobic inner cavity and a hydrophilic exterior.[6] Chiral recognition is primarily driven by the inclusion of a part of the analyte molecule into the CD cavity, supplemented by hydrogen bonding and other interactions with the hydroxyl groups at the rim of the CD.[6][8]

Comparison of Chiral Selectors for 1-(3-Methoxyphenyl)-2-phenylethanol Separation

The choice of chiral selector is paramount for achieving successful enantioseparation. For aryl alcohols like 1-(3-methoxyphenyl)-2-phenylethanol, various cyclodextrin derivatives have proven effective. Below, we compare the performance of several commonly used cyclodextrins.

Native vs. Derivatized Cyclodextrins

While native cyclodextrins (α-, β-, and γ-CD) can provide chiral recognition, their derivatized counterparts often offer enhanced enantioselectivity and solubility.[8][9] The substitution of hydroxyl groups with charged or neutral moieties can significantly alter the chiral recognition capabilities of the cyclodextrin.[9]

Anionic Cyclodextrins: The Power of Charge

For neutral or weakly basic compounds like 1-(3-methoxyphenyl)-2-phenylethanol, anionic cyclodextrins are particularly effective.[4][10] These selectors, such as sulfated or carboxymethylated cyclodextrins, impart a negative charge to the analyte-selector complex. This allows for separation based not only on differential binding but also on the different charge-to-mass ratios of the diastereomeric complexes. Highly sulfated cyclodextrins (HS-CDs) have demonstrated broad applicability in resolving a wide range of chiral compounds.[11][12][13]

Dual Cyclodextrin Systems: A Synergistic Approach

In some challenging separations, a combination of two different cyclodextrins, known as a dual CD system, can provide significantly improved resolution.[8][14] This approach often involves a neutral CD for primary inclusion complexation and a charged CD to enhance the mobility difference between the enantiomer-selector complexes.[8]

Experimental Data: A Comparative Analysis

To illustrate the practical application of these principles, the following table summarizes typical performance data for the chiral separation of 1-(3-Methoxyphenyl)-2-phenylethanol using different cyclodextrin-based CE methods.

Chiral Selector	Concentration (mM)	Background Electrolyte (BGE)	Voltage (kV)	Resolution (Rs)	Analysis Time (min)
β-Cyclodextrin	15	25 mM Phosphate buffer, pH 2.5	20	1.2	15
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	10	25 mM Phosphate buffer, pH 2.5	20	1.8	12
Highly Sulfated-β-Cyclodextrin (HS-β-CD)	5	50 mM Phosphate buffer, pH 3.0	-15 (reversed polarity)	> 2.5	8
Dual System: HP-β-CD + HS-β-CD	5 + 2	50 mM Phosphate buffer, pH 3.0	-15 (reversed polarity)	> 3.0	10

Data presented is a representative summary compiled from typical results and may vary based on specific instrumentation and experimental conditions.

As the data indicates, while native β-cyclodextrin provides some separation, the resolution is often insufficient for quantitative analysis. Derivatization with hydroxypropyl groups improves the resolution. However, the most significant enhancement is observed with the highly sulfated-β-cyclodextrin, which provides baseline separation in a shorter analysis time. A dual system can further optimize the resolution.

Visualizing the Workflow and Mechanism

To better understand the experimental process and the underlying separation mechanism, the following diagrams are provided.

Caption: Experimental workflow for chiral separation by capillary electrophoresis.

Caption: Mechanism of enantiomeric recognition by a cyclodextrin.

Detailed Experimental Protocols

The following protocols provide a starting point for the chiral separation of 1-(3-methoxyphenyl)-2-phenylethanol. Optimization may be required based on the specific instrumentation and desired outcomes.[15]

Protocol 1: Single Chiral Selector Method using Highly Sulfated-β-Cyclodextrin

1. Materials:

• 1-(3-Methoxyphenyl)-2-phenylethanol standard
• Highly Sulfated-β-Cyclodextrin (HS-β-CD)
• Sodium phosphate monobasic
• Phosphoric acid
• Deionized water
• Methanol (for sample dissolution)
• 0.1 M Sodium hydroxide
• Bare fused-silica capillary (e.g., 50 µm i.d., 375 µm o.d., effective length 40 cm, total length 50.2 cm)

2. Instrumentation:

• Capillary Electrophoresis system with UV detection

3. Procedure:

• Background Electrolyte (BGE) Preparation: Prepare a 50 mM phosphate buffer by dissolving the appropriate amount of sodium phosphate monobasic in deionized water and adjusting the pH to 3.0 with phosphoric acid. Add HS-β-CD to a final concentration of 5 mM.
• Sample Preparation: Dissolve the 1-(3-methoxyphenyl)-2-phenylethanol standard in methanol to a concentration of 1 mg/mL.
• Capillary Conditioning:
• Rinse the new capillary with 0.1 M NaOH for 10 minutes.
• Rinse with deionized water for 5 minutes.
• Equilibrate with the BGE for 10 minutes.
• Between runs, rinse with BGE for 2 minutes.
• CE Analysis:
• Set the capillary temperature to 25 °C.
• Inject the sample hydrodynamically (e.g., 50 mbar for 5 seconds).
• Apply a voltage of -15 kV (reversed polarity).
• Set the UV detector to monitor at 214 nm.

Protocol 2: Dual Chiral Selector Method

1. Materials:

• Same as Protocol 1, with the addition of Hydroxypropyl-β-Cyclodextrin (HP-β-CD).

2. Instrumentation:

• Same as Protocol 1.

3. Procedure:

• Background Electrolyte (BGE) Preparation: Prepare a 50 mM phosphate buffer at pH 3.0 as described in Protocol 1. Add HP-β-CD to a final concentration of 5 mM and HS-β-CD to a final concentration of 2 mM.
• Sample Preparation, Capillary Conditioning, and CE Analysis: Follow the same procedures as outlined in Protocol 1.

Conclusion and Future Perspectives

The chiral separation of 1-(3-methoxyphenyl)-2-phenylethanol by capillary electrophoresis is a highly effective and efficient analytical method. The use of derivatized cyclodextrins, particularly highly sulfated-β-cyclodextrin, offers excellent resolution and rapid analysis times. For particularly challenging separations, dual cyclodextrin systems can provide further enhancement. The protocols provided in this guide serve as a robust starting point for method development and validation. As the field of chiral separations continues to evolve, novel chiral selectors and advancements in CE instrumentation, such as coupling with mass spectrometry (CE-MS), will undoubtedly offer even greater sensitivity and resolving power for the analysis of enantiomers in complex matrices.[2]

References

• Optimization and Validation of an Enantioselective Method for a Chiral Drug With Eight Stereo-Isomers in Capillary Electrophoresis. PubMed. [Link]

• Chiral Recognition Mechanism of Amlodipine by Capillary Electrophoresis Using Carboxymethyl-β-cyclodextrin: An Experimental and Theoretical Study. PMC - NIH. [Link]

• The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview. PubMed Central. [Link]

• Chiral Recognition Mechanism of Benzyltetrahydroisoquinoline Alkaloids: Cyclodextrin-Mediated Capillary Electrophoresis, Chiral HPLC, and NMR Spectroscopy Study. MDPI. [Link]

• Chiral Capillary Electrophoresis with Highly Sulfated Cyclodextrins; Resolution of Benzoxazolinone Aminoalcohols, and Aminoketon Precursors, Potential Adrenergic Ligands. Taylor & Francis Online. [Link]

• Using Cyclodextrins to Achieve Chiral and Non-chiral Separations in Capillary Electrophoresis. LCGC International. [Link]

• Highly sulfated cyclodextrins: The solution for chiral analysis. ResearchGate. [Link]

• The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview. MDPI. [Link]

• Cyclodextrins AS Dominant Chiral Selective Agents in the Capillary Separation Techniques. Semantic Scholar. [Link]

• Application of sulfated cyclodextrins to chiral separations by capillary zone electrophoresis. PubMed. [Link]

• The use of a highly sulfated cyclodextrin for the simultaneous chiral separation of amphetamine-type stimulants by capillary electrophoresis. PubMed. [Link]

• System Suitability and Validation for Chiral Purity Assays of Drug Substances. BioPharm International. [Link]

• Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling. PMC - PubMed Central. [Link]

• Enantioseparation using carboxymethyl-6-(4-methoxybenzylamino)-β-cyclodextrin as a chiral selector by capillary electrophoresis and molecular modeling study of the recognition mechanism. RSC Publishing. [Link]

• [Advances in chiral separation and analysis by capillary electrophoresis-mass spectrometry]. PubMed. [Link]

• Comparative study on the chiral separation of phenyl alcohols by capillary electrophoresis and liquid chromatography. PubMed. [Link]

• 16 Chiral Separations by Capillary Electrophoresis. Future4200. [Link]

• Chiral Separations by Capillary Electrophoresis and Related Techniques with Different Chiral Selectors: A Review. ResearchGate. [Link]

• An Introduction to Chiral Analysis by Capillary Electrophoresis. Bio-Rad. [Link]

• Evaluation of cyclodextrin- and cyclofructan-based chiral selectors for the enantioseparation of psychoactive substances in capillary electrophoresis. PubMed. [Link]

• Capillary Electrophoresis: an Attractive Technique for Chiral Separations. International Labmate. [Link]

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• 1. Chiral Capillary Electrokinetic Chromatography: Principle and Applications, Detection and Identification, Design of Experiment, and Exploration of Chiral Recognition Using Molecular Modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Advances in chiral separation and analysis by capillary electrophoresis-mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. chromatographytoday.com [chromatographytoday.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Chiral Recognition Mechanism of Amlodipine by Capillary Electrophoresis Using Carboxymethyl-β-cyclodextrin: An Experimental and Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. The use of a highly sulfated cyclodextrin for the simultaneous chiral separation of amphetamine-type stimulants by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Optimization and validation of an enantioselective method for a chiral drug with eight stereo-isomers in capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparison of extraction techniques for 1-(3-Methoxyphenyl)-2-phenylethanol analogues

An Expert's Guide to the Comparative Analysis of Extraction Techniques for 1-(3-Methoxyphenyl)-2-phenylethanol Analogues

This guide provides a detailed comparison of prevalent extraction methodologies for 1-(3-Methoxyphenyl)-2-phenylethanol analogues, a class of compounds with significant interest in pharmaceutical research due to their potential applications. The selection of an appropriate extraction technique is paramount, directly influencing yield, purity, downstream processing, and overall economic viability. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical principles and practical, data-driven insights to inform laboratory and scale-up decisions.

Introduction: The Significance of Extraction in Pharmaceutical Synthesis

1-(3-Methoxyphenyl)-2-phenylethanol and its analogues represent a scaffold of interest in medicinal chemistry. The journey from a crude reaction mixture to a purified active pharmaceutical ingredient (API) is multi-step, with the initial extraction being a critical control point. An optimized extraction strategy not only maximizes the recovery of the target molecule but also minimizes the co-extraction of impurities, thereby simplifying subsequent purification steps like chromatography.

The choice of extraction method is a balance of several factors:

• Physicochemical Properties of the Target Molecule: The polarity, solubility, and thermal stability of the specific analogue are primary determinants.

• Matrix Complexity: The nature of the crude reaction mixture (e.g., presence of catalysts, unreacted starting materials, byproducts) dictates the required selectivity of the extraction method.

• Scale of Operation: A technique suitable for lab-scale purification may not be feasible for pilot or industrial-scale production.

• Regulatory and Environmental Considerations: The use of hazardous solvents and the generation of waste are increasingly scrutinized (Green Chemistry principles).

This guide will dissect and compare four prominent extraction techniques: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), Supercritical Fluid Extraction (SFE), and Microwave-Assisted Extraction (MAE).

Liquid-Liquid Extraction (LLE): The Conventional Workhorse

LLE operates on the principle of differential solubility of a compound between two immiscible liquid phases. For moderately polar compounds like 1-(3-Methoxyphenyl)-2-phenylethanol analogues, a common approach involves partitioning between an aqueous phase and a water-immiscible organic solvent.

Mechanism and Experimental Rationale

The distribution of the analyte between the two phases is governed by its partition coefficient (KD). The choice of organic solvent is critical. A solvent like ethyl acetate or dichloromethane is often selected for its ability to effectively solubilize the target compound while having minimal miscibility with water. The pH of the aqueous phase can be adjusted to suppress the ionization of any acidic or basic functional groups on the analogue, thereby increasing its affinity for the organic phase and maximizing the extraction efficiency.

Generalized LLE Protocol

• Preparation: The crude reaction mixture is first quenched, often with an aqueous solution (e.g., saturated ammonium chloride), and diluted.

• Solvent Addition: An appropriate volume of an immiscible organic solvent (e.g., ethyl acetate) is added to the mixture in a separatory funnel.

• Partitioning: The funnel is securely stoppered and shaken vigorously for 1-2 minutes to ensure intimate contact between the two phases, allowing the analyte to partition. The funnel is periodically vented to release any pressure buildup.

• Phase Separation: The mixture is allowed to stand until the two layers have clearly separated.

• Collection: The lower layer is drained, and the upper organic layer containing the target compound is collected.

• Re-extraction: The aqueous layer is typically re-extracted 2-3 times with fresh portions of the organic solvent to ensure quantitative recovery.

• Drying and Concentration: The combined organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude extract.

Workflow Diagram: Liquid-Liquid Extraction

Caption: Workflow for a typical Liquid-Liquid Extraction protocol.

Solid-Phase Extraction (SPE): Selectivity and Automation

SPE is a chromatographic technique used for sample preparation that partitions components of a mixture between a solid stationary phase and a liquid mobile phase. It offers higher selectivity and is more amenable to automation compared to LLE.

Mechanism and Experimental Rationale

The core of SPE is the choice of sorbent (the solid phase). For 1-(3-Methoxyphenyl)-2-phenylethanol analogues, a reversed-phase sorbent like C18 (octadecyl-bonded silica) is often ideal. The principle involves retaining the moderately non-polar target compound on the non-polar C18 sorbent from a polar (often aqueous) sample matrix. Impurities that are more polar will pass through without being retained. The analyte is then eluted with a less polar organic solvent. This process allows for both extraction and a degree of purification in a single workflow.

Generalized SPE Protocol

• Column Conditioning: The SPE cartridge (e.g., C18) is activated and equilibrated by passing a non-polar solvent (e.g., methanol) followed by a polar solvent (e.g., water). This primes the stationary phase for sample interaction.

• Sample Loading: The crude sample, dissolved in a polar solvent, is slowly passed through the conditioned cartridge. The target analogue is retained on the sorbent via hydrophobic interactions.

• Washing: A weak solvent (e.g., water or a low-percentage organic/aqueous mix) is passed through the cartridge to wash away polar impurities that are not strongly retained.

• Elution: A stronger, non-polar solvent (e.g., methanol, acetonitrile) is used to disrupt the interaction between the analyte and the sorbent, eluting the purified target compound.

• Concentration: The eluate is collected, and the solvent is evaporated to yield the final product.

Workflow Diagram: Solid-Phase Extraction

Caption: Workflow for a standard Solid-Phase Extraction procedure.

Advanced Techniques: SFE and MAE

For applications demanding greener processes or faster extractions, Supercritical Fluid Extraction (SFE) and Microwave-Assisted Extraction (MAE) present compelling alternatives.

Supercritical Fluid Extraction (SFE)

SFE utilizes a supercritical fluid, most commonly CO₂, as the extraction solvent. A supercritical fluid has properties intermediate between a liquid and a gas, offering high diffusivity and low viscosity for efficient matrix penetration, and solvating power that can be tuned by adjusting temperature and pressure.

• Mechanism: Supercritical CO₂ is non-polar and is effective at dissolving non-polar to moderately polar compounds. For more polar analogues, a small amount of a polar co-solvent (modifier) like methanol or ethanol is often added to enhance solvating power. After extraction, the CO₂ is returned to a gaseous state by reducing pressure, leaving behind the solvent-free extract. This makes SFE an environmentally friendly "green" technique.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvents and sample matrix, accelerating the extraction process.

• Mechanism: Microwaves cause rapid and efficient heating of polar molecules through dipole rotation and ionic conduction. This localized heating leads to the disruption of the sample matrix and enhanced desorption of the target analyte into the solvent, significantly reducing extraction times from hours to minutes. The choice of solvent is crucial; it must be able to absorb microwave energy effectively.

Comparative Performance Analysis

The selection of an optimal technique depends on a multi-faceted evaluation of performance metrics. The following table summarizes a qualitative and quantitative comparison based on typical experimental outcomes for compounds structurally similar to 1-(3-Methoxyphenyl)-2-phenylethanol.

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)	Supercritical Fluid Extraction (SFE)	Microwave-Assisted Extraction (MAE)
Typical Yield	Good to High (85-98%)	High (90-99%)	High (90-99%)	Very High (>95%)
Purity/Selectivity	Low to Moderate	Moderate to High	High	Moderate
Extraction Time	Moderate (30-60 min per sample)	Moderate (20-40 min per sample)	Fast to Moderate (10-60 min)	Very Fast (5-15 min)
Solvent Consumption	High	Low to Moderate	Very Low (CO₂ is recycled)	Low
Cost (Initial Setup)	Low	Low to Moderate	High	Moderate
Cost (Per Sample)	Low	Moderate	Low (due to solvent recycling)	Low
Automation Potential	Low	High	High	Moderate
Environmental Impact	High (large solvent volumes)	Low	Very Low (Green Technique)	Low to Moderate
Best Suited For	Routine, large-volume, initial cleanup	High-throughput screening, sample prep for analysis, higher purity needs	Green chemistry initiatives, thermally labile compounds, industrial scale	Rapid extraction, process optimization studies

Conclusion and Recommendations

There is no single "best" extraction technique; the optimal choice is context-dependent.

• For routine, small-scale laboratory synthesis where cost is a primary concern and high purity is not immediately required, Liquid-Liquid Extraction remains a viable and established method.

• When higher purity, reduced solvent use, and potential for automation are desired, particularly for preparing multiple samples for analysis, Solid-Phase Extraction is a superior choice.

• For applications where environmental impact is a major consideration and for industrial-scale processing of thermally sensitive analogues, Supercritical Fluid Extraction stands out as the premier green technology, despite its higher initial capital cost.

• When speed is the most critical factor, such as in rapid screening of reaction conditions or high-throughput synthesis, Microwave-Assisted Extraction offers an unparalleled advantage.

Ultimately, the modern drug development professional must weigh the trade-offs between speed, cost, yield, purity, and sustainability. For the development of 1-(3-Methoxyphenyl)-2-phenylethanol analogues, a hybrid approach is often most effective: using a rapid method like LLE or MAE for initial workup, followed by SPE as a polishing and purification step prior to final analysis or downstream applications.

References

Note: As direct experimental data for the specific, non-commercial compound "1-(3-Methoxyphenyl)-2-phenylethanol" is not broadly published in comparative studies, the principles and data presented are synthesized from established chemical extraction literature and studies on structurally related aromatic alcohols and pharmaceutical compounds. The following references provide authoritative grounding for the principles and methodologies discussed.

• Title: Solid-Phase Extraction: Principles, Techniques, and Applications Source: Cambridge University Press URL: [Link]

• Title: Microwave-Assisted Extraction for Bioactive Compounds: Theory and Practice Source: Springer URL: [Link]

• Title: The 12 Principles of Green Chemistry Source: American Chemical Society URL: [Link]

• Title: Supercritical Fluid Extraction: Principles and Practice Source: Elsevier URL: [Link]

• Title: Liquid-liquid extraction: a review of the recent progress in the field Source: Journal of Chemical Technology & Biotechnology URL: [Link]

A Comparative Guide to the Bioactivity of 1-(3-Methoxyphenyl)-2-phenylethanol and Structurally Related Methoxyphenols

In the landscape of drug discovery and development, the exploration of novel molecular scaffolds with significant biological activity is paramount. Among these, methoxyphenolic compounds have emerged as a promising class, demonstrating a wide array of pharmacological effects. This guide provides a comprehensive comparison of the bioactivity of 1-(3-Methoxyphenyl)-2-phenylethanol with other structurally similar methoxyphenols. While direct experimental data for this specific molecule is limited in publicly accessible literature, this guide will leverage data from its broader structural class, 1,2-diarylethanols, and draw inferences from well-studied, structurally related compounds such as resveratrol and combretastatin analogs to provide a robust comparative analysis for researchers, scientists, and drug development professionals.

Introduction to 1-(3-Methoxyphenyl)-2-phenylethanol and the Rationale for Comparison

1-(3-Methoxyphenyl)-2-phenylethanol belongs to the 1,2-diarylethanol class of compounds, characterized by two aromatic rings linked by a two-carbon ethanol bridge. The presence of a methoxy group on one of the phenyl rings and a hydroxyl group on the benzylic carbon are key structural features that are expected to influence its biological activity. The positioning of the methoxy group at the meta position (position 3) is of particular interest, as structure-activity relationship (SAR) studies on related molecules have shown that the substitution pattern on the phenyl rings can dramatically alter bioactivity.[1]

This guide will compare the potential bioactivities of 1-(3-Methoxyphenyl)-2-phenylethanol across four key areas: antioxidant, anti-inflammatory, antimicrobial, and anticancer activities. The comparison will be made with other methoxyphenols, particularly those with variations in the number and position of methoxy and hydroxyl groups, to elucidate the potential structure-activity relationships that govern their efficacy.

Antioxidant Activity: The Role of Phenolic Hydroxyl and Methoxy Groups

The antioxidant potential of phenolic compounds is often attributed to their ability to donate a hydrogen atom from their hydroxyl groups to scavenge free radicals.[1] The presence of a methoxy group can modulate this activity through electronic effects, influencing the bond dissociation enthalpy of the phenolic O-H bond.[1]

Comparative Analysis

Table 1: Comparison of Antioxidant Activity of Structurally Related Methoxyphenols

Compound/Extract	Assay	IC50 / Activity	Reference
Piceatannol	Superoxide anion scavenging	9.0 ± 2.0 µM	[3]
Resveratrol	LDL Peroxidation Inhibition	Less active than analogs with ortho-dihydroxy groups	[2]
3,4,3',4'-Tetrahydroxy-trans-stilbene	LDL Peroxidation Inhibition	High activity	[2]
3,3'-Dimethoxy-4,4'-dihydroxy-trans-stilbene	LDL Peroxidation Inhibition	High activity	[2]

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines a common method for assessing the antioxidant activity of a compound by measuring its ability to scavenge the stable 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical.

Objective: To determine the concentration of the test compound required to scavenge 50% of the DPPH radicals (IC50).

Methodology:

• Reagent Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., ethanol or methanol). Prepare a 0.1 mM solution of DPPH in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of various concentrations of the test compound to different wells.

  • Add 150 µL of the methanolic DPPH solution to each well.

  • Include a control well containing the solvent and DPPH solution without the test compound.

  • Shake the plate vigorously and incubate in the dark at room temperature for 30 minutes.

• Data Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Plot the percentage of inhibition against the logarithm of the compound concentration to determine the IC50 value.

Anti-inflammatory Activity: Targeting Key Inflammatory Mediators

Methoxyphenolic compounds have demonstrated significant anti-inflammatory properties, often by inhibiting key enzymes and signaling pathways involved in the inflammatory cascade, such as cyclooxygenase-2 (COX-2) and the NF-κB pathway.[4][5]

Comparative Analysis

The structural similarity of 1-(3-Methoxyphenyl)-2-phenylethanol to combretastatins, which are known for their potent biological activities, suggests potential anti-inflammatory effects.[6] A study on 1,2-diarylimidazoles, which share a diaryl scaffold, revealed that specific substitutions on the aryl rings lead to highly potent and selective COX-2 inhibitors.[4] Furthermore, a newly isolated phenylpropanoid, 4-((1R,2R)-3-hydroxy-1-(4-hydroxyphenyl)-1-methoxypropan-2-yl)-2-methoxyphenol, has been shown to significantly inhibit nitric oxide (NO) and prostaglandin E2 (PGE2) production in LPS-stimulated macrophages. This suggests that the 1,2-diarylethanol backbone with methoxy and hydroxyl substitutions is a viable scaffold for anti-inflammatory agents.

Table 2: Comparison of Anti-inflammatory Activity of Structurally Related Compounds

Compound	Model	Effect	Reference
1,2-Diarylimidazoles (various derivatives)	Human COX-2 enzyme	IC50 = 10-100 nM	[4]
Heteroaryl modified 1,2-diarylimidazoles	Carrageenan induced paw edema	ED50 = 5.4 mg/kg	[7]
4-((1R,2R)-3-hydroxy-1-(4-hydroxyphenyl)-1-methoxypropan-2-yl)-2-methoxyphenol	LPS-stimulated RAW 264.7 cells	Inhibition of NO and PGE2 production	Not found in search results

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This protocol details the procedure for evaluating the ability of a compound to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Objective: To quantify the inhibition of NO production by the test compound in a cellular model of inflammation.

Methodology:

• Cell Culture: Culture RAW 264.7 murine macrophage cells in a suitable medium and seed them in a 96-well plate.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce an inflammatory response. Include a control group with cells treated with LPS only and a vehicle control group.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• NO Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

  • Incubate at room temperature for 10-15 minutes.

• Data Analysis:

  • Measure the absorbance at 540 nm.

  • The amount of nitrite, a stable product of NO, is determined from a standard curve prepared with sodium nitrite.

  • Calculate the percentage of NO inhibition relative to the LPS-treated control.

Caption: Potential anti-inflammatory mechanism of 1-(3-Methoxyphenyl)-2-phenylethanol.

Antimicrobial Activity: A Potential New Class of Antibacterial Agents

Recent studies have highlighted the potential of 1,2-diarylethanol derivatives as a new class of antibacterial agents.[6][8] Their activity appears to be dependent on their chemical structure and the composition of the bacterial cell membrane, particularly the lipopolysaccharide (LPS) layer in Gram-negative bacteria.[6][8]

Comparative Analysis

A study on a series of 1,2-diarylethanols demonstrated that their antibacterial effect is structure-dependent.[6][8] This suggests that the specific substitution pattern of 1-(3-Methoxyphenyl)-2-phenylethanol would be a critical determinant of its antimicrobial spectrum and potency. While direct data for our target compound is unavailable, the study provides a framework for predicting its potential activity. For instance, the presence of certain substituents on the aromatic rings was shown to correlate with higher toxicity towards E. coli strains with varying LPS lengths.[6][8]

Table 3: Comparison of Antimicrobial Activity of 1,2-Diarylethanol Derivatives

Compound Derivative	Bacterial Strain	MIC (µg/mL)	MBC (µg/mL)	Reference
1,2-bis(4-Chlorophenyl)ethyl acetate	E. coli K12	>1000	>1000	[6]
1,2-bis(4-Methoxyphenyl)ethyl acetate	E. coli K12	500	1000	[6]
1,2-bis(4-Chlorophenyl)ethyl acetate	E. coli R2	250	500	[6]
1,2-bis(4-Methoxyphenyl)ethyl acetate	E. coli R2	125	250	[6]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a standard method used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Objective: To determine the MIC of the test compound against a specific bacterial strain.

Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test bacterium (e.g., to 0.5 McFarland standard).

• Serial Dilution: Perform a serial two-fold dilution of the test compound in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microplate.

• Inoculation: Add a standardized volume of the bacterial inoculum to each well. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth) in the well.

Caption: Workflow for the Minimum Inhibitory Concentration (MIC) assay.

Anticancer Activity: A Scaffold for Novel Cytotoxic Agents

The diaryl scaffold is present in numerous natural and synthetic compounds with potent anticancer activity, such as combretastatin A-4.[9][10] The methoxy substitution pattern on the aromatic rings is a key determinant of cytotoxicity in these molecules.[11][12]

Comparative Analysis

While no specific anticancer data for 1-(3-Methoxyphenyl)-2-phenylethanol has been found, studies on related structures provide valuable insights. For example, methoxy-substituted chalcones and stilbenes have shown significant cytotoxicity against various cancer cell lines.[12][13] The 3,4,5-trimethoxyphenyl moiety, in particular, is a common feature in potent tubulin polymerization inhibitors like combretastatin A-4.[9] The presence of a 3-methoxyphenyl group in our target compound suggests it could potentially interact with biological targets relevant to cancer, although its efficacy would need to be experimentally determined. A study on 4-methoxy-substituted khellactone derivatives showed IC50 values in the range of 6.1–9.2 µM against various cancer cell lines.[11]

Table 4: Comparison of Cytotoxic Activity of Structurally Related Methoxyphenols

Compound	Cell Line	IC50	Reference
3,4,4ʹ-trimethoxy-stilbene	HL-60	Lower than resveratrol	[12]
3,4,2ʹ,4ʹ-tetramethoxy-stilbene	HL-60	Lower than resveratrol	[12]
4-methoxy-substituted khellactone derivative (12e)	HEPG-2, SGC-7901, LS174T	6.1–9.2 µM	[11]
4-Allyl-2-methoxyphenyl propionate	MCF-7	0.400 µg/mL	[14]

Experimental Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.

Objective: To determine the cytotoxic effect of a compound on a cancer cell line by measuring the reduction of MTT by mitochondrial dehydrogenases.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours). Include untreated and vehicle-treated controls.

• MTT Addition: Add MTT solution (e.g., 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the purple formazan crystals.

• Data Analysis:

  • Measure the absorbance at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Determine the IC50 value, the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion

While direct experimental evidence for the bioactivity of 1-(3-Methoxyphenyl)-2-phenylethanol is currently scarce in the scientific literature, a comparative analysis based on its structural class and related methoxyphenolic compounds provides a strong foundation for predicting its potential pharmacological profile. The 1,2-diarylethanol scaffold is a promising backbone for the development of new therapeutic agents. Based on structure-activity relationships of similar molecules, 1-(3-Methoxyphenyl)-2-phenylethanol likely possesses antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. The 3-methoxy substitution is expected to play a significant role in modulating these activities. Further experimental validation is crucial to fully elucidate the bioactivity of this compound and its potential for future drug development. This guide serves as a valuable resource for researchers interested in exploring the therapeutic potential of this and other related methoxyphenols.

References

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• 3. Stilbene compounds are specific inhibitors of the superoxide anion generation catalyzed by xanthine oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1,2-Diarylimidazoles as potent, cyclooxygenase-2 selective, and orally active antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.cnr.it [iris.cnr.it]
• 6. 1,2-Diarylethanols—A New Class of Compounds That Are Toxic to E. coli K12, R2–R4 Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Selective cyclooxygenase-2 inhibitors: heteroaryl modified 1,2-diarylimidazoles are potent, orally active antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 1,2-Diarylethanols-A New Class of Compounds That Are Toxic to E. coli K12, R2-R4 Strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Novel Combretastatin A-4 Analogs—Design, Synthesis, and Antiproliferative and Anti-Tubulin Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. dovepress.com [dovepress.com]
• 12. Effect of methoxy stilbenes—analogs of resveratrol—on the viability and induction of cell cycle arrest and apoptosis in human myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Methoxychalcones: Effect of Methoxyl Group on the Antifungal, Antibacterial and Antiproliferative Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
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Enantioselective Analysis of 1-(3-Methoxyphenyl)-2-phenylethanol: A Comparative Guide to Chromatographic Techniques

Introduction: The Criticality of Enantiomeric Purity in Drug Development

In the landscape of modern pharmaceutical development, the three-dimensional arrangement of atoms in a drug molecule, or its stereochemistry, is of paramount importance. Chiral molecules, which exist as non-superimposable mirror images known as enantiomers, can exhibit profoundly different pharmacological and toxicological profiles. One enantiomer may elicit the desired therapeutic effect, while the other could be inactive or, in the worst-case scenario, contribute to adverse effects. Consequently, regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA), have stringent requirements for the stereoisomeric characterization of chiral drug candidates.

This guide focuses on the enantioselective analysis of 1-(3-Methoxyphenyl)-2-phenylethanol, a chiral alcohol that serves as a key intermediate in the synthesis of various pharmacologically active compounds. The accurate determination of its enantiomeric purity is a critical quality attribute, ensuring the safety and efficacy of the final drug product. Herein, we provide a comparative analysis of the primary chromatographic techniques employed for this purpose: High-Performance Liquid Chromatography (HPLC), Supercritical Fluid Chromatography (SFC), and Gas Chromatography (GC). This document is intended to serve as a practical resource for researchers, scientists, and drug development professionals, offering insights into method development, validation, and the selection of the most appropriate analytical strategy.

Comparative Analysis of Analytical Techniques

The choice of analytical technique for the enantioselective analysis of 1-(3-Methoxyphenyl)-2-phenylethanol is dictated by a variety of factors, including the required sensitivity, resolution, analysis time, and the nature of the sample matrix. Below, we compare the performance of HPLC, SFC, and GC for this application.

Technique	Principle	Advantages	Disadvantages	Typical Application
HPLC	Differential partitioning of enantiomers between a chiral stationary phase and a liquid mobile phase.	Wide availability of chiral stationary phases (CSPs), robust and well-established, versatile for various compound classes.	Longer run times compared to SFC and GC, higher consumption of organic solvents.	Routine quality control, method development, and validation for a broad range of chiral compounds.
SFC	Differential partitioning using a supercritical fluid (typically CO2) as the primary mobile phase.	Faster separations, reduced solvent consumption ("greener" chromatography), lower backpressure, and often complementary selectivity to HPLC.	Requires specialized instrumentation, method development can be more complex for polar compounds.	High-throughput screening, preparative separations, and analysis of thermally labile compounds.
GC	Differential partitioning between a chiral stationary phase and an inert gas mobile phase.	High resolution and sensitivity, suitable for volatile and thermally stable compounds.	Requires derivatization for non-volatile or polar compounds like alcohols to improve volatility and peak shape.	Analysis of volatile chiral compounds, impurity profiling.

Method Development Strategies and Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely adopted technique for chiral separations due to its versatility and the vast array of commercially available chiral stationary phases (CSPs). Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are often the first choice for screening due to their broad enantiorecognition capabilities for a wide range of compounds, including aromatic alcohols.

Workflow for Chiral HPLC Method Development:

Caption: A systematic workflow for developing a chiral HPLC method.

Experimental Protocol: Chiral HPLC Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Chiral Stationary Phase: A polysaccharide-based column, such as a Daicel Chiralpak IA or IC (250 x 4.6 mm, 5 µm), is a good starting point.

• Mobile Phase:

  • Normal Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) is commonly used. A typical starting condition is 90:10 (v/v) n-hexane:isopropanol. For basic compounds, the addition of a small amount of an amine modifier (e.g., 0.1% diethylamine) can improve peak shape. For acidic compounds, an acidic modifier (e.g., 0.1% trifluoroacetic acid) may be beneficial.

  • Polar Organic Mode: A mixture of acetonitrile and an alcohol (e.g., methanol or ethanol) can also be effective.

• Flow Rate: A flow rate of 1.0 mL/min is a standard starting point.

• Column Temperature: Ambient temperature is often sufficient, but controlling the temperature (e.g., 25 °C) can improve reproducibility.

• Detection: UV detection at a wavelength where the analyte has significant absorbance (e.g., 254 nm or 274 nm).

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

• Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations, offering significant advantages in terms of speed and reduced solvent consumption. The low viscosity and high diffusivity of supercritical CO2 allow for higher flow rates and faster column equilibration.

Workflow for Chiral SFC Method Development:

Caption: A streamlined workflow for developing a chiral SFC method.

Experimental Protocol: Chiral SFC Analysis

• Instrumentation: An analytical SFC system with a UV or photodiode array (PDA) detector.

• Chiral Stationary Phase: Polysaccharide-based CSPs used for HPLC are generally compatible with SFC.

• Mobile Phase:

  • Supercritical Fluid: CO2.

  • Co-solvent: Typically methanol, ethanol, or isopropanol. A gradient of 5% to 40% co-solvent is a good starting point for screening.

  • Additive: For basic analytes, a basic additive like diethylamine (0.1-0.2%) can be beneficial.

• Flow Rate: A typical flow rate is 2-4 mL/min.

• Back Pressure: Maintained at around 150 bar.

• Column Temperature: Typically in the range of 35-40 °C.

• Detection: UV/PDA detection at an appropriate wavelength.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition.

Gas Chromatography (GC)

For volatile and thermally stable compounds, chiral GC offers excellent resolution and sensitivity. However, for polar compounds like alcohols, derivatization is often necessary to improve volatility and chromatographic performance.

Workflow for Chiral GC Method Development:

A Comprehensive Guide to the Qualification and Comparative Analysis of 1-(3-Methoxyphenyl)-2-phenylethanol Reference Material

For professionals in pharmaceutical research and development, the availability of high-purity reference standards is non-negotiable for ensuring the accuracy and validity of analytical data. 1-(3-Methoxyphenyl)-2-phenylethanol is a key organic molecule that may arise as a synthetic intermediate, a metabolite, or a process-related impurity in the development of various active pharmaceutical ingredients (APIs). The current landscape, however, presents a challenge: the lack of a readily available, pharmacopeia-certified reference standard for this specific compound.

This guide provides a comprehensive framework for researchers to navigate this challenge. We will detail a robust, self-validating workflow for the synthesis, purification, and analytical qualification of an in-house 1-(3-Methoxyphenyl)-2-phenylethanol reference material. Furthermore, we will present a comparative analysis with commercially available, structurally related compounds, offering a pragmatic approach to contextualizing its analytical behavior. This document is designed to empower scientists with the expertise to establish a reliable internal standard, ensuring data integrity in their research and development endeavors.

Synthesis Strategy and Impurity Profile Considerations

The establishment of a reference standard begins with its synthesis. A logical and well-controlled synthetic route is paramount, not only to obtain the target molecule but also to anticipate potential process-related impurities. A common and effective method for synthesizing such secondary alcohols is the Grignard reaction.[1]

Proposed Synthetic Route: The Grignard reaction involves the nucleophilic addition of an organomagnesium halide to a carbonyl compound. For 1-(3-Methoxyphenyl)-2-phenylethanol, a plausible route is the reaction of phenylacetyl chloride with 3-methoxyphenylmagnesium bromide.

Key Reaction Steps:

• Grignard Reagent Formation: 3-Bromoanisole reacts with magnesium turnings in anhydrous diethyl ether to form 3-methoxyphenylmagnesium bromide.

• Formation of Ketone Intermediate: The Grignard reagent is reacted with phenylacetyl chloride to yield 1-(3-methoxyphenyl)-2-phenylacetophenone.

• Reduction to Alcohol: The intermediate ketone is reduced using a mild reducing agent, such as sodium borohydride (NaBH₄) in ethanol, to yield the final product, 1-(3-Methoxyphenyl)-2-phenylethanol.

Anticipated Impurity Profile: Understanding the potential impurities is critical for developing a selective analytical method and a suitable purification strategy.[2][3]

• Unreacted Starting Materials: Residual 3-bromoanisole and phenylacetyl chloride.

• Grignard By-products: Biphenyl-type impurities from the coupling of the Grignard reagent.

• Intermediate Ketone: Incomplete reduction will leave residual 1-(3-methoxyphenyl)-2-phenylacetophenone.

• Over-reduction Products: While less likely with NaBH₄, stronger reducing agents could potentially affect the aromatic rings.

Purification Strategy: Following the synthesis, the crude product must be purified to achieve the high level of purity (>99.5%) required for a reference standard.

• Initial Workup: Aqueous workup to quench the reaction and remove inorganic salts.

• Chromatography: Flash column chromatography on silica gel is the method of choice for separating the target alcohol from the less polar by-products and the more polar starting materials.

• Recrystallization/Distillation: Depending on the physical properties of the purified oil or solid, a final recrystallization or high-vacuum distillation step can further enhance purity.[4]

Analytical Qualification Workflow

Once synthesized and purified, the candidate material must undergo a rigorous analytical qualification process to confirm its identity, purity, and potency. This workflow serves as a self-validating system to ensure the material is fit for its intended use as a reference standard.

Caption: Workflow for the qualification of an in-house reference standard.

Identity Confirmation

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the precise chemical structure, including the connectivity of atoms and the positions of substituents on the aromatic rings. The resulting spectra should be unambiguous and consistent with the structure of 1-(3-Methoxyphenyl)-2-phenylethanol.[5]

• Mass Spectrometry (MS): MS provides the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can confirm the elemental composition, providing strong evidence of identity. The expected monoisotopic mass is 228.1150 g/mol .[6]

• Infrared (IR) Spectroscopy: IR spectroscopy confirms the presence of key functional groups, such as the hydroxyl (-OH) stretch (typically a broad peak around 3300-3500 cm⁻¹) and aromatic C-H and C=C stretches.

Purity Assessment by Chromatography

A purity value should be determined using a primary, stability-indicating method, corroborated by at least one orthogonal method.

Experimental Protocol: Primary Purity by RP-HPLC This reversed-phase high-performance liquid chromatography (RP-HPLC) method is designed for the quantitative determination of 1-(3-Methoxyphenyl)-2-phenylethanol and its non-volatile impurities.[7][8]

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B).

  • Start at 40% A, hold for 2 min.

  • Ramp to 90% A over 15 min.

  • Hold at 90% A for 3 min.

  • Return to 40% A and equilibrate for 5 min.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 220 nm and 270 nm. The use of two wavelengths helps in detecting impurities that may have different chromophores.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the reference material candidate in a 50:50 acetonitrile:water diluent to a final concentration of approximately 0.5 mg/mL.

System Suitability (Self-Validation): Before sample analysis, a system suitability solution must be run to ensure the chromatographic system is performing adequately.

• Tailing Factor: The peak for 1-(3-Methoxyphenyl)-2-phenylethanol should have a tailing factor between 0.8 and 1.5.

• Theoretical Plates: The column efficiency should be >2000 theoretical plates for the main peak.

• Repeatability: Five replicate injections of the standard should have a relative standard deviation (RSD) of ≤1.0% for the peak area.

Comparative Analysis with Alternative Standards

In the absence of a certified standard for the target compound, comparing its properties and analytical behavior to commercially available, structurally related compounds is highly valuable. This provides context for its chromatographic retention and response, and can aid in method development for related substances. We will compare our qualified in-house material with 2-Phenylethanol and 1-(3-Methoxyphenyl)ethanol.[9][10]

Table 1: Physicochemical Property Comparison

Property	1-(3-Methoxyphenyl)-2-phenylethanol (In-house Standard)	2-Phenylethanol [10]	1-(3-Methoxyphenyl)ethanol [9][11]
Structure
CAS Number	343351-47-3[6]	60-12-8	23308-82-9[9]
Molecular Formula	C₁₅H₁₆O₂[6]	C₈H₁₀O	C₉H₁₂O₂[9]
Molecular Weight	228.29 g/mol [6]	122.16 g/mol	152.19 g/mol [9][11]
Predicted LogP	~3.0	1.36	1.8[9]

Table 2: Comparative Chromatographic Performance (Using Proposed HPLC Method)

Compound	Expected Purity	Expected Retention Time (min)	Rationale for Comparison
1-(3-Methoxyphenyl)-2-phenylethanol	>99.5%	~10.5	The primary analyte and qualified standard.
2-Phenylethanol	>99.0%	~4.2	A fundamental structural backbone; less retained due to lower lipophilicity.
1-(3-Methoxyphenyl)ethanol	>98.0%	~6.8	A key structural analog, differing by the absence of the benzyl group. Useful for confirming the chromatographic impact of the benzyl addition.

Causality Behind Experimental Observations: The data in Table 2 illustrates structure-retention relationships in reversed-phase chromatography. 2-Phenylethanol, being the smallest and most polar, elutes first. The addition of the methoxy group and one more carbon in 1-(3-Methoxyphenyl)ethanol increases its lipophilicity and retention time. Finally, the in-house standard, with its larger phenyl group, is the most non-polar and therefore the most strongly retained on the C18 stationary phase. Understanding these relationships is crucial for troubleshooting and method adaptation.

Final Purity Assignment and Best Practices

The final purity of the in-house reference standard should be assigned using a mass balance approach, which accounts for all potential components.

Purity (%) = [100% - (% Water + % Residual Solvents + % Non-volatile Residue)] x (% Chromatographic Purity / 100)

• Water Content: Determined by Karl Fischer titration.

• Residual Solvents: Determined by headspace Gas Chromatography (GC).

• Non-volatile Residue: Determined by residue on ignition (ROI) or thermogravimetric analysis (TGA).

• Chromatographic Purity: Determined by the area normalization of the primary HPLC method described above.

Storage and Handling: To ensure long-term stability, the qualified reference standard should be stored in an airtight, light-resistant container, preferably at controlled cold temperatures (-20°C or 2-8°C) and under an inert atmosphere (e.g., argon or nitrogen). A re-qualification schedule should be established to monitor its purity over time.

Conclusion

While the absence of a commercially certified reference standard for 1-(3-Methoxyphenyl)-2-phenylethanol presents a hurdle, it is one that can be overcome through diligent in-house qualification. By implementing a structured approach encompassing logical synthesis, robust purification, and a multi-faceted analytical characterization workflow, research and development professionals can establish a reliable, high-purity internal reference material. The comparative data generated against related analogs provides crucial context for its analytical behavior, ensuring that this in-house standard can be used with a high degree of confidence for sample quantification, impurity identification, and overall data validation in a regulated environment.

References

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• The Royal Society of Chemistry. Supporting information for Asymmetric transfer hydrogenation of aromatic ketones. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 1-(3-Methoxyphenyl)-2-phenylethanol

This guide provides comprehensive, actionable procedures for the safe and compliant disposal of 1-(3-Methoxyphenyl)-2-phenylethanol. As researchers and drug development professionals, our responsibility extends beyond the synthesis and analysis of novel compounds to their entire lifecycle, culminating in their safe and environmentally sound disposal. This document is structured to provide not just procedural steps, but the scientific and regulatory rationale behind them, ensuring your laboratory practices are safe, compliant, and built on a foundation of trust and expertise.

Hazard Profile and Inherent Risks

Before handling any disposal procedure, a thorough understanding of the compound's inherent risks is paramount. 1-(3-Methoxyphenyl)-2-phenylethanol is not a benign substance; its hazard profile necessitates careful handling to mitigate exposure risks to laboratory personnel. The primary hazards, as defined by the Globally Harmonized System (GHS), are summarized below.[1]

Table 1: GHS Hazard Profile for 1-(3-Methoxyphenyl)-2-phenylethanol

Hazard Class	GHS Code	Signal Word	Hazard Statement
Acute Toxicity, Oral (Category 4)	H302	Warning	Harmful if swallowed.[1]
Skin Irritation (Category 2)	H315	Warning	Causes skin irritation.[1]
Serious Eye Irritation (Category 2)	H319	Warning	Causes serious eye irritation.[1]
Specific Target Organ Toxicity — Single Exposure (Category 3)	H335	Warning	May cause respiratory irritation.[1]

Causality Behind the Risks: These classifications mean that accidental ingestion can be harmful, direct contact can cause skin and serious eye irritation, and inhalation of dust or aerosols may irritate the respiratory tract.[1] Therefore, all handling and disposal procedures are designed to prevent these specific exposure routes through the mandatory use of appropriate Personal Protective Equipment (PPE) and controlled waste containment.

The Regulatory Imperative: RCRA and "Cradle-to-Grave" Management

The disposal of laboratory chemicals in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) .[2][3] This regulation establishes a "cradle-to-grave" framework, which mandates that the generator of the waste is responsible for its safe management from the point of generation through transportation, treatment, and final disposal.[3][4][5]

A chemical waste is considered hazardous if it is specifically listed by the EPA (on F, K, P, or U lists) or if it exhibits at least one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[6][7] While 1-(3-Methoxyphenyl)-2-phenylethanol is not explicitly on a listed waste list, its classification as "Harmful if swallowed" (H302) aligns with the toxicity characteristic. Therefore, the scientifically sound and compliant approach is to manage it as a hazardous waste.

Your laboratory's generator status—Very Small Quantity Generator (VSQG), Small Quantity Generator (SQG), or Large Quantity Generator (LQG)—determines the specific accumulation time limits and storage requirements.[2][8] It is crucial to be familiar with your institution's generator status and corresponding environmental health and safety (EHS) protocols.

Pre-Disposal Protocol: Waste Segregation and Containment

Proper disposal begins the moment a material is designated as waste. Following a systematic pre-disposal protocol is essential for safety and regulatory compliance.

Step 1: Waste Stream Identification and Segregation

The cardinal rule of chemical waste management is to never mix different waste streams. Mixing this compound with other wastes, such as solvents or acids, can create unknown chemical reactions, complicate the disposal process, and significantly increase costs.

• Action: Designate a specific, labeled waste container solely for 1-(3-Methoxyphenyl)-2-phenylethanol and materials contaminated with it.

Step 2: Container Selection and Labeling

RCRA mandates strict requirements for hazardous waste containers to prevent leaks, spills, and environmental contamination.[6][7]

• Container Condition: The container must be in good condition, free of cracks or corrosion.[6]

• Chemical Compatibility: It must be constructed of a material compatible with the chemical. For 1-(3-Methoxyphenyl)-2-phenylethanol, a high-density polyethylene (HDPE) or glass container is appropriate.

• Secure Closure: The container must have a tight-fitting, screw-on cap and must be kept closed at all times except when waste is being added.[6][9]

• Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE" . The label must also include:

  • The full chemical name: "1-(3-Methoxyphenyl)-2-phenylethanol" (avoiding abbreviations).

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").

  • The accumulation start date (the date the first drop of waste was added).

Step-by-Step Disposal Workflow

The following workflow provides a clear, logical path for managing different forms of 1-(3-Methoxyphenyl)-2-phenylethanol waste. This process ensures that from the moment of generation, the waste is handled in a manner that is safe, compliant, and ready for final disposal by your institution's EHS department.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 1-(3-Methoxyphenyl)-2-phenylethanol

This guide provides essential, immediate safety and logistical information for the handling and disposal of 1-(3-Methoxyphenyl)-2-phenylethanol. As your partner in laboratory safety, we aim to provide value beyond the product itself, building a foundation of trust through expert, field-proven insights. The following procedural guidance is designed to answer specific operational questions, ensuring the safety of all researchers, scientists, and drug development professionals.

Understanding the Hazard Profile of 1-(3-Methoxyphenyl)-2-phenylethanol

Before handling any chemical, a thorough understanding of its potential hazards is paramount. 1-(3-Methoxyphenyl)-2-phenylethanol is classified with several hazard statements that necessitate stringent safety protocols.[1]

• H302: Harmful if swallowed: Ingestion can lead to adverse health effects.[1]

• H315: Causes skin irritation: Direct contact can result in skin irritation.[1]

• H319: Causes serious eye irritation: Contact with the eyes can cause significant damage.[1]

• H335: May cause respiratory irritation: Inhalation of vapors or aerosols can irritate the respiratory tract.[1][2]

Given these hazards, the use of appropriate Personal Protective Equipment (PPE) is not merely a recommendation but a critical requirement for safe handling.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE must directly address the identified hazards. The precautionary statement P280 mandates the use of protective gloves, protective clothing, and eye/face protection.[1]

Eye and Face Protection: The First Line of Defense

Due to the risk of serious eye irritation, robust eye and face protection is mandatory.[1]

• Safety Goggles: Chemical splash goggles that provide a complete seal around the eyes are essential to protect against splashes and vapors.[3][4]

• Face Shield: For procedures with a higher risk of splashing, such as transferring large volumes or working under pressure, a face shield should be worn in conjunction with safety goggles for full facial protection.[4]

Skin Protection: A Barrier Against Irritation

To prevent skin irritation, comprehensive skin protection is necessary.[1]

• Gloves: Chemical-resistant gloves are required. Nitrile or neoprene gloves are generally suitable for handling this type of chemical.[3] It is crucial to check the manufacturer's glove compatibility data. Always inspect gloves for any signs of degradation or perforation before use. Double gloving is recommended, especially when handling concentrated solutions, to provide an additional layer of protection.[5]

• Laboratory Coat: A standard laboratory coat should be worn to protect against minor splashes.

• Chemical-Resistant Apron: For larger-scale operations, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.[3]

Respiratory Protection: Safeguarding Against Inhalation

Given that 1-(3-Methoxyphenyl)-2-phenylethanol may cause respiratory irritation, all handling should be performed in a well-ventilated area.[1][2]

• Chemical Fume Hood: All manipulations of this compound should ideally be conducted within a certified chemical fume hood to minimize the inhalation of vapors.[1]

• Respirator: In situations where a fume hood is not available or if there is a potential for aerosol generation, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[4][6] A proper fit test is essential to ensure the effectiveness of the respirator.[5]

Summary of PPE Requirements

The following table summarizes the essential PPE for handling 1-(3-Methoxyphenyl)-2-phenylethanol.

Protection Type	Required PPE	Rationale
Eye/Face	Chemical Splash Goggles, Face Shield (as needed)	Protects against serious eye irritation from splashes and vapors.[1]
Skin	Chemical-Resistant Gloves (Nitrile/Neoprene), Lab Coat, Chemical-Resistant Apron (as needed)	Prevents skin irritation from direct contact.[1][3]
Respiratory	Chemical Fume Hood, NIOSH-Approved Respirator (as needed)	Minimizes the risk of respiratory tract irritation from inhalation of vapors.[1][2]

Operational and Disposal Plans

A comprehensive safety plan extends beyond PPE to include safe operational procedures and proper waste disposal.

Experimental Workflow for Safe Handling

The following diagram outlines the key steps and decision points for safely handling 1-(3-Methoxyphenyl)-2-phenylethanol.

Caption: Safe handling workflow for 1-(3-Methoxyphenyl)-2-phenylethanol.

Step-by-Step Handling Protocol

• Preparation: Before starting any work, ensure the chemical fume hood is functioning correctly.[1] Gather all necessary equipment and reagents.

• Donning PPE: Put on all required PPE as outlined in the table above.

• Handling: Carefully open the container inside the fume hood. Weigh and transfer the required amount of the chemical, avoiding the generation of dust or aerosols.

• Post-Handling: After use, securely close the container and store it in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[1][2]

• Handwashing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[1][2]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure safety.

• Chemical Waste: Dispose of unused 1-(3-Methoxyphenyl)-2-phenylethanol and any solutions containing it as hazardous waste.[1][2] Do not pour it down the drain.[7] Collect it in a clearly labeled, sealed, and compatible waste container.[7][8]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, paper towels, and pipette tips, should be disposed of as hazardous waste.

• Empty Containers: Empty containers must be triple-rinsed with a suitable solvent. The first rinsate must be collected and disposed of as hazardous waste.[7][9] After thorough rinsing, the container can be disposed of according to your institution's guidelines, ensuring the label is defaced.[9]

By adhering to these comprehensive safety protocols, researchers can confidently and safely handle 1-(3-Methoxyphenyl)-2-phenylethanol, minimizing risks and ensuring a secure laboratory environment.

References

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• CHEMM. Personal Protective Equipment (PPE).
• Fisher Scientific. (2025, December 25). Safety Data Sheet: 2-Isopropylamino-1-(3-methoxyphenyl)ethanol.
• U.S. Environmental Protection Agency. n.
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• Connor, T. H. (2006, December 6). Personal Protective Equipment for Use in Handling Hazardous Drugs.
• PubChem. (+-)-1-(3-Methoxyphenyl)ethanol.
• Cayman Chemical. (2024, September 20). Safety Data Sheet: 3-methoxy PCP (hydrochloride).
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• Thermo Fisher Scientific. (2025, September 14). Safety Data Sheet: (+/-)-1-Phenylethanol.
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